Orexin B

• CAS: 205599-76-4

Core Science & Biosynthesis

Orexin B: A Technical Guide to its Discovery, Characterization, and Signaling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the discovery, history, and core molecular biology of Orexin (B13118510) B, also known as Hypocretin-2. Discovered in 1998, this neuropeptide has been a focal point of research in sleep, arousal, and metabolism. This guide details the seminal experimental protocols that led to its identification and characterization, presents key quantitative data in a structured format, and illustrates the associated signaling pathways and experimental workflows.

Discovery and History: A Tale of Two Methodologies

The discovery of Orexin B was a landmark event in neuroscience, occurring nearly simultaneously in 1998 by two independent research groups, each employing distinct scientific approaches. This dual discovery led to a dual nomenclature for the same peptide: "orexin" and "hypocretin".[1][2][3][4]

One group, led by Luis de Lecea and J. Gregor Sutcliffe at The Scripps Research Institute, utilized a directional tag PCR subtraction methodology to identify mRNAs that were specifically expressed in the rat hypothalamus.[5][6] This approach led to the identification of a cDNA encoding a precursor protein, which they named preprohypocretin. This precursor was predicted to be cleaved into two peptides, subsequently named hypocretin-1 (corresponding to orexin A) and hypocretin-2 (orexin B). The name "hypocretin" was derived from "hypothalamus" and its resemblance to the gastrointestinal peptide "secretin".[5][6]

Concurrently, a group led by Masashi Yanagisawa and Takeshi Sakurai at the University of Texas Southwestern Medical Center employed a strategy known as "reverse pharmacology" .[7][8] They screened for endogenous ligands of orphan G protein-coupled receptors (GPCRs). By purifying extracts from rat brain and testing them on cells expressing these orphan receptors, they identified two peptides that activated two specific receptors.[7] Due to the potent appetite-stimulating effect observed upon intracerebroventricular administration of these peptides in rats, they named them orexin A and orexin B, from the Greek word "orexis" meaning appetite.[4][7][9]

The convergence of these two independent lines of research provided powerful confirmation of the existence and physiological importance of this new neuropeptide system. The nomenclature was eventually unified, with "hypocretin" (Hcrt) often referring to the gene and "orexin" (OX) to the peptides.

Molecular Biology of Orexin B

Orexin B is a 28-amino acid linear peptide that is derived from a 131-amino acid precursor protein called prepro-orexin (or preprohypocretin).[10] The gene encoding prepro-orexin is highly conserved across mammalian species.[9]

Peptide Structure and Synthesis

Table 1: Physicochemical Properties of Human Orexin B

Property	Value
Amino Acid Sequence	RSGPPGLQGRLQRLLQASGNHAAGILTM-NH2
Molecular Weight	2899.33 Da
Molecular Formula	C123H212N44O35S

Experimental Protocols

The following sections detail the key experimental methodologies employed in the initial discovery and characterization of Orexin B.

Peptide Purification and Sequencing (Sakurai et al., 1998)

The purification of orexins from rat brain extracts was a critical step in their initial identification.

Experimental Workflow for Orexin Peptide Purification

Caption: Workflow for the purification of orexin peptides from rat brain extracts.

• Tissue Extraction: Rat brains were homogenized in an acidic solution to extract peptides and precipitate larger proteins.

• Solid-Phase Extraction: The supernatant was passed through a C18 Sep-Pak cartridge to concentrate the peptides.

• Cation Exchange Chromatography: The peptide fraction was further purified using SP-Sepharose cation exchange chromatography.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): A series of RP-HPLC steps with different solvent systems were used to isolate the individual peptides.

• Peptide Sequencing: The purified peptides were subjected to automated Edman degradation for amino acid sequencing.

Molecular Cloning of Prepro-orexin and Orexin Receptors

• cDNA Library Construction: A cDNA library was constructed from rat hypothalamic mRNA.

• Directional Tag PCR Subtraction: This technique was used to enrich for cDNAs that were specifically expressed in the hypothalamus compared to other brain regions.

• Library Screening: The subtracted cDNA library was screened with probes generated from the enriched cDNAs to isolate full-length clones.

• DNA Sequencing: The isolated cDNA clones were sequenced to determine the nucleotide and predicted amino acid sequence of prepro-hypocretin.

Experimental Workflow for Prepro-hypocretin Cloning

Caption: Workflow for the molecular cloning of prepro-hypocretin.

• Degenerate PCR: Degenerate oligonucleotide primers based on conserved regions of known GPCRs were used to amplify novel receptor fragments from rat brain cDNA.

• cDNA Library Screening: The amplified fragments were used as probes to screen a rat brain cDNA library to obtain full-length clones of the orexin receptors (OX1R and OX2R).[12]

• DNA Sequencing: The full-length clones were sequenced to determine their nucleotide and predicted amino acid sequences.

Receptor Binding Assays

To characterize the interaction of orexin B with its receptors, competitive binding assays were performed.

• Membrane Preparation: Membranes were prepared from Chinese Hamster Ovary (CHO) cells stably expressing either human OX1R or OX2R.

• Radioligand: A radiolabeled orexin receptor antagonist (e.g., [3H]-EMPA for OX2R) was used.[7]

• Competition Assay: The membranes were incubated with a fixed concentration of the radioligand and varying concentrations of unlabeled Orexin B.

• Separation and Counting: Bound and free radioligand were separated by filtration, and the radioactivity of the bound fraction was measured using a scintillation counter.

• Data Analysis: The concentration of Orexin B that inhibits 50% of the specific binding of the radioligand (IC50) was determined and used to calculate the binding affinity (Ki).

Table 2: Binding Affinities (IC50) of Orexins for Human Orexin Receptors [13]

Peptide	OX1R (nM)	OX2R (nM)
Orexin A	20	38
Orexin B	420	36

Data from competitive binding assays in CHO cells expressing human orexin receptors.

Intracellular Calcium Mobilization Assay

The functional activity of Orexin B was assessed by measuring its ability to induce an increase in intracellular calcium concentration in cells expressing orexin receptors.

• Cell Culture: CHO cells stably expressing either OX1R or OX2R were cultured in 96-well plates.

• Dye Loading: The cells were loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM.[14][15]

• Compound Addition: Orexin B was added to the cells at various concentrations.

• Fluorescence Measurement: The change in fluorescence intensity, corresponding to the change in intracellular calcium concentration, was measured using a fluorescence plate reader.

• Data Analysis: The concentration of Orexin B that produces 50% of the maximal response (EC50) was calculated.

Table 3: Functional Potencies (EC50) of Orexins in Calcium Mobilization Assays [13]

Peptide	OX1R (nM)	OX2R (nM)
Orexin A	30	-
Orexin B	2500	-

Data from calcium mobilization assays in CHO cells expressing human OX1R. Data for OX2R was not explicitly provided in the initial discovery paper in this format.

Orexin B Signaling Pathways

Orexin B exerts its effects by binding to two G protein-coupled receptors, OX1R and OX2R, with a higher affinity for OX2R.[1][13] Activation of these receptors initiates intracellular signaling cascades.

• OX1R: Orexin B has a significantly lower affinity for OX1R. When it does bind, it primarily couples to Gq proteins, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, and DAG activates protein kinase C (PKC).[1]

• OX2R: Orexin B binds to OX2R with high affinity. OX2R can couple to both Gq and Gi/o proteins.[1] The Gq pathway is the same as for OX1R. The Gi/o pathway leads to the inhibition of adenylyl cyclase, resulting in a decrease in cyclic AMP (cAMP) levels.

Orexin B Signaling Pathways

Caption: Predominant signaling pathways of Orexin B via the OX2 receptor.

Conclusion

The discovery of Orexin B, through parallel and distinct research efforts, has profoundly impacted our understanding of the neural circuits controlling fundamental physiological processes. The detailed experimental methodologies outlined in this guide provide a foundation for researchers to build upon, enabling further exploration of the orexin system's role in health and disease. The quantitative data and signaling pathway diagrams offer a concise reference for drug development professionals seeking to modulate this critical neuropeptide system for therapeutic benefit. The continued investigation into the nuanced functions of Orexin B holds significant promise for the development of novel treatments for sleep disorders, metabolic diseases, and other neurological conditions.

References

• 1. Frontiers | Kinetic properties of “dual” orexin receptor antagonists at OX1R and OX2R orexin receptors [frontiersin.org]
• 2. Hypocretins (Orexins) Regulate Serotonin Neurons in the Dorsal Raphe Nucleus by Excitatory Direct and Inhibitory Indirect Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The hypocretins: hypothalamus-specific peptides with neuroexcitatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Orexins and orexin receptors: a family of hypothalamic neuropeptides and G protein-coupled receptors that regulate feeding behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. Binding kinetics differentiates functional antagonism of orexin-2 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Orphan GPCR research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Evolution of Orexin Neuropeptide System: Structure and Function [frontiersin.org]
• 10. Evolution of Orexin Neuropeptide System: Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 11. kanazawa-u.repo.nii.ac.jp [kanazawa-u.repo.nii.ac.jp]
• 12. Cloning of porcine prepro-orexin cDNA and effects of an intramuscular injection of synthetic porcine orexin-B on feed intake in young pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Orexin B: A Comprehensive Technical Guide on Structure and Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orexin (B13118510) B, also known as hypocretin-2, is a neuropeptide implicated in a variety of physiological processes, most notably the regulation of sleep-wake cycles, feeding behavior, and energy homeostasis.[1][2] Synthesized in the lateral hypothalamus, Orexin B exerts its effects through interaction with two G-protein coupled receptors, Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R), with a pronounced selectivity for OX2R.[1][3] This document provides an in-depth technical overview of the structure, amino acid sequence, and signaling pathways of human Orexin B, intended to serve as a resource for researchers and professionals in drug development.

Orexin B Structure and Amino Acid Sequence

Orexin B is a linear peptide composed of 28 amino acids, with its C-terminus being amidated.[1][4] This post-translational modification is crucial for its biological activity. The peptide is derived from a larger precursor protein, prepro-orexin, through proteolytic cleavage.[1][5]

Amino Acid Sequence

The primary amino acid sequence of human Orexin B is presented below.

Table 1: Amino Acid Sequence of Human Orexin B [6]

Sequence	H-Arg-Ser-Gly-Pro-Pro-Gly-Leu-Gln-Gly-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Thr-Met-NH2
Short Form	RSGPPGLQGRLQRLLQASGNHAAGILTM-NH2
Length	28 amino acids

Physicochemical Properties

The molecular formula and weight of human Orexin B are summarized in the following table.

Table 2: Physicochemical Properties of Human Orexin B [6]

Property	Value
Molecular Formula	C123H212N44O35S
Molecular Weight	2899.33 g/mol
CAS Number	205640-91-1

Three-Dimensional Structure

The three-dimensional solution structure of human Orexin B has been determined using two-dimensional 1H-NMR spectroscopy and dynamical simulated annealing calculations.[7] The structure, deposited in the Protein Data Bank (PDB) with the accession code 1CQ0, reveals a distinct secondary structure.[1][7]

In a membrane-mimetic environment (sodium dodecylsulphate), Orexin B adopts a conformation consisting of two helical sections.[8][9] Helix I spans from Leu(7) to Ser(18), and helix II encompasses Ala(22) to Leu(26).[8][9] These helical regions are believed to be important for membrane binding.[8] The two helices are oriented at approximately 60-80 degrees relative to each other.[7]

Table 3: Structural Details of Human Orexin B

Parameter	Details
PDB ID	1CQ0
Method	Solution NMR
Organism	Homo sapiens
Secondary Structure	Two alpha-helical regions: Helix I (residues 7-18) and Helix II (residues 22-26) in a membrane-mimetic environment.[8][9]
Total Structure Weight	2.89 kDa
Atom Count	203
Modeled Residue Count	28

Experimental Protocols

The determination of Orexin B's structure and its functional characterization have been achieved through various experimental techniques.

Structure Determination by NMR Spectroscopy

The solution structure of human Orexin B was elucidated using multidimensional NMR spectroscopy.

Methodology:

• Sample Preparation: Synthetic human Orexin B peptide is dissolved in an appropriate solvent, often a water/acetonitrile mixture or in the presence of membrane mimetics like sodium dodecylsulphate (SDS) micelles to simulate a physiological environment.[8][9]

• NMR Data Acquisition: A suite of two-dimensional NMR experiments, including Total Correlation Spectroscopy (TOCSY) and Nuclear Overhauser Effect Spectroscopy (NOESY), are performed to obtain through-bond and through-space proton-proton correlations, respectively.

• Resonance Assignment: The collected NMR data is used to assign the chemical shifts of the protons in the peptide.

• Structural Calculations: The distance restraints derived from the NOESY spectra, along with dihedral angle restraints from coupling constants, are used as input for structure calculation programs. Algorithms like dynamical simulated annealing are employed to generate a family of structures consistent with the experimental data.[7]

• Structure Validation: The resulting structures are validated for their geometric quality and agreement with the experimental data.

Receptor Binding and Functional Assays

The interaction of Orexin B with its receptors is quantified using binding and functional assays.

Methodology for Radioligand Binding Assay:

• Cell Culture and Membrane Preparation: Cells stably expressing either OX1R or OX2R are cultured and harvested. The cell membranes are then isolated through centrifugation.

• Binding Reaction: The prepared membranes are incubated with a radiolabeled ligand (e.g., [125I]-Orexin A) and varying concentrations of unlabeled Orexin B.

• Separation and Detection: The bound and free radioligand are separated by filtration. The radioactivity retained on the filter, representing the bound ligand, is quantified using a gamma counter.

• Data Analysis: The data is analyzed to determine the inhibitory constant (Ki) of Orexin B for each receptor, which reflects its binding affinity.

Methodology for Calcium Transient Assay:

• Cell Culture and Loading: Cells expressing the target orexin receptor are cultured on plates and loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Stimulation: The cells are stimulated with varying concentrations of Orexin B.

• Fluorescence Measurement: The change in intracellular calcium concentration is measured by monitoring the fluorescence of the dye using a fluorometer or a fluorescence microscope.

• Data Analysis: The dose-response curve is plotted to determine the effective concentration (EC50), which is the concentration of Orexin B that elicits a half-maximal response.

Orexin B Signaling Pathways

Orexin B primarily signals through the Orexin 2 Receptor (OX2R), a G-protein coupled receptor.[1] The binding of Orexin B to OX2R can activate multiple G-protein subtypes, including Gq/11, Gi/o, and Gs, leading to the modulation of various downstream signaling cascades.[10][11]

Gq-Mediated Pathway

Activation of the Gq protein by the Orexin B-OX2R complex leads to the stimulation of Phospholipase C (PLC).[11][12] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates Protein Kinase C (PKC).[10]

Orexin B Gq-mediated signaling pathway.

Gi/o and Gs-Mediated Pathways

Coupling of the Orexin B-OX2R complex to Gi/o proteins typically leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[10] Conversely, Gs coupling stimulates adenylyl cyclase, leading to an increase in cAMP and subsequent activation of Protein Kinase A (PKA).[13]

Orexin B Gi/o and Gs-mediated signaling pathways.

Downstream Effects

The activation of these primary signaling pathways leads to a variety of downstream cellular responses, including the modulation of ion channel activity and the activation of mitogen-activated protein kinase (MAPK) pathways, such as ERK/MAPK, which can influence gene transcription and support long-lasting potentiation.[12]

References

• 1. Orexin - Wikipedia [en.wikipedia.org]
• 2. Orexin-B (Human) | 205640-91-1 | POR-4348-S | Biosynth [biosynth.com]
• 3. Orexin B, human | agonist at Orexin receptor | CAS# 205640-91-1 | InvivoChem [invivochem.com]
• 4. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Orexin Signaling: A Complex, Multifaceted Process - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Orexin B (human) peptide [novoprolabs.com]
• 7. rcsb.org [rcsb.org]
• 8. NMR conformational studies of micelle-bound orexin-B: a neuropeptide involved in the sleep/awake cycle and feeding regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 12. mdpi.com [mdpi.com]
• 13. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]

Orexin B Synthesis in the Lateral Hypothalamus: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Orexin (B13118510) B, also known as hypocretin-2, is a neuropeptide synthesized by a specific population of neurons located predominantly in the lateral hypothalamic area (LHA)[1][2][3][4]. These neurons, though small in number, project extensively throughout the central nervous system, playing a crucial role in regulating a diverse array of physiological processes including wakefulness, appetite, and reward-seeking behaviors[4][5][6]. Dysregulation of the orexin system is implicated in various neurological disorders, most notably narcolepsy, highlighting its significance as a therapeutic target[7]. This technical guide provides a comprehensive overview of the synthesis of orexin B in the lateral hypothalamus, intended for researchers, scientists, and professionals in drug development. It details the molecular mechanisms, regulatory pathways, and key experimental protocols for studying this critical neuropeptide.

Molecular Biology of Orexin B Synthesis

The synthesis of orexin B is a multi-step process that begins with the transcription of the prepro-orexin gene and culminates in the post-translational processing of the resulting peptide.

The Prepro-Orexin (HCRT) Gene

Orexin B is derived from a 131-amino acid precursor peptide called prepro-orexin (PPOX)[2][3]. In humans, the gene encoding prepro-orexin, HCRT, is located on chromosome 17q21.2[3]. The gene consists of two exons and one intron[2]. The first exon encodes the 5'-untranslated region and the initial part of the signal peptide, while the second exon contains the coding sequences for both orexin A and orexin B, separated by a spacer region, as well as the 3'-untranslated region[2].

From Transcription to Prepro-Orexin Peptide

The HCRT gene is transcribed into prepro-orexin mRNA within the nucleus of orexin-producing neurons in the lateral hypothalamus. Following transcription and processing, the mature mRNA is transported to the cytoplasm for translation by ribosomes, resulting in the synthesis of the prepro-orexin polypeptide.

Post-Translational Processing and the Role of Prohormone Convertases

The conversion of the inactive prepro-orexin peptide into the biologically active orexin B is a critical step involving proteolytic cleavage by a class of enzymes known as prohormone convertases (PCs). These subtilisin-like serine proteases are responsible for the maturation of many neuropeptides and hormones.

The processing of prepro-orexin to yield orexin A and orexin B is carried out by two specific prohormone convertases: Prohormone Convertase 1 (PC1/3) and Prohormone Convertase 2 (PC2) . While PC1/3 is primarily involved in the cleavage that produces orexin A, PC2 is the key enzyme responsible for the cleavage event that generates orexin B .

The following diagram illustrates the synthesis pathway of orexin B from the prepro-orexin gene.

Diagram of the Orexin B synthesis pathway.

Regulation of Orexin B Synthesis

The synthesis of orexin B is tightly regulated by a variety of internal and external cues, primarily at the level of prepro-orexin gene transcription. These regulatory mechanisms ensure that orexin B levels are appropriately matched to the physiological state of the organism.

Key regulators of prepro-orexin mRNA expression include:

• Nutritional Status: Fasting has been consistently shown to upregulate prepro-orexin mRNA levels in the lateral hypothalamus. This suggests a role for orexins in promoting arousal and foraging behavior in response to energy deficit.

• Metabolic Hormones:

  • Leptin: This adiposity signal has an inhibitory effect on prepro-orexin gene expression.

  • Ghrelin: The "hunger hormone" has been shown to activate orexin neurons.

• Glucose: Low glucose levels can stimulate orexin neuron activity.

The signaling pathways involved in the regulation of prepro-orexin gene expression are complex and involve multiple transcription factors. The following diagram provides a simplified overview of some of the key regulatory inputs to orexin neurons.

Simplified diagram of orexin synthesis regulation.

Data Presentation: Quantitative Analysis of Orexin B Synthesis

The following tables summarize quantitative data related to orexin B synthesis, primarily focusing on the regulation of its precursor, prepro-orexin mRNA, and the peptide itself.

Condition	Change in Prepro-orexin mRNA Levels in Lateral Hypothalamus	Species	Reference
48-hour Fasting	~2.4-fold increase	Rat	[8]
High-Fat Diet-Induced Obesity	Significantly reduced	Mouse	[9]
Pregnancy (Day 10 and 20 vs. non-pregnant)	Significantly higher	Rat	[10]
Food Restriction during Lactation	No significant change	Rat	[11]

Condition	Change in Orexin B Peptide Levels in Hypothalamus	Method	Species	Reference
Learned Helplessness Model	Significantly higher in LH rats	Western Blot	Rat	[1]
Food Restriction during Lactation	Significantly higher	Radioimmunoassay	Rat	[11]
High-fat diet vs. Normal-fat diet	Higher in high-fat diet group	Immunohistochemistry	Rat	[12]
Proestrus vs. Diestrus	Higher on proestrus and estrus days	Radioimmunoassay	Rat
Obese Zucker Rats vs. Lean Littermates	Significantly higher	Radioimmunoassay	Rat

Experimental Protocols

This section provides detailed methodologies for key experiments used to study orexin B synthesis in the lateral hypothalamus.

In Situ Hybridization for Prepro-orexin mRNA

This protocol is for the detection of prepro-orexin mRNA in rodent brain tissue.

Tissue Preparation:

• Anesthetize the animal and perfuse transcardially with ice-cold phosphate-buffered saline (PBS) followed by 4% paraformaldehyde (PFA) in PBS.

• Dissect the brain and post-fix in 4% PFA overnight at 4°C.

• Cryoprotect the brain by immersing it in 20-30% sucrose (B13894) in PBS at 4°C until it sinks.

• Freeze the brain and cut 20-40 µm coronal sections on a cryostat.

• Mount sections on positively charged slides.

Hybridization:

• Pre-treat sections with proteinase K (optional, depending on probe and tissue).

• Wash sections in PBS.

• Dehydrate sections through an ethanol (B145695) series (50%, 70%, 95%, 100%).

• Air dry the sections.

• Apply hybridization buffer containing the labeled (e.g., DIG- or biotin-labeled) antisense probe for prepro-orexin mRNA.

• Incubate overnight at a temperature optimized for the probe (e.g., 65°C) in a humidified chamber.

Washing and Detection:

• Perform stringent washes in saline-sodium citrate (B86180) (SSC) buffer at high temperature to remove non-specifically bound probe.

• Block non-specific binding sites with a blocking solution (e.g., bovine serum albumin or normal serum).

• Incubate with an antibody conjugated to an enzyme (e.g., alkaline phosphatase-conjugated anti-DIG antibody).

• Wash to remove unbound antibody.

• Develop the signal using a chromogenic substrate (e.g., NBT/BCIP for alkaline phosphatase) until the desired color intensity is reached.

• Dehydrate the sections and coverslip.

References

• 1. Differential distribution of orexin-A and orexin-B immunoreactivity in the rat brain and spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. BioKB - Publication [biokb.lcsb.uni.lu]
• 4. Lateral hypothalamus hypocretin/orexin glucose-inhibited neurons promote food seeking after calorie restriction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lateral hypothalamic orexin/hypocretin neurons: A role in reward-seeking and addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An anatomically distinct subpopulation of orexin neurons project from the lateral hypothalamus to the olfactory bulb - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptide.co.jp [peptide.co.jp]
• 8. Frontiers | Orexin and MCH neurons: regulators of sleep and metabolism [frontiersin.org]
• 9. Food restriction selectively increases hypothalamic orexin-B levels in lactating rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. Orexin A and B levels in the hypothalamus of female rats: the effects of the estrous cycle and age - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Characterization of orexin-A and orexin-B in the microdissected rat brain nuclei and their contents in two obese rat models - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physiological Functions of Orexin B

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orexin (B13118510) B, also known as hypocretin-2, is a neuropeptide produced in the lateral hypothalamus that plays a crucial role in regulating a diverse array of physiological processes.[1] Acting primarily through the G protein-coupled receptor, Orexin 2 Receptor (OX2R), Orexin B is a key modulator of the sleep-wake cycle, feeding behavior, reward pathways, and autonomic functions.[2][3] Deficiencies in the orexin system are linked to narcolepsy, highlighting its importance in maintaining wakefulness.[4] This technical guide provides a comprehensive overview of the physiological functions of Orexin B, detailing its signaling mechanisms, quantitative effects on various biological systems, and the experimental protocols used to elucidate these functions. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in neuroscience, pharmacology, and drug development.

Orexin B and its Receptor: Molecular Interactions

Orexin B is a 28-amino acid peptide derived from the precursor protein prepro-orexin.[5] It exerts its biological effects by binding to two G protein-coupled receptors: Orexin 1 Receptor (OX1R) and Orexin 2 Receptor (OX2R).[6] While Orexin A binds to both receptors with high affinity, Orexin B shows a marked preference for OX2R.[2][3] This receptor selectivity is a key determinant of the specific physiological roles of Orexin B.

Receptor Binding and Activation

The interaction of Orexin B with its receptors has been quantified in various in vitro systems, primarily using competitive binding assays and functional assays measuring downstream signaling events like intracellular calcium mobilization.

Parameter	Orexin Receptor 1 (OX1R)	Orexin Receptor 2 (OX2R)	Cell System	Reference
IC50 (nM)	420	36	CHO cells	[2]
EC50 (nM) for Ca2+ mobilization	2500	Not specified	CHO cells	[2]
EC50 (nM) for depolarization	Not specified	100.9	Orexin neurons	[7]

Table 1: Quantitative data on Orexin B receptor binding and activation.

Signaling Pathways

Upon binding to OX2R, Orexin B primarily activates the Gq protein, leading to the activation of phospholipase C (PLC).[5][8] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[5] OX2R can also couple to Gi/o and Gs proteins, modulating cyclic AMP (cAMP) levels.[9]

Figure 1: Orexin B Signaling Pathway via OX2R.

Core Physiological Functions of Orexin B

Orexin B is integral to several vital physiological functions, primarily through its actions within the central nervous system.

Regulation of Sleep and Wakefulness

The orexin system is a critical regulator of arousal and the maintenance of wakefulness.[4] Orexin B, through OX2R, excites various wake-promoting neuronal populations, including noradrenergic neurons in the locus coeruleus (LC), histaminergic neurons in the tuberomammillary nucleus (TMN), and cholinergic neurons.[10]

Neuronal Population	Effect of Orexin B	Quantitative Change	Reference
Orexin Neurons	Depolarization, Increased Firing Rate	EC50 for depolarization: 100.9 nM	[7]
Intergeniculate Leaflet Neurons	Increased Firing Rate	28% of cells showed significant increase with 1 µM Orexin B	[11]
Nucleus Accumbens Shell Neurons	Excitation	~78% of neurons excited	[12]

Table 2: Effects of Orexin B on Neuronal Activity.

Modulation of Feeding Behavior

Initially, the orexin system was implicated in the stimulation of food intake.[13] Intracerebroventricular (ICV) administration of Orexin B has been shown to increase food consumption, although its effect is generally considered weaker than that of Orexin A.[13]

Parameter	Effect of Orexin B (3 nmol, ICV)	Comparison	Reference
2-hour Food Intake	2.4 +/- 0.3 g	Significantly less than Neuropeptide Y (NPY)	[13]

Table 3: Effect of Orexin B on Food Intake in Rats.

Role in Reward and Addiction

The orexin system, including Orexin B, plays a significant role in reward-seeking behaviors and the neurobiology of addiction.[12] Orexin neurons project to key areas of the brain's reward circuitry, such as the ventral tegmental area (VTA) and the nucleus accumbens (NAc), where Orexin B can modulate dopaminergic signaling.[12]

Autonomic and Cardiovascular Control

Central administration of Orexin B can influence the autonomic nervous system, leading to changes in cardiovascular parameters.[14] These effects are mediated through projections to brainstem nuclei involved in cardiovascular regulation.

Parameter	Effect of Orexin Receptor Antagonism	Quantitative Change in Spontaneously Hypertensive Rats	Reference
Blood Pressure	Significant reduction	From 182/152 ± 5/6 to 149/119 ± 9/8 mmHg	[14]
Heart Rate	Significant reduction	P < 0.001	[14]
Sympathetic Vasomotor Tone	Significant reduction	P < 0.001	[14]

Table 4: Cardiovascular Effects Mediated by the Orexin System.

Gastrointestinal Regulation

Orexin B has been shown to modulate gastrointestinal motility, with a more pronounced effect than Orexin A in some in vitro preparations.[15] It can induce dose-dependent contractions of intestinal segments.[15]

Modulation of Hormone Secretion

Orexin B can directly act on the anterior pituitary to modulate the secretion of luteinizing hormone (LH) and growth hormone (GH).

Hormone	Effect of Orexin B	Quantitative Change (in porcine pituitary cells)	Reference
Luteinizing Hormone (LH)	Increased secretion	Significant increase at 1, 10, and 100 nM
Growth Hormone (GH)	No effect on basal secretion	-
GH (in presence of GRF)	Suppressed GRF-induced secretion	Significant suppression at all tested doses

Table 5: Effects of Orexin B on Hormone Secretion.

Key Experimental Protocols

The physiological functions of Orexin B have been elucidated through a variety of in vivo and in vitro experimental techniques.

Figure 2: General Experimental Workflows for Studying Orexin B Function.

Intracerebroventricular (ICV) Injection in Rats

This protocol is used to deliver Orexin B directly into the cerebral ventricles to study its central effects.

• Animal Preparation: Anesthetize the rat (e.g., with Ketamine/Xylazine) and place it in a stereotaxic frame.[16]

• Surgical Procedure: Expose the skull and identify the bregma. Drill a small hole at the appropriate coordinates for the lateral ventricle (e.g., ~0.8 mm posterior to bregma, ±1.5 mm lateral to the midline).[2]

• Cannula Implantation: Slowly lower a guide cannula to the desired depth (e.g., -3.5 to -4.0 mm from the skull surface) and secure it with dental cement and anchor screws.[2]

• Recovery: Allow the animal to recover for at least one week post-surgery.[2]

• Injection: On the day of the experiment, insert an injection cannula connected to a microsyringe into the guide cannula. Infuse the Orexin B solution (typically 1-5 µL) at a slow rate (e.g., 0.5-1.0 µL/min).[2]

Measurement of Food Intake in Rodents

This method quantifies the effect of Orexin B on feeding behavior.

• Acclimation: Individually house the animals and allow them to acclimate to the testing cages, which are equipped with food hoppers and water bottles.[17]

• Baseline Measurement: Measure and record food and water intake for a baseline period (e.g., 2-3 days) before the experiment.[17]

• Orexin B Administration: Administer Orexin B (e.g., via ICV injection).

• Data Collection: Immediately after administration, provide a pre-weighed amount of food. Measure the amount of food consumed at specific time intervals (e.g., 1, 2, 4, and 24 hours) by weighing the remaining food.[17]

In Vivo Blood Pressure Measurement via Radiotelemetry

This technique allows for the continuous monitoring of cardiovascular parameters in conscious, freely moving animals.

• Transmitter Implantation: Anesthetize the animal and surgically implant a radiotelemetry transmitter. For rats, the catheter is typically inserted into the abdominal aorta, and the transmitter body is placed in the abdominal cavity.[7]

• Recovery: Allow the animal to recover for at least one week.[7]

• Data Acquisition: House the animal in a cage placed on a receiver platform. The transmitter sends signals for blood pressure and heart rate to a computer for continuous recording and analysis.[7]

In Vitro Calcium Imaging in CHO Cells

This assay is used to measure the activation of orexin receptors by monitoring changes in intracellular calcium levels.

• Cell Culture and Seeding: Culture Chinese Hamster Ovary (CHO) cells stably expressing the desired orexin receptor (OX1R or OX2R) and seed them into 96-well plates.[12][18]

• Dye Loading: Incubate the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-3 AM or Fluo-4 AM) for approximately 60 minutes at 37°C.[12][18]

• Fluorescence Measurement: Place the plate in a fluorescence plate reader (e.g., FLIPR). Record baseline fluorescence, then add Orexin B at various concentrations.[12]

• Data Analysis: Measure the peak increase in fluorescence to determine the concentration-response curve and calculate the EC50 value.[12]

Measurement of Hormone Secretion from Pituitary Cells

This protocol quantifies the direct effect of Orexin B on pituitary hormone release.

• Cell Culture: Prepare primary cultures of anterior pituitary cells from the desired animal model (e.g., prepuberal gilts).

• Treatment: After a few days in culture, challenge the cells with different concentrations of Orexin B for a specified period (e.g., 4 hours).

• Hormone Quantification: Collect the cell culture medium and measure the concentration of secreted hormones (e.g., LH and GH) using a validated method such as a radioimmunoassay (RIA) or ELISA.[19][20]

In Vitro Gastrointestinal Motility Assay

This method assesses the direct effect of Orexin B on the contractility of intestinal smooth muscle.

• Tissue Preparation: Isolate a segment of the intestine (e.g., jejunum or colon) from the animal and place it in an organ bath containing oxygenated Krebs solution at 37°C.[11]

• Mounting: Suspend the intestinal strip vertically in the organ bath, with one end fixed and the other attached to a force transducer to record isometric or isotonic contractions.[11]

• Data Recording: After a stabilization period, record the basal contractile activity. Add Orexin B at increasing concentrations to the bath and record the changes in contractile force or frequency.[11][15]

Conclusion and Future Directions

Orexin B is a multifaceted neuropeptide with a profound impact on a wide range of physiological functions, from the fundamental regulation of sleep and wakefulness to more complex behaviors related to feeding and reward. Its preferential action on the OX2R provides a basis for the development of selective therapeutic agents. The in-depth understanding of its signaling pathways and the quantitative effects on various physiological parameters, as outlined in this guide, is crucial for advancing research and drug development in areas such as sleep disorders, eating disorders, and addiction. Future research should continue to explore the intricate neural circuits modulated by Orexin B and the therapeutic potential of targeting the Orexin B/OX2R system with greater precision.

References

• 1. Intracellular calcium imaging for agonist screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. content-assets.jci.org [content-assets.jci.org]
• 5. doctor2018.jumedicine.com [doctor2018.jumedicine.com]
• 6. Refinement of Telemetry for Measuring Blood Pressure in Conscious Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rodent intracerebroventricular AAV injections [protocols.io]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Video: Long-term Blood Pressure Measurement in Freely Moving Mice Using Telemetry [jove.com]
• 10. Frontiers | Contractility of isolated colonic smooth muscle strips from rats treated with cancer chemotherapy: differential effects of cisplatin and vincristine [frontiersin.org]
• 11. Characterization of recombinant human orexin receptor pharmacology in a Chinese hamster ovary cell-line using FLIPR - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measurement of Smooth Muscle Function in the Isolated Tissue Bath-applications to Pharmacology Research - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. scispace.com [scispace.com]
• 15. ahajournals.org [ahajournals.org]
• 16. academic.oup.com [academic.oup.com]
• 17. Assay in Summary_ki [bindingdb.org]
• 18. Radioimmunoassay for luteinizing hormone in human plasma or serum: physiological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Radioimmunoassay for Luteinizing Hormone in Human plasma Or Serum: Physiological Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. portfolio.unisza.edu.my [portfolio.unisza.edu.my]

Orexin B in Sleep-Wake Cycle Regulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to the Orexin (B13118510) System

Discovered in 1998, the orexin system is a critical neuromodulatory network originating in the hypothalamus. It consists of two neuropeptides, Orexin A (also known as hypocretin-1) and Orexin B (hypocretin-2), which are derived from a common precursor protein, prepro-orexin. These peptides are produced exclusively by a small population of 10,000 to 20,000 neurons located in the lateral, perifornical, and dorsomedial hypothalamus.[1][2] Despite the limited number of these neurons, they project widely throughout the central nervous system, influencing a vast array of physiological processes.[3]

Initially recognized for their role in stimulating feeding behavior, the orexins are now primarily regarded as key regulators of the sleep-wakefulness cycle.[3][4] The profound importance of this system is highlighted by the neurological disorder narcolepsy, which is caused by the loss of these orexin-producing neurons, leading to excessive daytime sleepiness and abnormal intrusions of REM sleep features, such as cataplexy, into wakefulness.[5][6][7]

Orexin B is a 28-amino acid linear peptide, contrasting with the 33-amino acid Orexin A, which contains two intrachain disulfide bonds. While both peptides are integral to the system's function, they exhibit distinct binding affinities for their cognate receptors, leading to differentiated roles in physiological regulation. This guide will focus specifically on the role and mechanisms of Orexin B in the intricate regulation of the sleep-wake cycle.

Orexin Receptors and Orexin B Binding Profile

The physiological actions of Orexin A and Orexin B are mediated by two G protein-coupled receptors (GPCRs): the Orexin 1 Receptor (OX1R) and the Orexin 2 Receptor (OX2R).[3] These receptors are highly conserved across mammals, with human and rat receptors sharing 94-95% amino acid identity.[8] While their distribution often overlaps, distinct patterns of expression throughout the brain suggest they serve differential functions.[8][9]

Orexin B demonstrates a notable selectivity in its binding profile. It binds with high affinity to the OX2R, similar to Orexin A. However, its affinity for the OX1R is considerably lower.[10] This selectivity is a key aspect of its function.

• Orexin 1 Receptor (OX1R): Binds Orexin A with high affinity but has significantly less affinity for Orexin B (approximately 5- to 100-fold lower, depending on the assay).[8][10][11]

• Orexin 2 Receptor (OX2R): Binds both Orexin A and Orexin B with similarly high affinity.[10][11]

This preferential action of Orexin B through the OX2R is critical for its role in sleep-wake regulation, as the OX2R is considered to have the major role in maintaining arousal.[12]

Quantitative Data: Receptor Binding Affinities

The binding affinities of Orexin B for its receptors have been quantified using various experimental techniques, primarily competitive radioligand binding assays and functional assays measuring intracellular calcium mobilization. The data consistently demonstrate Orexin B's selectivity for the OX2R.

Ligand	Receptor	Assay Type	Value	Reference
Orexin B	Human OX1R	Competitive Binding (IC₅₀)	420 nM	[10]
Orexin B	Human OX2R	Competitive Binding (IC₅₀)	36 nM	[10]
Orexin B	Human OX1R	Calcium Mobilization (EC₅₀)	2,500 nM	[10]
Orexin B	CHO-OX2R	Calcium Mobilization (pEC₅₀)	8.43 ± 0.09	[1]
Orexin A	Human OX1R	Competitive Binding (IC₅₀)	20 nM	[10]
Orexin A	Human OX2R	Competitive Binding (IC₅₀)	38 nM	[10]
Orexin A	Human OX1R	Calcium Mobilization (EC₅₀)	30 nM	[10]
Orexin A	CHO-OX1R	Calcium Mobilization (pEC₅₀)	8.03 ± 0.08	[1]
Orexin A	CHO-OX2R	Calcium Mobilization (pEC₅₀)	8.18 ± 0.10	[1]

Table 1: Comparative binding and functional potencies of Orexin A and Orexin B at human and CHO-expressed orexin receptors. IC₅₀ values represent the concentration required to inhibit 50% of radioligand binding. EC₅₀ (and pEC₅₀ = -log(EC₅₀)) values represent the concentration required to elicit a 50% maximal response in a functional assay.

Signaling Pathways and Mechanism of Action

Upon binding to its receptors, particularly OX2R, Orexin B initiates a cascade of intracellular signaling events. As GPCRs, orexin receptors couple to various G proteins to exert their effects. The OX2R is coupled to either Gq or Gi/o proteins, enabling a range of excitatory and modulatory actions.[1][3]

The primary and most well-characterized pathway involves the activation of the Gq subclass of G proteins.[13]

• Receptor Activation: Orexin B binds to the OX2R.

• Gq Protein Coupling: The activated receptor stimulates Gq proteins.

• PLC Activation: Gq activation leads to the stimulation of Phospholipase C (PLC).[8]

• IP₃ and DAG Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).

• Intracellular Calcium Release: IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²+).[1]

• PKC Activation & Cation Channel Influx: The rise in intracellular Ca²+ and the presence of DAG activate Protein Kinase C (PKC).[6] This signaling cascade also leads to the opening of non-selective cation channels, resulting in further Ca²+ influx and sustained neuronal depolarization.[1]

This sustained depolarization and increase in intracellular calcium are the primary mechanisms by which Orexin B excites target neurons, increasing their firing rate and promoting a state of wakefulness.[14]

Orexin B signaling pathway via the OX2R.

Role in Sleep-Wake Circuitry

Orexin neurons, including those releasing Orexin B, are the master regulators of arousal, acting to stabilize and maintain wakefulness. They achieve this by innervating and exciting key wake-promoting nuclei in the brainstem and hypothalamus.[4] Orexin neurons are highly active during wakefulness, especially during active exploration, and their activity significantly decreases during non-REM and REM sleep.[15]

The primary targets of orexinergic projections for wake promotion include:

• Locus Coeruleus (LC): Noradrenergic neurons.

• Dorsal Raphe Nucleus (DRN): Serotonergic neurons.

• Tuberomammillary Nucleus (TMN): Histaminergic neurons.

• Basal Forebrain & Laterodorsal Tegmental Nucleus (LDT): Cholinergic neurons.[14][16]

By activating these monoaminergic and cholinergic systems, Orexin B contributes to cortical activation and arousal.[14][17] The excitatory effects on the TMN, which are mediated mainly via the OX2R, are particularly crucial for enhancing histamine (B1213489) release to maintain wakefulness.[9] This integrated action stabilizes the activity of the arousal systems, preventing inappropriate transitions into sleep, thereby consolidating periods of wakefulness.[4]

Orexin B's role in the neural circuitry of wakefulness.

Detailed Experimental Protocols

The function of Orexin B has been elucidated through a variety of advanced experimental techniques. Below are generalized protocols for key methodologies.

In Vitro Slice Electrophysiology

This technique is used to measure the direct effects of Orexin B on the electrical properties of target neurons in isolated brain slices.

Objective: To determine if Orexin B application increases the firing rate of neurons in a specific brain region (e.g., TMN, LC).

Methodology:

• Animal Perfusion and Brain Extraction: Anesthetize a rodent (e.g., mouse or rat) via isoflurane (B1672236) inhalation or intraperitoneal injection of ketamine/xylazine. Perform transcardial perfusion with ice-cold, oxygenated (95% O₂/5% CO₂) sucrose-based artificial cerebrospinal fluid (aCSF) to preserve neuronal health.[2][18] Rapidly decapitate the animal and extract the brain, placing it immediately into the ice-cold sucrose-aCSF.

• Slicing: Mount the brain onto the stage of a vibratome or rotary slicer.[19] Submerge the brain in the chilled, oxygenated sucrose-aCSF. Cut coronal or sagittal slices (typically 250-350 µm thick) containing the region of interest.[20]

• Slice Recovery: Transfer the slices to a holding chamber containing standard aCSF (with physiological salt, glucose, and buffer concentrations) bubbled with 95% O₂/5% CO₂. Allow slices to recover for 30-60 minutes at 32-34°C, followed by incubation at room temperature for at least 1 hour before recording.[17][20]

• Recording: Place a single slice in the recording chamber of an upright microscope, continuously perfused with oxygenated aCSF. Identify target neurons using differential interference contrast (DIC) optics.

• Patch-Clamp Recording: Using a glass micropipette filled with an internal solution, form a high-resistance (gigaohm) seal with the membrane of a target neuron (whole-cell patch-clamp configuration). Record baseline neuronal activity (membrane potential and action potential firing) in current-clamp mode.

• Orexin B Application: Bath-apply Orexin B at a known concentration (e.g., 100-300 nM) to the perfusing aCSF. Record changes in the neuron's firing rate and membrane potential. An increase in firing frequency indicates an excitatory effect.

Chemogenetics (DREADD)

Designer Receptors Exclusively Activated by Designer Drugs (DREADDs) allow for the non-invasive, specific activation or inhibition of orexin neurons in freely moving animals to observe effects on the sleep-wake cycle.[4]

Objective: To determine the effect of chronically activating orexin neurons on total wakefulness and sleep time.

Methodology:

• Viral Vector Injection: Use a transgenic mouse line where Cre recombinase is expressed only in orexin neurons (Orexin-Cre mice). Perform stereotaxic surgery to inject an adeno-associated virus (AAV) carrying a Cre-dependent excitatory DREADD construct (e.g., AAV-hSyn-DIO-hM3Dq-mCherry) into the lateral hypothalamus. This ensures only orexin neurons will express the hM3Dq receptor.

• Recovery and Virus Expression: Allow the animal to recover from surgery for at least 3-4 weeks to ensure robust expression of the DREADD receptor.

• EEG/EMG Implantation: Perform a second surgery to implant electrodes for electroencephalography (EEG) and electromyography (EMG) to monitor brain states (wake, NREM, REM) and muscle tone.

• Baseline Recording: After recovery, record baseline EEG/EMG data for at least 24 hours to establish a normal sleep-wake pattern.

• DREADD Activation: Administer the inert ligand Clozapine-N-Oxide (CNO) via intraperitoneal (IP) injection or in drinking water.[9] CNO will bind to and activate the hM3Dq receptors, specifically exciting orexin neurons.

• Data Analysis: Record EEG/EMG for 24-48 hours post-CNO administration. Score the data to quantify total time spent in wakefulness, NREM sleep, and REM sleep. Compare the results to baseline and saline-injected control conditions. An increase in wakefulness and a decrease in sleep time would be expected.[9]

Experimental workflow for chemogenetic (DREADD) activation.

Intracellular Calcium Imaging

This method directly visualizes the primary downstream effect of orexin receptor activation—an increase in intracellular calcium concentration ([Ca²⁺]i).[1]

Objective: To confirm that Orexin B application causes a [Ca²⁺]i increase in cells expressing OX2R.

Methodology:

• Cell Preparation: Use a cell line (e.g., Chinese Hamster Ovary, CHO) stably transfected to express the human OX2R. Alternatively, use primary cultured neurons from a specific brain region.[1]

• Calcium Indicator Loading: Incubate the cells with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-3 AM, for 30-60 minutes.[1][6] These dyes are membrane-permeable and become fluorescent upon binding to free calcium inside the cell.

• Imaging Setup: Place the coverslip with the loaded cells onto the stage of an inverted fluorescence microscope equipped with a calcium imaging system (e.g., FLIPR - Fluorescent Imaging Plate Reader).

• Baseline Measurement: Perfuse the cells with a standard extracellular buffer (e.g., calcium-containing Hanks' Balanced Salt Solution) and measure the baseline fluorescence intensity.

• Orexin B Application: Apply Orexin B at a specific concentration to the cells.

• Data Acquisition and Analysis: Continuously record the fluorescence intensity before, during, and after Orexin B application. An increase in fluorescence corresponds to a rise in [Ca²⁺]i. Quantify the change in fluorescence (often expressed as a ratio for ratiometric dyes like Fura-2 or as ΔF/F for single-wavelength dyes) to determine the magnitude and kinetics of the calcium response.[16]

Conclusion and Therapeutic Implications

Orexin B plays a fundamental, non-redundant role in the stabilization of wakefulness, acting primarily through the Orexin 2 Receptor. Its excitatory influence on the brain's major arousal centers ensures the consolidation of wakeful periods and prevents the unwanted intrusion of sleep states. The profound sleep disturbances seen in narcolepsy, a condition of orexin deficiency, underscore the critical nature of this peptide in maintaining a healthy sleep-wake cycle.[5]

For drug development professionals, the Orexin B/OX2R axis represents a key therapeutic target. The development of dual orexin receptor antagonists (DORAs) has already led to a new class of treatments for insomnia, which function by blocking the wake-promoting signals of both Orexin A and B.[2] Conversely, the development of selective OX2R agonists is a promising avenue for treating disorders of excessive sleepiness, such as narcolepsy, by mimicking the effects of endogenous orexins to promote and sustain wakefulness.[18] A thorough understanding of Orexin B's molecular mechanisms, signaling pathways, and physiological function is therefore essential for the continued innovation of therapies targeting sleep-wake disorders.

References

• 1. Characterization of recombinant human orexin receptor pharmacology in a Chinese hamster ovary cell-line using FLIPR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. protocols.io [protocols.io]
• 3. Optogenetic control of hypocretin (orexin) neurons and arousal circuits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. THE REGULATION OF SLEEP AND WAKEFULNESS BY THE HYPOTHALAMIC NEUROPEPTIDE OREXIN/HYPOCRETIN - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Orexins Activates Protein Kinase C-Mediated Ca2+ Signaling in Isolated Rat Primary Sensory Neurons | Aperta [aperta.ulakbim.gov.tr]
• 7. Activation of Orexin System Stimulates CaMKII Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Calcium affects OX1 orexin (hypocretin) receptor responses by modifying both orexin binding and the signal transduction machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacogenetic Modulation of Orexin Neurons Alters Sleep/Wakefulness States in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optogenetic identification of hypothalamic orexin neuron projections to paraventricular spinally projecting neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 13. Optogenetic Control of Hypocretin (Orexin) Neurons and Arousal Circuits - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. precisionary.com [precisionary.com]
• 16. researchgate.net [researchgate.net]
• 17. oruen.com [oruen.com]
• 18. Experimental Procedure — Slice Electrophysiology 1.0 documentation [campagnola.github.io]
• 19. Chemogenetic activation of orexin/hypocretin neurons ameliorates aging-induced changes in behavior and energy expenditure - PMC [pmc.ncbi.nlm.nih.gov]
• 20. cdr.lib.unc.edu [cdr.lib.unc.edu]

Orexin B's Neuronal Mechanism of Action: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orexin (B13118510) B, a neuropeptide originating from the lateral hypothalamus, plays a crucial role in regulating a multitude of physiological processes, most notably wakefulness, feeding behavior, and reward systems.[1][2] Its influence is exerted through the activation of G-protein coupled receptors, primarily the Orexin 2 receptor (OX2R), leading to a cascade of intracellular signaling events that ultimately modulate neuronal excitability. This technical guide provides an in-depth examination of the molecular and cellular mechanisms underpinning Orexin B's action on neurons. It details receptor binding kinetics, downstream signaling pathways, and the resultant electrophysiological changes. The information is presented through structured data tables, detailed experimental protocols, and comprehensive signaling pathway diagrams to serve as a critical resource for researchers in neuroscience and pharmacology.

Orexin B and Receptor Interaction

Orexin B is a 28-amino acid linear peptide derived from a common precursor, prepro-orexin.[3] It acts as an agonist for two G-protein coupled receptors: the Orexin 1 Receptor (OX1R) and the Orexin 2 Receptor (OX2R).[1] However, Orexin B exhibits a significantly higher affinity for OX2R, with which it binds with a similar affinity to Orexin A. In contrast, its affinity for OX1R is considerably lower.[2][4][5] This preferential binding to OX2R is a key determinant of its physiological effects.

Quantitative Binding and Functional Data

The binding affinities and functional potencies of Orexin B at human orexin receptors have been characterized through various in vitro assays. The following tables summarize key quantitative data from studies using recombinant cell lines expressing these receptors.

Ligand	Receptor	Assay Type	Affinity (Ki)	Citation(s)
Orexin B	OX1R	Radioligand Binding	420 nM	[4][6]
Orexin B	OX2R	Radioligand Binding	36 nM	[4][6]
Orexin A	OX1R	Radioligand Binding	20 nM	[4][5]
Orexin A	OX2R	Radioligand Binding	38 nM	[4]

Ligand	Receptor	Assay Type	Potency (EC50)	Citation(s)
Orexin B	OX1R	Calcium Flux	2,500 nM	[4]
Orexin A	OX1R	Calcium Flux	30 nM	[4]

Intracellular Signaling Pathways

Upon binding to OX2R, Orexin B initiates a complex and diverse array of intracellular signaling cascades. The receptor's ability to couple to multiple G-protein subtypes, including Gq/11, Gi/o, and Gs, allows for a wide range of cellular responses that can be cell-type dependent.[3][7][8][9]

Gq/11-Mediated Pathway

The most prominently documented pathway activated by Orexin B is the Gq/11 pathway.[3][4] This leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[7][8] IP3 triggers the release of calcium (Ca2+) from intracellular stores, a hallmark of orexin receptor activation.[3][10] DAG, in conjunction with elevated intracellular Ca2+, activates Protein Kinase C (PKC).[11][12]

Gi/o and Gs-Mediated Pathways

In addition to Gq coupling, OX2R can also signal through Gi/o and Gs proteins.[7][11] The Gi/o pathway typically leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[5] Conversely, the Gs pathway stimulates adenylyl cyclase, leading to an increase in cAMP and subsequent activation of Protein Kinase A (PKA).[11] The specific G-protein engaged can be cell-type and context-dependent, contributing to the functional diversity of Orexin B.[3]

MAPK/ERK Pathway Activation

Orexin B, acting through OX2R, also stimulates the mitogen-activated protein kinase (MAPK) cascade, specifically the extracellular signal-regulated kinase (ERK1/2) pathway.[11] This activation can be mediated through multiple G-proteins (Gq, Gs, and Gi), highlighting the convergence of different initial signals onto a common downstream effector.[11] Orexin B-induced ERK1/2 activation appears to be predominantly mediated through the Gq/PLC/PKC pathway.[11]

Electrophysiological Effects on Neurons

The culmination of Orexin B's signaling cascades is a significant alteration in the electrophysiological properties of target neurons, generally leading to neuronal depolarization and increased excitability.[4] This excitatory effect is achieved through the modulation of various ion channels.

Modulation of Potassium Channels

A primary mechanism for Orexin B-induced depolarization is the inhibition of potassium (K+) channels.[4][13] This includes the closure of K+ leak channels and the inhibition of G-protein-coupled inwardly rectifying potassium (GIRK) channels.[4][7] By reducing K+ efflux, Orexin B decreases the membrane potential, bringing the neuron closer to its firing threshold. In some neurons, Orexin B has been shown to activate ATP-sensitive potassium (KATP) channels, which can have an inhibitory effect, suggesting a complex role in integrating cellular energy status with neuronal activity.[14][15]

Activation of Cation Channels and Exchangers

Orexin B promotes the influx of positive ions through the activation of non-selective cation channels (NSCCs).[7][16] This influx of ions like sodium (Na+) and calcium (Ca2+) contributes to membrane depolarization.[16] Additionally, activation of the sodium-calcium exchanger (NCX) in its reverse mode can further enhance depolarization.[4] The increase in intracellular calcium is a result of both release from internal stores and influx from the extracellular space.[3][10]

Overall Effect on Neuronal Activity

The combined effect of K+ channel inhibition and cation channel activation leads to a net depolarization of the neuronal membrane.[16] This sustained depolarization increases the firing rate of neurons for extended periods.[4] For instance, in the nucleus accumbens shell, Orexin B has been shown to excite the majority of neurons tested.[17]

Experimental Protocols

The characterization of Orexin B's mechanism of action relies on a variety of sophisticated experimental techniques. Below are outlines of key methodologies.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of Orexin B for OX1R and OX2R.

Methodology:

• Cell Culture: Use a stable cell line, such as Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK-293) cells, engineered to express the human orexin receptor of interest (OX1R or OX2R).[18]

• Membrane Preparation: Harvest cells and prepare a membrane fraction through homogenization and centrifugation.

• Binding Reaction: Incubate the cell membranes with a constant concentration of a radiolabeled orexin receptor ligand (e.g., [3H]-SB674042 for OX1R or [3H]-EMPA for OX2R) and varying concentrations of unlabeled Orexin B.[18]

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of Orexin B. Calculate the IC50 value (the concentration of Orexin B that inhibits 50% of specific radioligand binding). Convert the IC50 to a Ki value using the Cheng-Prusoff equation.[18]

Intracellular Calcium Imaging

Objective: To measure the functional potency (EC50) of Orexin B in activating orexin receptors.

Methodology:

• Cell Culture and Loading: Culture receptor-expressing cells on glass coverslips and load them with a calcium-sensitive fluorescent indicator dye, such as Fura-2 AM.[3][12]

• Microscopy Setup: Place the coverslip in a perfusion chamber on the stage of an inverted fluorescence microscope equipped with a ratiometric imaging system.

• Baseline Measurement: Perfuse the cells with a physiological saline solution and record the baseline fluorescence ratio (e.g., 340/380 nm excitation for Fura-2).

• Stimulation: Apply varying concentrations of Orexin B to the cells via the perfusion system.

• Recording: Continuously record the changes in fluorescence ratio, which correspond to changes in intracellular calcium concentration.[12]

• Data Analysis: Plot the peak change in fluorescence ratio against the concentration of Orexin B. Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Whole-Cell Patch-Clamp Electrophysiology

Objective: To investigate the effects of Orexin B on neuronal membrane potential, firing rate, and specific ion currents.

Methodology:

• Slice Preparation: Prepare acute brain slices from a region of interest known to express orexin receptors (e.g., nucleus accumbens).[16]

• Recording Setup: Transfer a slice to a recording chamber on a microscope stage and continuously perfuse with artificial cerebrospinal fluid (aCSF).

• Patching: Visualize individual neurons and establish a whole-cell patch-clamp recording using a glass micropipette filled with an appropriate internal solution.

• Current-Clamp Recording: Record the resting membrane potential and spontaneous firing of the neuron. Apply Orexin B to the bath and observe changes in these parameters.[16]

• Voltage-Clamp Recording: Hold the neuron at a specific membrane potential to isolate and measure specific ion currents (e.g., K+ currents). Apply Orexin B and measure its effect on the amplitude and kinetics of these currents.

• Data Analysis: Analyze the recorded traces to quantify changes in membrane potential, firing frequency, and current amplitudes.

Conclusion

The mechanism of action of Orexin B on neurons is a multifaceted process initiated by its preferential binding to the OX2R. This interaction triggers a diverse set of G-protein-mediated signaling pathways, with the Gq/PLC/Ca2+ cascade being a central element. The downstream consequences of these signaling events are a modulation of various ion channels, leading to neuronal depolarization and an overall increase in neuronal excitability. A thorough understanding of these intricate mechanisms is paramount for the development of novel therapeutic agents targeting the orexin system for the treatment of disorders such as narcolepsy, insomnia, and addiction. The data, protocols, and diagrams presented in this guide offer a foundational resource for professionals engaged in this critical area of research.

References

• 1. Orexins and orexin receptors: a family of hypothalamic neuropeptides and G protein-coupled receptors that regulate feeding behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Orexin - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 4. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Kinetic properties of “dual” orexin receptor antagonists at OX1R and OX2R orexin receptors [frontiersin.org]
• 6. rndsystems.com [rndsystems.com]
• 7. Awakening Recovery: Enhancing Orexinergic Tone After Acute CNS Damage | MDPI [mdpi.com]
• 8. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Orexin/hypocretin receptor signalling cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The signalling profile of recombinant human orexin-2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Orexins activates protein kinase C-mediated Ca(2+) signaling in isolated rat primary sensory neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Orexin/hypocretin receptor signalling: a functional perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ATP-sensitive potassium channels mediate the thermosensory response of orexin neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ATP-Sensitive Potassium Channel-Mediated Lactate Effect on Orexin Neurons: Implications for Brain Energetics during Arousal - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Electrophysiological effects of orexin/hypocretin on nucleus accumbens shell neurons in rats: an in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Electrophysiological effects of orexin-B and dopamine on rat nucleus accumbens shell neurons in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pa2online.org [pa2online.org]

Orexin B Signaling: A Technical Guide to Intracellular Cascades

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the signaling pathways and intracellular cascades initiated by Orexin (B13118510) B, with a primary focus on its interaction with the Orexin 2 Receptor (OX2R). Orexin B is a neuropeptide critically involved in the regulation of wakefulness, feeding behavior, and reward systems. A comprehensive understanding of its molecular mechanisms is paramount for the development of novel therapeutics targeting a range of neurological and metabolic disorders. This document details the core signaling pathways, presents quantitative data for key molecular interactions, and provides detailed experimental protocols for studying these processes.

Core Signaling Pathways of Orexin B

Orexin B primarily exerts its effects through the G-protein coupled Orexin 2 Receptor (OX2R). While OX2R can couple to multiple G-proteins, its canonical and most well-characterized pathway involves the activation of the Gq alpha subunit (Gαq).[1][2] This initiates a cascade of intracellular events, leading to neuronal excitation and other cellular responses. The key signaling pathways are outlined below.

Gq-Mediated Phospholipase C Activation

Upon binding of Orexin B to OX2R, the associated Gαq protein is activated. This activation stimulates the membrane-bound enzyme Phospholipase C (PLC).[2] PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3]

IP3-Mediated Calcium Mobilization

IP3, being a soluble molecule, diffuses into the cytoplasm and binds to IP3 receptors on the membrane of the endoplasmic reticulum (ER). This binding triggers the release of stored calcium ions (Ca2+) from the ER into the cytoplasm, leading to a rapid increase in intracellular Ca2+ concentration.[3][4] This calcium signal is a critical transducer of the orexin signal, influencing a wide array of cellular processes, including the activation of calcium-dependent enzymes and the regulation of ion channels.

DAG-Mediated Protein Kinase C Activation

Concurrently, DAG remains in the plasma membrane and acts as a docking site for Protein Kinase C (PKC). The increase in intracellular Ca2+ promotes the translocation of PKC to the membrane, where it is activated by binding to DAG. Activated PKC is a serine/threonine kinase that phosphorylates a multitude of target proteins, thereby modulating their activity and leading to downstream cellular effects.

Downstream Kinase Cascades: MAPK/ERK and CREB Activation

The activation of the Gq pathway by Orexin B also leads to the stimulation of the Mitogen-Activated Protein Kinase (MAPK) cascade, specifically the Extracellular signal-Regulated Kinase (ERK) pathway.[5][6] This activation is often mediated by PKC. Phosphorylated ERK (p-ERK) can translocate to the nucleus and phosphorylate transcription factors, leading to changes in gene expression. One such key transcription factor is the cAMP Response Element-Binding protein (CREB). Orexin B-induced signaling has been shown to cause the phosphorylation and activation of CREB, which plays a crucial role in neuronal plasticity, survival, and other long-term cellular adaptations.[5]

Quantitative Data on Orexin B Signaling

The following tables summarize key quantitative parameters that characterize the interaction of Orexin B with its receptors and its potency in initiating downstream signaling events.

Ligand	Receptor	Binding Affinity (Ki)	Reference Cell Type
Orexin B	Human OX1R	420 nM	CHO Cells
Orexin B	Human OX2R	36 nM	CHO Cells

Ligand	Receptor	Assay Type	Potency (EC50/pEC50)	Reference Cell Type
Orexin B	Human OX1R	Intracellular Calcium ([Ca2+]i)	pEC50 = 7.30 ± 0.08	CHO-OX1 Cells
Orexin B	Human OX2R	Intracellular Calcium ([Ca2+]i)	pEC50 = 8.43 ± 0.09	CHO-OX2 Cells
Orexin B	Rat OX2R	Inositol Phosphate Accumulation	10.4 nM	Primary Cortical Neurons

Experimental Protocols

Detailed methodologies for key experiments used to investigate Orexin B signaling are provided below.

Intracellular Calcium Imaging

This protocol describes the measurement of intracellular calcium concentration changes in response to Orexin B stimulation using a fluorescent calcium indicator.

Materials:

• Cells expressing OX2R (e.g., CHO-OX2R or primary neurons)

• Fluo-8 AM or Fura-2 AM calcium indicator

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with and without Ca2+ and Mg2+

• Orexin B stock solution

• Ionomycin (B1663694)

• Fluorescence microscope or plate reader equipped for calcium imaging

Procedure:

• Cell Preparation: Seed cells onto glass-bottom dishes or appropriate microplates and grow to the desired confluency.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-8 AM (or Fura-2 AM) and Pluronic F-127 in HBSS.

  • Remove the culture medium from the cells and wash with HBSS.

  • Incubate the cells with the loading buffer in the dark at 37°C for 30-60 minutes.

  • Wash the cells with HBSS to remove excess dye.

• Imaging:

  • Place the dish/plate on the microscope stage or in the plate reader.

  • Acquire a baseline fluorescence reading.

  • Add Orexin B at the desired concentration and record the change in fluorescence intensity over time. For ratiometric imaging with Fura-2, alternate excitation between 340 nm and 380 nm and record emission at ~510 nm.

  • At the end of the experiment, add ionomycin to obtain a maximal calcium response for data normalization.

• Data Analysis:

  • Calculate the change in fluorescence intensity (ΔF) from baseline (F0) as ΔF/F0. For Fura-2, calculate the ratio of fluorescence at 340 nm to 380 nm.

  • Plot the fluorescence change or ratio over time to visualize the calcium transient.

  • Generate dose-response curves by plotting the peak response against the logarithm of the Orexin B concentration to determine the EC50.

Western Blotting for Phosphorylated ERK (p-ERK)

This protocol details the detection and quantification of ERK phosphorylation following Orexin B stimulation.

Materials:

• Cells expressing OX2R

• Orexin B

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-ERK1/2 (p44/42) and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system for chemiluminescence detection

Procedure:

• Cell Treatment: Culture cells to the desired confluency, serum-starve overnight if necessary, and then stimulate with Orexin B for various time points or at different concentrations.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature protein samples by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-p-ERK antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply the chemiluminescent substrate and visualize the bands using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total ERK.

• Data Analysis: Quantify band intensities using densitometry software. Express p-ERK levels as a ratio to total ERK.

Visualizations of Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the core Orexin B signaling pathway and a typical experimental workflow for its investigation.

Caption: Orexin B signaling cascade via the OX2R-Gq pathway.

Caption: Workflow for quantifying Orexin B-induced ERK phosphorylation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | Kinetic properties of “dual” orexin receptor antagonists at OX1R and OX2R orexin receptors [frontiersin.org]
• 3. A photocaged orexin-B for spatiotemporally precise control of orexin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of recombinant human orexin receptor pharmacology in a Chinese hamster ovary cell-line using FLIPR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. OX2R activation induces PKC-mediated ERK and CREB phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Orexin B Receptor (OX2R): A Technical Guide to Binding Affinity and Selectivity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the Orexin (B13118510) B Receptor (OX2R), a critical component of the central nervous system's arousal and wakefulness pathways. We delve into the quantitative aspects of ligand binding affinity and selectivity, offering a comparative analysis of endogenous and synthetic ligands. Furthermore, this document outlines detailed experimental protocols for the characterization of such ligands and visualizes the core signaling pathways and experimental workflows to facilitate a comprehensive understanding for researchers and drug development professionals.

Introduction to the Orexin System

The orexin system, comprising two neuropeptides, Orexin A (OX-A) and Orexin B (OX-B), and their corresponding G-protein coupled receptors (GPCRs), Orexin 1 Receptor (OX1R) and Orexin 2 Receptor (OX2R), is a pivotal regulator of sleep-wake cycles, feeding behavior, and reward pathways.[1] Orexin B demonstrates a higher affinity for the OX2R, making this receptor a key target for therapeutic intervention in sleep disorders like insomnia.[2][3] The development of selective antagonists for OX2R is a major focus in modern pharmacology, aiming to modulate wakefulness without the side effects associated with broader-acting sedatives.[4]

Orexin 2 Receptor (OX2R) Signaling Pathway

Upon agonist binding, the OX2R primarily couples to the Gq/11 class of G-proteins.[3] This initiates a signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, a key event that can be measured to determine receptor activation.[5] OX2R can also couple to Gi/o and Gs proteins, leading to the modulation of cyclic AMP (cAMP) levels.[6]

Caption: Simplified OX2R Gq-mediated signaling pathway.

Ligand Binding Affinity and Selectivity Data

The affinity of a ligand for a receptor is typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). Selectivity is determined by comparing the affinity of a ligand for OX2R versus OX1R. The following tables summarize the binding affinities for endogenous orexins and several key synthetic antagonists.

Table 1: Endogenous Ligand Binding Affinities

Ligand	Receptor	Binding Affinity (IC50/Ki, nM)	Reference(s)
Orexin A	OX1R	20	[2]
OX2R	38	[2]
Orexin B	OX1R	420	[2][3]
OX2R	36	[2][3]

Table 2: Dual Orexin Receptor Antagonist (DORA) Binding Affinities

Antagonist	Receptor	Binding Affinity (IC50/Ki/Kb, nM)	Selectivity (OX1R/OX2R)	Reference(s)
Suvorexant	OX1R	~8.9 (pKi)	~1	[7]
OX2R	~8.9 (pKi)	[7]
Lemborexant	OX1R	6.1 (IC50)	~2.3	[1]
OX2R	2.6 (IC50)	[1]
Daridorexant	OX1R	0.52 (Kb)	~0.67	[8]
OX2R	0.78 (Kb)	[8]
Almorexant	OX1R	1.3 (Ki)	~7.6	[1]
OX2R	0.17 (Ki)	[1]
Filorexant	OX1R	<3 (Binding)	~1	[1]
OX2R	<3 (Binding)	[1]

Note: Ki, IC50, and Kb are all measures of binding affinity. Lower values indicate higher affinity. Selectivity is calculated as a ratio of affinities; a value >1 indicates selectivity for OX2R, while a value <1 indicates selectivity for OX1R.

Experimental Protocols

Accurate determination of binding affinity and functional activity is paramount in drug development. The following sections provide detailed methodologies for two standard assays used to characterize orexin receptor ligands.

Radioligand Binding Assay

This assay directly measures the affinity of a ligand for the receptor by quantifying its ability to compete with a radiolabeled ligand.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing the human OX2R to confluency.

  • Harvest the cells and resuspend in an ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Homogenize the cell suspension and centrifuge at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend. Determine the protein concentration using a standard method (e.g., BCA assay) and store at -80°C.[9]

• Assay Procedure:

  • On the day of the assay, thaw the membrane preparation and resuspend in the final assay buffer.

  • In a 96-well plate, add the assay buffer, the radioligand (e.g., [³H]-EMPA, a selective OX2R antagonist radioligand), and varying concentrations of the unlabeled test compound.[9][10]

  • To determine non-specific binding (NSB), a high concentration of a known orexin antagonist (e.g., 10 µM suvorexant) is used in separate wells.[11]

  • Initiate the binding reaction by adding the membrane preparation to each well.[9]

  • Incubate the plate, typically for 60-120 minutes at room temperature or 30°C, to allow the binding to reach equilibrium.[11][12]

• Termination and Detection:

  • Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C), which traps the membranes with bound radioligand.[9]

  • Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

  • Place the filters into scintillation vials, add a scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding counts from all other measurements to obtain specific binding.

  • Plot the specific binding as a function of the log concentration of the test compound.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value.

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[6]

Calcium Mobilization Functional Assay

This cell-based assay measures the functional consequence of receptor activation (or inhibition) by monitoring changes in intracellular calcium concentration using a fluorescent dye. The FLIPR® (Fluorometric Imaging Plate Reader) system is commonly used for this purpose.

Caption: Workflow for a FLIPR-based calcium mobilization assay.

Detailed Methodology:

• Cell Preparation:

  • Seed CHO cells stably expressing human OX2R into black-walled, clear-bottom 96- or 384-well microplates at a density that will result in a near-confluent monolayer on the day of the assay.[5][13]

  • Incubate the plates overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-3 AM or the components of a FLIPR Calcium Assay Kit).[5][14]

  • The buffer may also contain probenecid, which inhibits anion transporters in some cell lines, preventing the premature extrusion of the dye.[5]

  • Remove the cell culture medium from the plates and add the dye-loading buffer to each well.

  • Incubate the plates for approximately 60 minutes at 37°C to allow the dye to enter the cells and be cleaved to its active, calcium-sensitive form.[5][14]

• Assay Procedure (Antagonist Mode):

  • Prepare a "compound plate" containing serial dilutions of the test antagonist.

  • Place both the cell plate and the compound plate into the FLIPR instrument.

  • The instrument will first measure a baseline fluorescence. Then, it will automatically add the test antagonist from the compound plate to the cell plate.

  • After a brief incubation period with the antagonist, the instrument will add a fixed concentration of an agonist (e.g., Orexin B, typically at its EC80 concentration) to stimulate the receptors.

• Data Acquisition and Analysis:

  • The FLIPR instrument measures the change in fluorescence intensity over time, before and after the addition of the agonist.

  • The increase in fluorescence corresponds to the release of intracellular calcium.

  • The inhibitory effect of the antagonist is seen as a reduction in the fluorescence signal produced by the agonist.

  • Plot the agonist response as a function of the antagonist concentration to generate an inhibition curve and calculate the IC50 value.

Conclusion

The Orexin B receptor (OX2R) remains a high-interest target for the development of therapeutics for sleep-wake disorders. A thorough understanding of ligand binding affinity, selectivity, and functional activity is essential for the successful design and optimization of novel drug candidates. The data and protocols presented in this guide offer a comprehensive resource for researchers in this field, providing the foundational knowledge and practical methodologies required to characterize the interaction of compounds with the OX2R. The continued application of these robust assays will undoubtedly facilitate the discovery of next-generation orexin receptor modulators with improved efficacy and safety profiles.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. FLIPR Calcium Mobilization Assays in GPCR Drug Discovery | Springer Nature Experiments [experiments.springernature.com]
• 5. Characterization of recombinant human orexin receptor pharmacology in a Chinese hamster ovary cell-line using FLIPR - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetic properties of “dual” orexin receptor antagonists at OX1R and OX2R orexin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Binding kinetics differentiates functional antagonism of orexin-2 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Daridorexant: First Approval - PMC [pmc.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Binding kinetics differentiates functional antagonism of orexin-2 receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pa2online.org [pa2online.org]
• 12. benchchem.com [benchchem.com]
• 13. A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. moleculardevices.com [moleculardevices.com]

An In-depth Technical Guide on the Orexin B Gene (HCRT) and its Regulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Hypocretin (Orexin) Neuropeptide Precursor (HCRT) gene encodes a precursor protein that is proteolytically processed to yield two mature neuropeptides: Orexin-A (Hypocretin-1) and Orexin-B (Hypocretin-2).[1][2] These peptides are produced by a specific cluster of neurons in the lateral hypothalamus and play a crucial role in regulating various physiological processes, most notably the sleep-wake cycle, feeding behavior, and energy homeostasis.[3][4][5] The loss of orexin-producing neurons is the underlying cause of narcolepsy, a sleep disorder characterized by excessive daytime sleepiness and cataplexy.[6] This has spurred significant interest in understanding the regulation of the HCRT gene as a potential therapeutic target for sleep disorders, obesity, and addiction.[7]

This guide provides a comprehensive overview of the HCRT gene, its regulation, and the experimental methodologies used to study it.

Gene Structure and Expression

The human HCRT gene is located on chromosome 17q21.2 and consists of two exons and one intron, encoding a 131-amino-acid precursor polypeptide.[2][4] The expression of HCRT is highly localized to the lateral, perifornical, and dorsomedial hypothalamus.[3][8] Despite the small number of orexin-producing neurons, their axons project widely throughout the brain, innervating regions such as the cortex, thalamus, brainstem, and spinal cord.[3]

Regulation of HCRT Gene Expression

The expression of the HCRT gene is tightly regulated by a complex interplay of transcription factors and physiological signals. This intricate control ensures that orexin (B13118510) levels are appropriately modulated to meet the body's homeostatic needs.

Transcriptional Regulation

Several transcription factors have been identified to bind to the promoter region of the HCRT gene and modulate its expression. The promoter region contains various regulatory elements, including two phylogenetically conserved elements, OE1 and OE2, which are crucial for directing expression specifically to the lateral hypothalamic area.[7]

Key Transcription Factors:

• CREB (cAMP response element-binding protein): CREB is a well-established transcription factor involved in neuronal plasticity and survival.[9][10] It is known to bind to the HCRT promoter, suggesting a role in mediating signals that influence HCRT expression.[1] The formation of long-term hippocampus-dependent memory requires the activity of CREB, and mice with ablated Hcrt neurons show decreased activated CREB in the hippocampus.[11]

• Ebf2 (Early B-cell factor 2): Studies have shown that mice with null mutations of Ebf2 have decreased orexin expression.[7][12] The HCRT promoter contains two putative Ebf2-binding sites (olf-1 sites). Deletion of the distal olf1-like site decreases reporter gene expression, and Ebf2 has been shown to bind to this site.[7][12]

• Lhx9 (LIM homeobox 9): Ablation of the Lhx9 gene leads to a significant loss of HCRT neurons, indicating its importance in the specification or survival of these cells.[13]

• CLOCK/BMAL1: The circadian clock machinery plays a role in the diurnal rhythm of HCRT expression.[14] The core clock transcription factor BMAL1 is implicated in regulating the expression of genes involved in cartilage homeostasis and has been shown to be disrupted in osteoarthritis.[15][16][17] While direct binding to the HCRT promoter is still under investigation, the rhythmic expression of HCRT suggests a link to the circadian clock. Deleting the Bmal1 clock gene from histaminergic cells removes the time-of-day variation in hdc gene expression, leading to more fragmented sleep.[18] Cardiomyocyte-specific loss of Bmal1 significantly diminishes sex differences in the cardiac circadian transcriptomes.[19]

• ETS1: The transcription factor ETS1 has been shown to control the expression of the mouse Hcrt gene in vivo.[20]

A summary of key transcription factors and their putative binding sites in the HCRT promoter is provided in the table below.

Transcription Factor	Putative Binding Site/Element	Effect on HCRT Expression	Reference
CREB	CRE	Activator	[1]
Ebf2	olf-1 like site (distal)	Activator	[7][12]
Lhx9	Not fully characterized	Essential for neuron survival/specification	[13]
CLOCK/BMAL1	E-box (putative)	Rhythmic regulation	[17][18]
ETS1	ETS1-binding site	Activator	[20]

Physiological Regulation

The activity of orexin neurons and, consequently, HCRT gene expression, is modulated by a variety of physiological signals that reflect the body's metabolic and arousal state.[21]

Key Physiological Regulators:

• Glucose: Orexin neurons are sensitive to glucose levels. Low glucose levels activate these neurons, potentially to promote arousal and food-seeking behavior.[21] Conversely, high glucose can inhibit their activity.[22]

• Leptin: This adiposity signal, which is involved in appetite suppression, inhibits orexin neurons.[21][23]

• Ghrelin: This hunger-promoting hormone activates orexin neurons.[21]

• Stress and Arousal: States of high arousal and stress are associated with increased orexin neuron activity.[6]

The integration of these signals allows the orexin system to act as a crucial link between metabolic status and arousal.[3]

Orexin B Signaling Pathway

Orexin B, along with Orexin A, exerts its effects by binding to two G-protein coupled receptors (GPCRs): Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R).[24] Orexin B has a higher affinity for OX2R.[25] The binding of orexin peptides to their receptors initiates a cascade of intracellular signaling events.[4]

The orexin receptors can couple to different G-proteins, including Gq, Gi/o, and Gs, leading to diverse downstream effects depending on the cell type.[6][26] A primary signaling mechanism involves the activation of Gq, which in turn activates phospholipase C (PLC).[4] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[4] This increase in intracellular calcium and activation of PKC leads to neuronal depolarization and increased excitability.[6]

Orexin signaling can also involve the activation of the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway.[26]

Below is a diagram illustrating the general Orexin B signaling pathway.

Caption: General Orexin B Signaling Pathway.

Experimental Protocols

Studying the regulation of the HCRT gene involves a variety of molecular and cellular biology techniques. Below are detailed methodologies for key experiments.

Luciferase Reporter Assay for HCRT Promoter Activity

This assay is used to quantify the activity of the HCRT gene promoter and to identify functional regulatory elements and the effects of transcription factors.

Methodology:

• Plasmid Construction:

  • A fragment of the murine HCRT gene promoter (e.g., ~390 bp upstream of the transcription start site) is cloned into a luciferase reporter vector (e.g., pNifty3-Lucia).[7][12]

  • Site-directed mutagenesis is used to create deletions or substitutions of putative transcription factor binding sites within the promoter region.[7][12]

  • Expression vectors for transcription factors of interest (e.g., Ebf2) are also prepared.

• Cell Culture and Transfection:

  • A suitable cell line, such as human embryonic kidney 293 (HEK293) cells, is cultured under standard conditions.[7][12]

  • Cells are co-transfected with the HCRT promoter-reporter construct, a control vector for normalization (e.g., a β-galactosidase expression vector), and the transcription factor expression vector (or an empty vector control). Transfection can be performed using methods like calcium phosphate (B84403) precipitation or lipid-based reagents.

• Luciferase Assay:

  • Approximately 48 hours post-transfection, cells are lysed.

  • The luciferase activity in the cell lysate is measured using a luminometer after the addition of a luciferase substrate.

  • β-galactosidase activity is measured to normalize for transfection efficiency.

  • The relative luciferase activity is calculated as the ratio of luciferase to β-galactosidase activity.

Below is a workflow diagram for a luciferase reporter assay.

Caption: Luciferase Reporter Assay Workflow.

Chromatin Immunoprecipitation (ChIP) Assay

ChIP assays are used to determine if a specific protein, such as a transcription factor, binds to a specific region of DNA in the cell.

Methodology:

• Cross-linking: Cells or tissues are treated with formaldehyde (B43269) to cross-link proteins to DNA.

• Chromatin Preparation: Cells are lysed, and the chromatin is sheared into smaller fragments (typically 200-1000 bp) by sonication or enzymatic digestion.

• Immunoprecipitation: The sheared chromatin is incubated with an antibody specific to the transcription factor of interest. The antibody-protein-DNA complexes are then captured using protein A/G-conjugated beads.

• Washing and Elution: The beads are washed to remove non-specifically bound chromatin. The protein-DNA complexes are then eluted from the beads.

• Reverse Cross-linking: The cross-links are reversed by heating, and the proteins are digested with proteinase K.

• DNA Purification: The DNA is purified from the sample.

• Analysis: The purified DNA is analyzed by quantitative PCR (qPCR) using primers that flank the putative binding site in the HCRT promoter. An enrichment of the target DNA sequence in the immunoprecipitated sample compared to a control (e.g., immunoprecipitation with a non-specific IgG) indicates that the transcription factor binds to that region of the promoter.

In Situ Hybridization

This technique is used to visualize the location of HCRT mRNA expression within tissue sections, confirming its localization to the lateral hypothalamus.

Methodology:

• Tissue Preparation: Brain tissue is fixed, sectioned, and mounted on microscope slides.

• Probe Preparation: An antisense RNA probe complementary to the HCRT mRNA is synthesized and labeled with a detectable marker (e.g., digoxigenin (B1670575) or a radioactive isotope).

• Hybridization: The labeled probe is applied to the tissue sections and incubated under conditions that allow it to anneal to the target mRNA.

• Washing: Non-specifically bound probe is washed away.

• Detection: The labeled probe is detected using an antibody conjugated to an enzyme (for colorimetric or fluorescent detection) or by autoradiography (for radioactive probes).

• Microscopy: The tissue sections are visualized under a microscope to determine the cellular localization of the HCRT mRNA. Double-labeling experiments can be performed to co-localize HCRT mRNA with protein markers for specific cell types.[13]

Quantitative Data on HCRT Regulation

The following tables summarize quantitative data from various studies on the regulation of HCRT expression.

Table 1: Effects of Transcription Factors on HCRT Promoter Activity (Luciferase Assay)

Transcription Factor/Condition	Cell Line	Fold Change in Luciferase Activity	Reference
Deletion of proximal olf-1 site	HEK293	~3-fold increase	[7][12]
Deletion of distal olf-1 site	HEK293	Decrease	[7][12]
Overexpression of Ebf2	HEK293	Increase	[7][12]

Table 2: In Vivo Effects of Transcription Factor Knockout on HCRT Expression

Knockout Model	Tissue	Change in HCRT mRNA	Reference
Lhx9 knockout mice	Hypothalamus	>30% loss of HCRT neurons	[13]
Ets1 knockout mice	Hypothalamus	Significant decrease	[20]

Conclusion

The regulation of the Orexin B gene (HCRT) is a multifaceted process involving a network of transcription factors and physiological signals that integrate information about the body's metabolic and arousal states. Understanding these regulatory mechanisms is paramount for the development of novel therapeutic strategies for a range of disorders, including narcolepsy, insomnia, obesity, and addiction. The experimental protocols and data presented in this guide provide a foundation for researchers and drug development professionals to further investigate this critical system. The continued elucidation of the signaling pathways and regulatory networks governing HCRT expression will undoubtedly open new avenues for therapeutic intervention.

References

• 1. genecards.org [genecards.org]
• 2. xcode.life [xcode.life]
• 3. mdpi.com [mdpi.com]
• 4. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gene - HCRT [maayanlab.cloud]
• 6. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modular organization of a hypocretin gene minimal promoter - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HCRT protein expression summary - The Human Protein Atlas [proteinatlas.org]
• 9. CREB: a multifaceted regulator of neuronal plasticity and protection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Multi-faceted regulation of CREB family transcription factors [frontiersin.org]
• 11. Hypocretin (Orexin) Replacement Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Modular organization of a hypocretin gene minimal promoter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Translational profiling of hypocretin neurons identifies candidate molecules for sleep regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Clock Gene Bmal1 Modulates Human Cartilage Gene Expression by Crosstalk With Sirt1 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The chondrocyte clock gene Bmal1 controls cartilage homeostasis and integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The chondrocyte clock gene Bmal1 controls cartilage homeostasis and integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Circadian Factor BMAL1 in Histaminergic Neurons Regulates Sleep Architecture - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Core Circadian Clock Factor, Bmal1, Transduces Sex-specific Differences in Both Rhythmic and Nonrhythmic Gene Expression in the Mouse Heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pnas.org [pnas.org]
• 21. The hypocretins as sensors for metabolism and arousal - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Glucose regulates the effects of leptin on hypothalamic POMC neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Interaction of glucose sensing and leptin action in the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 25. uniprot.org [uniprot.org]
• 26. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Conservation of Orexin B Across Species: A Technical Guide

Introduction

The orexin (B13118510) system, comprising the neuropeptides Orexin A (OXA) and Orexin B (OXB) and their cognate G protein-coupled receptors, Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R), is a critical regulator of numerous physiological processes.[1][2] Discovered in 1998, these hypothalamic peptides are central to the control of wakefulness, feeding behavior, energy homeostasis, and reward systems.[1][3] The profound neurological consequences of a dysfunctional orexin system, most notably narcolepsy resulting from a loss of orexin-producing neurons, underscore its physiological importance.[1][4]

This technical guide provides an in-depth examination of the conservation of Orexin B across various species. It is intended for researchers, scientists, and drug development professionals, offering a detailed overview of the peptide's sequence homology, receptor binding affinities, and conserved signaling pathways. Furthermore, this guide furnishes detailed experimental protocols for the study of Orexin B, accompanied by visual representations of key pathways and workflows to facilitate a comprehensive understanding.

Sequence Conservation of Orexin B

Mammalian Orexin B is a 28-amino-acid linear peptide that is C-terminally amidated.[5] It is derived from the proteolytic cleavage of a common precursor, prepro-orexin.[6] The amino acid sequence of Orexin B is highly conserved across mammalian species, suggesting a strong evolutionary pressure to maintain its structure and function.[5][7] While Orexin A is completely conserved among all identified mammalian species, Orexin B exhibits minor amino acid variations.[5][6] For instance, rat and human Orexin B differ by only two amino acids.[6] The high degree of conservation in the C-terminal region of the peptide is crucial for its interaction with and activation of orexin receptors.[8]

Species	Amino Acid Sequence of Orexin B
Human	Arg-Ser-Gly-Pro-Pro-Gly-Leu-Gln-Gly-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Thr-Met-NH2[9][10]
Rat	Arg-Ser-Gly-Pro-Pro-Gly-Leu-Gln-Gly-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Ser -Met-NH2[11][12]
Mouse	Arg-Ser-Gly-Pro-Pro-Gly-Leu-Gln-Gly-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Ser -Met-NH2[11][12]
Pig	Arg-Ser-Gly-Pro-Pro-Gly-Leu-Gln-Gly-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Ser -Met-NH2[11][13]
Dog	Arg-Ser-Gly-Pro-Pro-Gly-Leu-Gln-Gly-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Ser -Met-NH2[11][13]
Cow	Arg-Ser-Gly-Pro-Pro-Gly-Leu-Gln-Gly-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Thr-Met-NH2[12][13]
Sheep	Arg-Ser-Gly-Pro-Pro-Gly-Leu-Gln-Gly-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Thr-Met-NH2[13]
Chicken	Val-Pro-Ser-Pro-Pro-Gly-Leu-Lys-Gly-Arg-Arg-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Thr-Met-NH2[14]
Frog (Xenopus laevis)	Arg-Pro-Gly-Pro-Pro-Gly-Leu-Arg-Gly-Arg-Arg-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Thr-Met-NH2[11]
Zebrafish (Danio rerio)	Arg-Pro-Gly-Pro-Trp-Gly-Leu-Lys-Gly-Arg-Arg-Gln-Arg-Leu-Leu-Gln-Ala-Ser-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Thr-Met-NH2[14]

Receptor Binding and Functional Conservation

Orexin B exerts its physiological effects by binding to OX1R and OX2R.[1] It displays a moderate selectivity for OX2R, with a significantly lower affinity for OX1R.[6][15] This contrasts with Orexin A, which binds to both receptors with high and roughly equal affinity.[1][6] The orexin receptors themselves are also highly conserved across species; for example, human and rat orexin receptors share approximately 94% amino acid identity.[15]

The functional consequences of Orexin B's interaction with its receptors, particularly OX2R, are well-documented and conserved, especially among mammals. The primary role of the orexin system is the regulation of sleep and wakefulness, and a deficiency in orexin signaling leads to narcolepsy in humans, dogs, rats, and mice.[5] Orexin B is also involved in the regulation of feeding behavior, energy expenditure, and autonomic functions.[3][7]

Ligand	Receptor	Species	Binding Affinity (IC50 / EC50 / Kd)
Orexin B	OX1R	Human	IC50: 420 nM[15]
Orexin B	OX1R	Human	EC50: 2,500 nM (Calcium Transients)[15]
Orexin B	OX2R	Human	IC50: 36 nM[15]
Orexin A	OX1R	Human	IC50: 20 nM[15]
Orexin A	OX1R	Human	EC50: 30 nM (Calcium Transients)[15]
Orexin A	OX2R	Human	IC50: 38 nM[15]
Orexin A	OX2R	Human	EC50: 35 ± 5 nM[16]

Signaling Pathways

Upon binding of Orexin B to its receptors, a cascade of intracellular signaling events is initiated. Orexin receptors are known to couple to multiple G protein subtypes, including Gq, Gi/o, and Gs.[17][18] The activation of these G proteins leads to the stimulation of various effector enzymes such as phospholipase C (PLC), phospholipase A (PLA), phospholipase D (PLD), and adenylyl cyclase (AC).[17][19][20] A primary consequence of this signaling is an increase in intracellular calcium concentration, a key second messenger in orexin-mediated neuronal excitation.[17] The Gq/PLC/PKC pathway is a major contributor to this calcium elevation.[18] Furthermore, orexin signaling can also involve the activation of the p38-MAPK and ERK1/2 pathways.[17][18]

Orexin B Signaling Pathway

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of Orexin B

This protocol outlines the general steps for the chemical synthesis of Orexin B.

Methodology:

• Resin Preparation: Start with a Rink Amide resin, which will yield a C-terminally amidated peptide upon cleavage.

• Chain Assembly: Perform the synthesis on an automated peptide synthesizer.

  • Deprotection: Remove the Fmoc protecting group from the resin with a solution of 20% piperidine (B6355638) in dimethylformamide (DMF).

  • Coupling: Add the first Fmoc-protected amino acid (Fmoc-Met-OH) to the deprotected resin. The coupling is mediated by a coupling reagent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in the presence of a base like DIEA (N,N-diisopropylethylamine).

  • Washing: Wash the resin extensively with DMF to remove excess reagents.

  • Repeat: Repeat the deprotection, coupling, and washing steps for each subsequent amino acid in the Orexin B sequence in the C- to N-terminal direction.

• Cleavage and Deprotection: Once the peptide chain is fully assembled, cleave the peptide from the resin and remove the side-chain protecting groups simultaneously using a cleavage cocktail, typically containing trifluoroacetic acid (TFA), triisopropylsilane (B1312306) (TIS), and water.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Verification: Confirm the identity and purity of the synthesized Orexin B peptide by mass spectrometry (e.g., MALDI-TOF or ESI-MS) and analytical RP-HPLC.

Solid-Phase Peptide Synthesis Workflow

Receptor Binding Assay

This protocol describes a whole-cell radioligand binding assay to determine the affinity of Orexin B for OX1 and OX2 receptors.[21][22]

Methodology:

• Cell Culture: Culture Chinese Hamster Ovary (CHO) cells stably expressing either human OX1R or OX2R.

• Cell Plating: Plate the cells in a 96-well plate and allow them to adhere overnight.

• Assay Preparation:

  • Prepare a series of dilutions of unlabeled Orexin B.

  • Prepare a solution of a radiolabeled orexin receptor antagonist (e.g., ³H-SB674042 for OX1R or ³H-EMPA for OX2R) at a concentration near its Kd value.[22]

  • Prepare a solution for determining non-specific binding, containing the radioligand and a high concentration of a non-radiolabeled antagonist (e.g., 10µM suvorexant).[22]

• Binding Reaction:

  • Remove the culture medium from the cells.

  • Add the assay buffer, the radioligand, and either the unlabeled Orexin B dilutions (for competition binding), buffer alone (for total binding), or the high-concentration antagonist (for non-specific binding) to the wells.

  • Incubate the plate for 2 hours at 37°C.[22]

• Washing: Rapidly wash the cells with ice-cold buffer to remove unbound radioligand.

• Lysis and Scintillation Counting: Lyse the cells and measure the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the unlabeled Orexin B concentration.

  • Determine the IC50 value from the resulting competition curve and calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

Receptor Binding Assay Workflow

In Vitro Functional Assay (Calcium Imaging)

This protocol measures changes in intracellular calcium concentration ([Ca²⁺]i) in response to Orexin B, indicating receptor activation.

Methodology:

• Cell Culture: Culture HEK293 or CHO cells stably expressing OX1R or OX2R on glass coverslips.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-3 or Fura-2) by incubating them in a solution containing the dye.

• Imaging Setup: Place the coverslip in a perfusion chamber on the stage of a fluorescence microscope equipped with a camera.

• Baseline Measurement: Perfuse the cells with a physiological salt solution and record the baseline fluorescence intensity.

• Stimulation: Perfuse the cells with a solution containing a known concentration of Orexin B.

• Data Acquisition: Continuously record the fluorescence intensity before, during, and after the application of Orexin B.

• Data Analysis:

  • Calculate the change in fluorescence intensity relative to the baseline.

  • Plot the change in [Ca²⁺]i over time.

  • To determine the EC50, perform the experiment with a range of Orexin B concentrations and plot the peak response against the logarithm of the concentration.

Calcium Imaging Workflow

In Vivo Functional Study (Whole-body Plethysmography)

This protocol assesses the physiological effects of Orexin B on respiratory function in an animal model, such as a mouse.[23]

Methodology:

• Animal Acclimatization: Acclimate the animal to the whole-body plethysmography chamber. This chamber allows for the measurement of respiratory parameters without anesthesia.

• Baseline Measurement: Record baseline respiratory parameters, including respiratory rate, tidal volume, and minute ventilation.

• Orexin B Administration: Administer Orexin B to the animal, typically via intracerebroventricular (ICV) injection to target the central nervous system.

• Post-injection Monitoring: Place the animal back in the plethysmography chamber and continuously record respiratory parameters.

• Respiratory Challenge (Optional): Expose the animal to a respiratory challenge, such as hypercapnia (increased CO₂) or hypoxia (decreased O₂), to assess the effect of Orexin B on chemosensitive responses.[23]

• Data Analysis: Compare the respiratory parameters before and after Orexin B administration and during any respiratory challenges. Analyze changes in ventilatory responses to determine the functional effect of Orexin B on respiratory control.

Whole-body Plethysmography Workflow

Conclusion

The remarkable conservation of Orexin B's amino acid sequence, particularly within mammals, highlights its indispensable role in fundamental physiological processes. This structural conservation is mirrored by the conserved nature of its binding affinity for orexin receptors, especially its preference for OX2R, and the subsequent activation of key intracellular signaling pathways. The functional outcomes of Orexin B signaling, most notably the regulation of the sleep-wake cycle, are also highly conserved across a range of species. The technical guide provided here offers a comprehensive resource for researchers, detailing the molecular and functional aspects of Orexin B conservation and providing robust methodologies for its further investigation. A thorough understanding of the conserved nature of the orexin system is paramount for the development of novel therapeutics targeting this critical neuropeptidergic pathway.

References

• 1. Orexin - Wikipedia [en.wikipedia.org]
• 2. Evolution of Orexin Neuropeptide System: Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Approaches for the Study of Orexin Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New approaches for the study of orexin function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Evolution of Orexin Neuropeptide System: Structure and Function [frontiersin.org]
• 6. The physiology and pharmacology of the orexins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evolution of Orexin Neuropeptide System: Structure and Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Orexin B (human) peptide [novoprolabs.com]
• 10. peptide.com [peptide.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. pa2online.org [pa2online.org]
• 22. pA2 Online [pa2online.org]
• 23. environmental-expert.com [environmental-expert.com]

Orexin B and Its Role in Appetite and Feeding Behavior: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Orexin (B13118510) B, a neuropeptide produced in the lateral hypothalamus, plays a nuanced role in the regulation of appetite and feeding behavior. While its counterpart, orexin A, has a more potent and consistent orexigenic effect, orexin B's contribution, primarily mediated through the orexin 2 receptor (OX2R), is significant, particularly in the context of reward-driven feeding and the fine-tuning of ingestive behaviors. This technical guide provides an in-depth overview of orexin B's function, detailing its signaling pathways, summarizing quantitative data from key studies, and outlining the experimental protocols used to elucidate its effects. The information presented herein is intended to serve as a comprehensive resource for researchers and professionals in the fields of neuroscience, pharmacology, and drug development.

Orexin B Signaling Pathway

Orexin B exerts its effects by binding to G-protein coupled receptors (GPCRs), with a significantly higher affinity for the orexin 2 receptor (OX2R) compared to the orexin 1 receptor (OX1R).[1][2] The activation of OX2R initiates a cascade of intracellular signaling events that modulate neuronal excitability and neurotransmitter release, ultimately influencing feeding behavior. The OX2R can couple to both Gq and Gi/o G-proteins.[2][3]

Gq-Protein Coupled Pathway:

Upon orexin B binding, the Gq protein activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). The resulting increase in cytosolic Ca2+ can activate various downstream effectors, including protein kinase C (PKC) and calcium/calmodulin-dependent protein kinases (CaMKs), leading to neuronal depolarization and increased neuronal activity.[2][4]

Gi/o-Protein Coupled Pathway:

The coupling of OX2R to Gi/o proteins typically leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels. This can modulate the activity of protein kinase A (PKA) and influence ion channel function.

The following diagram illustrates the primary signaling cascade of orexin B through the OX2R.

Orexin B Signaling Pathway via OX2R

Quantitative Data on Orexin B's Effect on Food Intake

The orexigenic effects of orexin B have been quantified in numerous studies, primarily through intracerebroventricular (ICV) administration in rodent models. The data consistently show that while orexin B can stimulate food intake, its effect is generally less potent and more variable than that of orexin A.

Species	Administration Route	Dose	Time Point	Change in Food Intake (g) vs. Control	Reference
Rat	ICV	3 nmol	2 hours	+1.1 g (p<0.05)	[5]
Rat	ICV	30 nmol	2 hours	+1.1 g (p=0.11)	[5]
Sheep	ICV	0.3 µg/kg BW	2 hours	+0.23 kg (p<0.05)	[6]
Sheep	ICV	0.3 µg/kg BW (with NPY)	2 hours	+0.34 kg (p<0.05 vs. orexin B alone)	[6]
Rat	Chronic ICV Infusion	Not specified	24 hours	No significant change	[7]

Experimental Protocols

Stereotaxic Intracerebroventricular (ICV) Cannulation and Injection in Rats

This protocol describes the surgical implantation of a guide cannula into the lateral ventricle of a rat for the subsequent injection of orexin B.

Materials:

• Stereotaxic apparatus

• Anesthesia machine (isoflurane)

• Surgical drill

• Guide cannula and dummy cannula

• Injection cannula

• Dental cement

• Suturing material

• Analgesics and antibiotics

Procedure:

• Anesthesia and Preparation: Anesthetize the rat using isoflurane. Shave the scalp and clean the area with an antiseptic solution. Place the animal in the stereotaxic frame, ensuring the head is level.[8][9][10]

• Incision and Skull Exposure: Make a midline incision on the scalp to expose the skull. Clean the skull surface and identify the bregma and lambda landmarks.[11]

• Cannula Implantation: Using a stereotaxic atlas for rats, determine the coordinates for the lateral ventricle (e.g., ~0.8 mm posterior to bregma, 1.5 mm lateral to the midline, and 3.5 mm ventral from the skull surface). Drill a small hole at the target coordinates. Slowly lower the guide cannula to the desired depth.[8][10]

• Fixation and Closure: Secure the cannula to the skull using dental cement and anchor screws. Suture the incision around the cannula pedestal. Insert a dummy cannula to keep the guide cannula patent.[9]

• Post-Operative Care: Administer analgesics and antibiotics as prescribed. Allow the animal to recover for at least one week before any injections.[9]

• Intracerebroventricular Injection: On the day of the experiment, gently restrain the animal and remove the dummy cannula. Insert the injection cannula (which extends slightly beyond the guide cannula) connected to a microsyringe. Infuse the desired volume of orexin B solution (e.g., 1-5 µl) over a period of 1-2 minutes. Leave the injector in place for an additional minute to allow for diffusion before replacing the dummy cannula.[9][12]

Measurement and Analysis of Feeding Behavior

This protocol outlines the procedure for quantifying food intake and analyzing the microstructure of feeding behavior following orexin B administration.

Materials:

• Automated feeding monitoring system (e.g., BioDAQ) or manual measurement tools (scale)

• Standard chow and/or palatable food

• Data analysis software capable of analyzing feeding microstructure (e.g., RATS)[13]

Procedure:

• Acclimation: House the animals individually and acclimate them to the testing cages and feeding apparatus for several days prior to the experiment.[14]

• Baseline Measurement: Record baseline food intake for 24-48 hours before the injection to establish a stable pattern.

• Orexin B Administration: Administer orexin B via the pre-implanted ICV cannula as described in Protocol 3.1.

• Food Intake Measurement: Immediately after the injection, provide a pre-weighed amount of food. Measure the amount of food remaining at specific time points (e.g., 1, 2, 4, and 24 hours) to determine cumulative food intake. For microstructure analysis, an automated system will continuously record the weight of the food hopper.[15][16]

• Microstructure Analysis: Analyze the data from the automated system to determine the following parameters:[15][17]

  • Meal size: The amount of food consumed during a single eating episode.

  • Meal duration: The length of a single eating episode.

  • Meal frequency: The number of meals initiated within a specific time period.

  • Inter-meal interval: The time between the end of one meal and the beginning of the next.

  • Bout size and frequency: Finer-grained analysis of individual feeding bouts within a meal.

c-Fos Immunohistochemistry for Neuronal Activation

This protocol details the use of c-Fos immunohistochemistry to identify neuronal populations in the hypothalamus and other brain regions that are activated by orexin B.

Materials:

• Perfusion solutions (saline, 4% paraformaldehyde)

• Cryostat or vibratome

• Primary antibody (anti-c-Fos)

• Biotinylated secondary antibody

• Avidin-biotin complex (ABC) reagent

• DAB substrate kit

• Microscope

Procedure:

• Perfusion and Tissue Collection: 90-120 minutes after orexin B or vehicle injection, deeply anesthetize the animal and perform transcardial perfusion with saline followed by 4% paraformaldehyde (PFA) to fix the brain tissue.

• Brain Sectioning: Dissect the brain and post-fix it in 4% PFA. Cryoprotect the brain in a sucrose (B13894) solution. Section the brain coronally (e.g., at 30-40 µm) using a cryostat or vibratome.

• Immunohistochemistry:

  • Wash the brain sections in phosphate-buffered saline (PBS).

  • Incubate the sections in a solution to block endogenous peroxidase activity.

  • Incubate with a blocking solution to prevent non-specific antibody binding.

  • Incubate the sections with the primary anti-c-Fos antibody (typically for 24-48 hours at 4°C).

  • Wash and then incubate with the biotinylated secondary antibody.

  • Wash and then incubate with the ABC reagent.

  • Develop the signal using a DAB substrate, which will produce a dark brown stain in the nuclei of c-Fos positive (activated) neurons.

• Microscopy and Analysis: Mount the stained sections on slides and view under a microscope. Identify and quantify the number of c-Fos-positive cells in specific brain regions of interest (e.g., paraventricular nucleus, arcuate nucleus, lateral hypothalamus).

Mandatory Visualizations

Experimental Workflow

The following diagram outlines a typical experimental workflow for investigating the effects of orexin B on feeding behavior and neuronal activation.

Experimental workflow for studying orexin B's effects.

Conclusion

Orexin B is an important modulator of appetite and feeding, acting primarily through the OX2R to influence neuronal activity in key hypothalamic and reward-related brain regions. While its orexigenic effects are less pronounced than those of orexin A, its role in the fine-tuning of ingestive behaviors and its involvement in reward-driven consumption make it a significant target for research and drug development. The experimental protocols and data presented in this guide provide a comprehensive foundation for further investigation into the complex role of orexin B in energy homeostasis. A thorough understanding of its signaling pathways and in vivo effects is crucial for the development of novel therapeutic strategies for eating disorders and obesity.

References

• 1. Practical Aspects of in Vivo Detection of Neuropeptides by Microdialysis Coupled Off-Line to Capillary LC with Multi-stage MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of orexin type-2 receptor variants in energy homeostasis and reward processing: GRK1957 [grk1957.uni-luebeck.de]
• 3. resources.revvity.com [resources.revvity.com]
• 4. SeQuery: an interactive graph database for visualizing the GPCR superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of intracerebroventricular orexin-B on food intake in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of single and chronic intracerebroventricular administration of the orexins on feeding in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rwdstco.com [rwdstco.com]
• 9. Stereotaxic surgery for implantation of guide cannulas for microinjection into the dorsomedial hypothalamus in young rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Brain Cannula Placement in Rats using Stereotaxic Frame | Animals in Science [queensu.ca]
• 11. Stereotaxic intracranial virus injection in mice [protocols.io]
• 12. olac.berkeley.edu [olac.berkeley.edu]
• 13. RATS Product Information [estima.com]
• 14. Activation of brain somatostatin2 receptors stimulates feeding in mice: analysis of food intake microstructure - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Microstructure of the rat's intake of food, sucrose and saccharin in 24-hour tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A New Apparatus to Analyze Meal-Related Ingestive Behaviors in Rats Fed a Complex Multi-Food Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Feeding patterns and meal microstructure during development of a taste aversion to a threonine devoid diet - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Measuring Orexin B in Rodent Brain Tissue: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the accurate measurement of Orexin (B13118510) B levels in rodent brain tissue. Orexin B, also known as Hypocretin-2, is a neuropeptide crucial in regulating sleep-wake cycles, appetite, and other physiological processes. Understanding its concentration and distribution in the brain is vital for neuroscience research and the development of therapeutics targeting orexin-related pathways.

Introduction

The orexinergic system, consisting of Orexin A and Orexin B and their receptors OX1R and OX2R, is a key player in maintaining arousal and regulating feeding behavior.[1] Orexin B is produced by a specific group of neurons located in the lateral hypothalamus and perifornical area.[2] Dysregulation of the orexin system has been implicated in various neurological disorders, including narcolepsy and depression.[3] Therefore, the precise quantification of Orexin B in brain tissue is essential for elucidating its role in health and disease.

This guide outlines three primary methods for measuring Orexin B: Radioimmunoassay (RIA), Enzyme-Linked Immunosorbent Assay (ELISA), and Immunohistochemistry (IHC). Each method offers distinct advantages, from high sensitivity and quantification (RIA, ELISA) to detailed spatial localization (IHC).

Quantitative Data Summary

The following table summarizes representative Orexin B concentrations in various brain regions of adult rats, as determined by radioimmunoassay (RIA). It is important to note that these values can vary depending on the specific rodent strain, age, and experimental conditions.

Brain Region	Orexin B Concentration (fmol/mg protein)	Reference
Lateral Hypothalamus	650 - 900	[4]
Ventromedial Hypothalamic Nucleus	650 - 900	[4]
Dorsal Raphe Nucleus	650 - 900	[4]
Periaqueductal Central Gray	650 - 900	[4]
Locus Coeruleus	650 - 900	[4]
Median Eminence	300 - 500	[4]
Suprachiasmatic Nucleus	300 - 500	[4]
Paraventricular Hypothalamic Nucleus	300 - 500	[4]
Arcuate Nucleus	300 - 500	[4]
Supraoptic Nucleus	300 - 500	[4]
Substantia Nigra	300 - 500	[4]
Nucleus of the Solitary Tract	300 - 500	[4]

Experimental Protocols

Tissue Preparation for Immunoassays (RIA and ELISA)

Accurate quantification of Orexin B begins with proper tissue collection and homogenization.

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS), pH 7.4

• Lysis Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1% Triton X-100, 1 mM EDTA)

• Protease inhibitor cocktail

• Dounce homogenizer or tissue grinder

• Microcentrifuge tubes

• Centrifuge

Protocol:

• Following ethical guidelines, euthanize the rodent and immediately dissect the brain on ice.

• Isolate the specific brain regions of interest.

• Weigh the tissue samples.

• Add 10 volumes of ice-cold lysis buffer containing a protease inhibitor cocktail to the tissue (e.g., 10 mL of buffer per 1 g of tissue).[5]

• Homogenize the tissue on ice using a Dounce homogenizer until the tissue is completely disrupted.[5]

• Incubate the homogenate on ice for 30 minutes, with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 20 minutes at 4°C to pellet cellular debris.[5]

• Carefully collect the supernatant, which contains the soluble Orexin B, and transfer it to a new microcentrifuge tube.

• Determine the total protein concentration of the lysate using a suitable protein assay (e.g., BCA assay).

• The prepared lysate is now ready for use in RIA or ELISA, or can be stored at -80°C for later analysis.

Experimental workflow for Orexin B measurement.

Radioimmunoassay (RIA) Protocol

RIA is a highly sensitive method for quantifying Orexin B. The following is a general protocol; it is recommended to use a commercially available Orexin B RIA kit and follow the manufacturer's specific instructions.

Materials:

• Orexin B RIA Kit (containing Orexin B standard, 125I-labeled Orexin B tracer, Orexin B antibody, and precipitating reagents)

• Prepared brain tissue lysate

• RIA buffer

• Gamma counter

Protocol:

• Prepare a standard curve using the provided Orexin B standard.

• In appropriate tubes, add a known volume of RIA buffer, the Orexin B antibody, and either the standard, sample lysate, or a blank control.

• Add the 125I-labeled Orexin B tracer to each tube.

• Incubate the tubes as per the kit's instructions (typically overnight at 4°C) to allow for competitive binding between the labeled and unlabeled Orexin B for the antibody.

• Add the precipitating reagent to separate the antibody-bound Orexin B from the free Orexin B.

• Centrifuge the tubes and decant the supernatant.

• Measure the radioactivity of the pellet in a gamma counter.

• The amount of radioactivity is inversely proportional to the concentration of Orexin B in the sample.

• Calculate the Orexin B concentration in the samples by comparing their radioactivity to the standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol

ELISA is another sensitive and high-throughput method for Orexin B quantification. The use of a commercial Orexin B ELISA kit is highly recommended.

Materials:

• Orexin B ELISA Kit (containing a pre-coated microplate, detection antibody, HRP-conjugate, substrate, and stop solution)

• Prepared brain tissue lysate

• Wash buffer

• Microplate reader

Protocol:

• Prepare a standard curve using the provided Orexin B standard.

• Add standards, sample lysates, and blank controls to the appropriate wells of the pre-coated microplate.

• Incubate the plate as per the kit's instructions to allow Orexin B to bind to the immobilized antibody.

• Wash the wells multiple times with wash buffer to remove unbound substances.

• Add the biotinylated detection antibody to each well and incubate.

• Wash the wells to remove the unbound detection antibody.

• Add the HRP-conjugate to each well and incubate.

• Wash the wells to remove the unbound HRP-conjugate.

• Add the substrate solution to each well, which will react with the HRP to produce a color change.

• Stop the reaction by adding the stop solution.

• Measure the absorbance of each well using a microplate reader at the appropriate wavelength.

• The absorbance is directly proportional to the concentration of Orexin B in the sample.

• Calculate the Orexin B concentration in the samples by comparing their absorbance to the standard curve.

Immunohistochemistry (IHC) Protocol for Orexin B Visualization

IHC allows for the visualization of the distribution of Orexin B-containing neurons and fibers within the brain tissue.

Materials:

• Rodent brain tissue, fixed (e.g., with 4% paraformaldehyde) and sectioned (free-floating or slide-mounted)

• Primary antibody against Orexin B

• Biotinylated secondary antibody

• Avidin-Biotin Complex (ABC) reagent

• 3,3'-Diaminobenzidine (DAB) substrate

• Blocking solution (e.g., PBS with 5% normal serum and 0.3% Triton X-100)

• Microscope

Protocol:

• Wash the brain sections in PBS.

• Incubate the sections in a blocking solution for at least 1 hour to prevent non-specific antibody binding.[6]

• Incubate the sections with the primary anti-Orexin B antibody diluted in the blocking solution, typically overnight at 4°C.[6]

• Wash the sections extensively in PBS.

• Incubate the sections with the biotinylated secondary antibody for 1-2 hours at room temperature.

• Wash the sections in PBS.

• Incubate the sections with the ABC reagent as per the manufacturer's instructions.

• Wash the sections in PBS.

• Develop the signal by incubating the sections with the DAB substrate, which will produce a brown precipitate at the site of the antigen.

• Mount the sections on slides, dehydrate, clear, and coverslip.

• Visualize the stained sections under a microscope. Orexin B-positive neurons and fibers will appear as brown structures.[2]

Orexin B Signaling Pathway

Orexin B primarily exerts its effects through the Orexin 2 Receptor (OX2R), a G-protein coupled receptor.[7] Orexin A can bind to both OX1R and OX2R.[5] Upon binding of Orexin B to OX2R, a conformational change in the receptor activates intracellular G-proteins, predominantly of the Gq and Gi/o subtypes.[8]

Activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).[10] The increase in intracellular Ca2+ and the activation of DAG lead to the activation of protein kinase C (PKC) and other downstream effectors, ultimately resulting in neuronal excitation.[8][9] Additionally, Orexin B signaling can activate the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway.[6]

Orexin B signaling cascade via the OX2R.

References

• 1. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 2. Orexin-A and Orexin-B During the Postnatal Development of the Rat Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Changes in brain orexin levels in a rat model of depression induced by neonatal administration of clomipramine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of orexin-A and orexin-B in the microdissected rat brain nuclei and their contents in two obese rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Orexin/hypocretin receptor signalling cascades - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Orexin B Immunohistochemistry in the Hypothalamus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orexin (B13118510) B, also known as hypocretin-2, is a neuropeptide synthesized by a specific population of neurons located exclusively in the lateral hypothalamic area and perifornical nuclei.[1][2] These neurons project widely throughout the central nervous system, implicating the orexin system in a variety of physiological processes, including the regulation of sleep-wake cycles, feeding behavior, energy homeostasis, and reward systems.[3] Immunohistochemistry (IHC) is a powerful technique to visualize the distribution and localization of Orexin B-producing neurons and their projections within the hypothalamus and other brain regions. This document provides detailed protocols for Orexin B immunohistochemistry on both paraffin-embedded and frozen hypothalamic tissue sections, data tables for key experimental parameters, and troubleshooting guidance.

Orexin B Signaling Pathway

Orexin B exerts its effects by binding to two G-protein coupled receptors: Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R), with a higher affinity for OX2R.[4] Upon binding, these receptors can couple to different G-proteins, primarily Gq/11 and Gi/o, to initiate downstream signaling cascades. The activation of the Gq pathway leads to the stimulation of phospholipase C (PLC), which in turn generates inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium levels and the activation of protein kinase C (PKC), ultimately modulating neuronal excitability. The Gi/o pathway, on the other hand, can inhibit adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.

Caption: Orexin B Signaling Pathway

Experimental Workflow for Orexin B Immunohistochemistry

The following diagram outlines the general workflow for performing immunohistochemistry for Orexin B in hypothalamic tissue. Detailed protocols for both paraffin-embedded and frozen sections are provided below.

References

• 1. Differential distribution of orexin-A and orexin-B immunoreactivity in the rat brain and spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jneurosci.org [jneurosci.org]
• 3. The role of orexin and MCH neurons in the hypothalamus in sleep-wake regulation and learning-forgetting balance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cellular Localization of Orexin 1 Receptor in Human Hypothalamus and Morphological Analysis of Neurons Expressing the Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Microdialysis of Orexin B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo measurement of Orexin (B13118510) B using microdialysis, a powerful technique for sampling the extracellular fluid in the brain of awake, behaving animals. This document outlines the essential theoretical background, detailed experimental protocols, and data analysis techniques.

Introduction to Orexin B and its Measurement

Orexin B, also known as hypocretin-2, is a neuropeptide produced in the lateral hypothalamus that plays a crucial role in regulating wakefulness, feeding behavior, and energy homeostasis.[1][2][3] It exerts its effects by binding to two G-protein coupled receptors, Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R), with a higher affinity for OX2R. Dysregulation of the orexin system is implicated in neurological disorders such as narcolepsy.[1][4]

In vivo microdialysis allows for the continuous monitoring of extracellular Orexin B levels in specific brain regions, providing valuable insights into its physiological and pathological roles.[5][6] This technique involves implanting a semi-permeable probe into the target brain area, through which a physiological solution (perfusate) is slowly pumped. Extracellular molecules, including Orexin B, diffuse across the probe's membrane into the perfusate, which is then collected as a "dialysate" for analysis.[5][7]

Orexin B Signaling Pathway

Orexin B binding to its receptors, primarily OX2R, initiates a cascade of intracellular events. The activation of G-proteins (Gq, Gi/o, and Gs) leads to the modulation of various downstream effectors, including phospholipases, ion channels, and protein kinases.[6] A key outcome is an increase in intracellular calcium levels and the activation of the Protein Kinase C (PKC) and Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathways.

Caption: Simplified Orexin B signaling pathway via the OX2R.

Experimental Protocols

I. Surgical Implantation of Microdialysis Guide Cannula

This protocol describes the stereotaxic implantation of a guide cannula for chronic microdialysis in rodents.

Materials:

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Stereotaxic frame

• Surgical drill

• Guide cannula and dummy probe

• Bone screws

• Dental cement

• Analgesics

Procedure:

• Anesthetize the animal and secure it in the stereotaxic frame.

• Perform a midline incision on the scalp to expose the skull.

• Using a stereotaxic atlas, determine the coordinates for the target brain region (e.g., lateral hypothalamus, prefrontal cortex).[4]

• Drill a small hole through the skull at the determined coordinates.

• Implant 2-3 small bone screws into the skull to serve as anchors for the dental cement.

• Slowly lower the guide cannula to the desired depth.

• Secure the guide cannula to the skull and bone screws using dental cement.

• Insert a dummy probe into the guide cannula to maintain patency.

• Suture the scalp incision around the implant.

• Administer post-operative analgesics and allow the animal to recover for at least 7 days before the microdialysis experiment.

II. In Vivo Microdialysis Procedure

Materials:

• Microdialysis probe (high molecular weight cut-off, e.g., 20-100 kDa)

• Syringe pump

• Fraction collector

• Tubing (FEP or PEEK)

• Artificial cerebrospinal fluid (aCSF)

• Bovine Serum Albumin (BSA)

Perfusion Buffer (aCSF) Preparation: A typical aCSF recipe is as follows: 147 mM NaCl, 2.7 mM KCl, 1.2 mM CaCl2, and 0.85 mM MgCl2.[8] To prevent the adhesion of Orexin B to the tubing and probe, it is recommended to add a low concentration of BSA (e.g., 0.1-0.5%) to the aCSF.[5] The perfusion buffer should be filtered through a 0.1 µm syringe filter before use.[5]

Procedure:

• On the day of the experiment, gently restrain the animal and replace the dummy probe with the microdialysis probe.

• Connect the probe to the syringe pump and fraction collector using appropriate tubing.

• Perfuse the probe with aCSF at a low flow rate, typically between 0.2 and 2.0 µL/min. Lower flow rates generally result in higher recovery of the analyte.[7][9]

• Allow for a stabilization period of 1-2 hours to obtain a stable baseline of Orexin B levels.[6]

• Collect dialysate samples at regular intervals (e.g., every 15-30 minutes) into collection vials, which may contain a small amount of acid (e.g., acetic acid to a final concentration of 5%) to improve peptide stability.[10]

• At the end of the experiment, euthanize the animal and perfuse with formalin to allow for histological verification of the probe placement.

III. Quantification of Orexin B in Dialysates

Due to the low concentrations of neuropeptides in microdialysates, highly sensitive analytical techniques are required.

A. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the quantification of Orexin B.[11][12]

Sample Preparation (Solid-Phase Extraction):

• Add stable isotope-labeled Orexin B as an internal standard to the dialysate samples.[13]

• Acidify the samples with trifluoroacetic acid (TFA).

• Load the samples onto a C18 solid-phase extraction column.

• Wash the column to remove interfering substances.

• Elute Orexin B with a solution of acetonitrile (B52724) in TFA.

• Dry the eluate and reconstitute in a suitable buffer for LC-MS/MS analysis.[4]

LC-MS/MS Parameters:

• Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution of acetonitrile in water with 0.1% formic acid.[13]

• Mass Spectrometry: Employ a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode. Detection is achieved using multiple reaction monitoring (MRM) of specific precursor-to-product ion transitions for both native and isotope-labeled Orexin B.[13]

B. Radioimmunoassay (RIA)

RIA is a competitive binding assay that can also be used for Orexin B quantification.[14]

General Procedure:

• A known amount of radiolabeled Orexin B is mixed with a limited amount of anti-Orexin B antibody.

• The dialysate sample (containing unlabeled Orexin B) is added to this mixture.

• The unlabeled Orexin B in the sample competes with the radiolabeled Orexin B for binding to the antibody.

• After incubation, the antibody-bound Orexin B is separated from the free Orexin B.

• The radioactivity of the bound fraction is measured using a gamma counter.

• The concentration of Orexin B in the sample is determined by comparing its ability to displace the radiolabeled Orexin B with that of a standard curve generated with known concentrations of unlabeled Orexin B.[15][16]

Experimental Workflow

The entire process from surgical preparation to data analysis can be visualized as a sequential workflow.

Caption: Workflow for in vivo microdialysis of Orexin B.

Data Presentation

The following tables summarize key parameters for in vivo microdialysis of Orexin B and its subsequent analysis.

Table 1: Recommended In Vivo Microdialysis Parameters for Orexin B Measurement

Parameter	Recommendation	Rationale/Reference
Animal Model	Rat, Mouse	Commonly used models for neuroscience research.
Target Brain Regions	Lateral Hypothalamus, Prefrontal Cortex, Locus Coeruleus	Regions with significant orexinergic projections.[4][17]
Microdialysis Probe	Concentric or linear probes with high MWCO (e.g., 20-100 kDa)	Allows for efficient diffusion of the Orexin B peptide.[18]
Perfusion Buffer	Artificial Cerebrospinal Fluid (aCSF) with 0.1-0.5% BSA	Mimics the brain's extracellular environment; BSA reduces peptide adsorption.[5]
Flow Rate	0.2 - 2.0 µL/min	A balance between adequate sample volume and high recovery efficiency.[9]
Sample Collection	15-30 minute intervals into cooled vials	Provides good temporal resolution while collecting sufficient volume for analysis.
Sample Storage	Store at -80°C. Orexin B is stable for up to 3 months when frozen.[13]	Prevents degradation of the peptide.[13]

Table 2: Orexin B Properties and Analytical Parameters

Parameter	Value	Reference
Molecular Weight (Human)	~2899.36 Da
Receptor Affinity	High affinity for OX2R (Ki = 36 nM), lower for OX1R (Ki = 420 nM)
LC-MS/MS LOD (in CSF)	29 pg/mL	[13]
LC-MS/MS LOQ (in CSF)	58 pg/mL	[13]
Concentration in Rat Brain Nuclei	300 - 900 fmol/mg protein (tissue homogenate)	[19]
EC50 for Intracellular Ca²⁺ Mobilization	0.1 nM	[20]

Note on Quantitative Data: Extracellular concentrations of Orexin B measured by in vivo microdialysis are expected to be in the low pg/mL range. The exact values will depend on the specific brain region, the animal's behavioral state, and the recovery of the microdialysis probe. For instance, studies on Orexin A have reported baseline levels around 56 ± 33 pg/mL in the mouse hypothalamus.[1]

Concluding Remarks

The protocols and data presented here provide a robust framework for the successful implementation of in vivo microdialysis for the measurement of Orexin B. Careful attention to surgical procedures, microdialysis parameters, and analytical techniques is essential for obtaining reliable and reproducible data. This powerful approach will continue to be invaluable for elucidating the complex roles of Orexin B in health and disease.

References

• 1. Controlled Cortical Impact Traumatic Brain Injury Acutely Disrupts Wakefulness and Extracellular Orexin Dynamics as Determined by Intracerebral Microdialysis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Changes in the Orexin System in Rats Exhibiting Learned Helplessness Behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Orexin-A and Orexin-B During the Postnatal Development of the Rat Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. harvardapparatus.com [harvardapparatus.com]
• 5. In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Overview of Microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microdialysis Methods for in vivo Neuropeptide Measurement in the Stalk-Median Eminence in the Rhesus Monkey - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent trends in microdialysis sampling integrated with conventional and microanalytical systems for monitoring biological events: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Practical Aspects of in Vivo Detection of Neuropeptides by Microdialysis Coupled Off-Line to Capillary LC with Multi-stage MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Microdialysis Coupled with LC-MS/MS for In Vivo Neurochemical Monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 14. Radioimmunoassay (RIA) Protocol & Troubleshooting Guide for Researchers - Creative Biolabs [creativebiolabs.net]
• 15. phoenixbiotech.net [phoenixbiotech.net]
• 16. revvity.com [revvity.com]
• 17. Modulation of neurotransmitter release in orexin/hypocretin-2 receptor knockout mice: a microdialysis study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. amuzainc.com [amuzainc.com]
• 19. Characterization of orexin-A and orexin-B in the microdissected rat brain nuclei and their contents in two obese rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Stimulation of amylase release by Orexin is mediated by Orexin 2 receptor in AR42J cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and In Vivo Evaluation of a Stable Orexin B Agonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orexin (B13118510) B, also known as hypocretin-2, is a neuropeptide that plays a crucial role in the regulation of sleep-wake cycles, feeding behavior, and reward systems.[1][2] It exerts its effects by activating two G-protein coupled receptors (GPCRs), the orexin 1 receptor (OX1R) and the orexin 2 receptor (OX2R).[3][4] While orexin A binds to both receptors with high affinity, orexin B shows a preference for OX2R.[5][6] The development of stable and selective Orexin B agonists is of significant interest for studying the physiological functions of the orexin system and for the potential treatment of disorders like narcolepsy.[7]

These application notes provide a comprehensive overview of the synthesis of a stable Orexin B agonist, its in vitro characterization, and detailed protocols for in vivo studies.

Orexin B Receptor Signaling Pathway

Orexin receptors are coupled to multiple G-proteins, primarily Gq/11, Gi/o, and Gs, leading to the activation of diverse downstream signaling cascades.[3][4] Upon agonist binding, OX2R, the preferential receptor for Orexin B, can couple to Gq/11, stimulating phospholipase C (PLC).[8][9] This leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[9] Additionally, OX2R can couple to Gi/o, inhibiting adenylyl cyclase and decreasing cyclic AMP (cAMP) levels.[3] The activation of these pathways ultimately modulates neuronal excitability and neurotransmitter release.[8]

Figure 1: Simplified Orexin B (OX2R) signaling pathway.

Synthesis of a Stable Orexin B Agonist

While native Orexin B can be used, its peptide nature can lead to poor stability and bioavailability in vivo. The development of small-molecule, non-peptidic agonists offers advantages for in vivo studies. The following outlines a general synthetic strategy based on published methodologies for novel orexin agonists.[10]

Strategy: The synthesis will focus on a naphthalene (B1677914) skeleton, which has been shown to be a promising scaffold for potent and selective OX2R agonists.[10]

Key Steps:

• Synthesis of the Naphthalene Core: This typically involves multi-step organic synthesis starting from commercially available naphthalene derivatives.

• Introduction of Side Chains: Key functional groups are introduced to mimic the binding interactions of native Orexin B. This often involves amide bond formation and other standard organic reactions.

• Purification and Characterization: The final compound is purified using techniques like flash chromatography and high-performance liquid chromatography (HPLC). The structure and purity are confirmed by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

A representative, albeit simplified, workflow for the synthesis is presented below.

Figure 2: General workflow for the synthesis of a stable Orexin B agonist.

In Vitro Characterization

Prior to in vivo studies, the synthesized agonist must be characterized in vitro to determine its potency and selectivity.

Parameter	Description	Typical Value (Example)
OX1R Binding Affinity (Ki)	Concentration of the agonist required to occupy 50% of the OX1 receptors.	> 400 nM[1][11]
OX2R Binding Affinity (Ki)	Concentration of the agonist required to occupy 50% of the OX2 receptors.	< 50 nM[1][11]
OX1R Functional Activity (EC50)	Concentration of the agonist that produces 50% of the maximal response at OX1R.	> 1000 nM[6]
OX2R Functional Activity (EC50)	Concentration of the agonist that produces 50% of the maximal response at OX2R.	< 100 nM[10]

Experimental Protocols

Protocol 1: In Vitro Calcium Mobilization Assay

Objective: To determine the functional potency of the synthesized agonist at OX1R and OX2R.

Materials:

• CHO-K1 cells stably expressing human OX1R or OX2R.

• DMEM/F-12 medium supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Synthesized Orexin B agonist.

• 96-well black-walled, clear-bottom plates.

• Fluorescence plate reader with an injection system.

Procedure:

• Seed the CHO-OX1R and CHO-OX2R cells into 96-well plates and grow to confluence.

• On the day of the assay, remove the growth medium and load the cells with the calcium-sensitive dye in assay buffer for 1 hour at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Prepare serial dilutions of the synthesized agonist in assay buffer.

• Place the plate in the fluorescence plate reader and record the baseline fluorescence.

• Inject the different concentrations of the agonist and record the change in fluorescence over time.

• Calculate the EC50 values by fitting the dose-response data to a sigmoidal curve.

Protocol 2: In Vivo Assessment of Wakefulness in Mice

Objective: To evaluate the effect of the synthesized Orexin B agonist on wakefulness.

Materials:

• Male C57BL/6J mice (8-10 weeks old).

• Synthesized Orexin B agonist.

• Vehicle solution (e.g., saline with 5% DMSO and 10% Tween 80).

• EEG/EMG recording system.

• Intraperitoneal (i.p.) injection supplies.

Procedure:

• Surgically implant mice with EEG/EMG electrodes for sleep recording and allow for a 1-week recovery period.

• Habituate the mice to the recording chambers and injection procedures for at least 3 days.

• On the test day, administer the synthesized Orexin B agonist or vehicle via i.p. injection at the beginning of the light phase.

• Record EEG/EMG activity continuously for at least 6 hours post-injection.

• Score the sleep-wake states (wake, NREM sleep, REM sleep) in 10-second epochs using appropriate software.

• Analyze the data to determine the time spent in each state, the latency to sleep onset, and the number and duration of wake bouts.

Treatment Group	Dose (mg/kg, i.p.)	Time in Wakefulness (min)	Sleep Latency (min)
Vehicle	-	120 ± 15	15 ± 3
Agonist	1	180 ± 20	35 ± 5
Agonist	3	240 ± 25	60 ± 8
Agonist	10	300 ± 30	90 ± 10
*p < 0.05 compared to vehicle. Data are presented as mean ± SEM. (Example Data)

Conclusion

The synthesis and in vivo evaluation of a stable Orexin B agonist are critical for advancing our understanding of the orexin system. The protocols and data presented here provide a framework for researchers to develop and test novel compounds targeting the OX2R. Such compounds hold promise as research tools and potential therapeutics for sleep disorders and other neurological conditions.

References

• 1. Orexin B (human) | Non-selective Orexin | Tocris Bioscience [tocris.com]
• 2. Investigation of New Orexin 2 Receptor Modulators Using In Silico and In Vitro Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 5. In vivo photocontrol of orexin receptors with a nanomolar light-regulated analogue of orexin-B - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The present and future of synthetic orexin receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Orexin B, human | agonist at Orexin receptor | CAS# 205640-91-1 | InvivoChem [invivochem.com]

Application Notes and Protocols for Electrophysiological Recording of Orexin B-Sensitive Neurons

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orexin (B13118510) B, also known as hypocretin-2, is a neuropeptide produced in the lateral hypothalamus that plays a crucial role in regulating arousal, wakefulness, and other physiological processes.[1][2] Its effects are mediated through the Orexin 2 Receptor (OX2R), a G-protein coupled receptor.[3][4] Understanding the electrophysiological response of neurons to Orexin B is fundamental for elucidating its function in both normal and pathological states, and for the development of novel therapeutics targeting the orexin system. These application notes provide detailed protocols for the electrophysiological recording of Orexin B-sensitive neurons using the whole-cell patch-clamp technique in brain slices, summarize key quantitative data, and illustrate the underlying signaling pathway and experimental workflow.

Orexin B typically exerts an excitatory effect on neurons, causing depolarization and an increase in firing rate.[1][2][5] This action is primarily mediated by the OX2R, which has a high affinity for Orexin B.[3] The direct postsynaptic excitatory action of Orexin B has been demonstrated in various neuronal populations, including orexin neurons themselves, suggesting a positive feedback mechanism.[3][4][6]

Data Presentation: Quantitative Effects of Orexin B on Neuronal Excitability

The following tables summarize the quantitative data on the electrophysiological effects of Orexin B on orexin neurons, as reported in published studies.

Parameter	Orexin B Concentration	Value	Notes	Reference
Depolarization	1 µM	9.3 ± 1.5 mV	In the presence of TTX	[3]
1 µM	5.8 ± 0.8 mV	In the presence of TTX, APV, and CNQX	[3][5]
Inward Current	1 µM	30.9 ± 4.6 pA	[3][5]
EC50 for Depolarization	100.9 nM	[3]

Experimental Protocols

Brain Slice Preparation

This protocol describes the preparation of acute brain slices, typically from rodents, for electrophysiological recordings.

Materials:

• Anesthetizing agent (e.g., isoflurane, pentobarbital)

• Ice-cold cutting solution (see composition below)

• Artificial cerebrospinal fluid (aCSF) (see composition below)

• Vibrating microtome (vibratome)

• Dissection tools (scissors, forceps, scalpel)

• Petri dish

• Recovery chamber

Solutions:

• Cutting Solution (example): 210 mM sucrose, 2.5 mM KCl, 1.25 mM NaH2PO4, 25 mM NaHCO3, 0.5 mM CaCl2, 7 mM MgCl2, 10 mM dextrose, saturated with 95% O2 / 5% CO2.

• Artificial Cerebrospinal Fluid (aCSF) (example): 124 mM NaCl, 2.5 mM KCl, 1.25 mM NaH2PO4, 25 mM NaHCO3, 2 mM CaCl2, 1 mM MgCl2, 10 mM dextrose, saturated with 95% O2 / 5% CO2.

Procedure:

• Anesthetize the animal according to approved institutional protocols.

• Perfuse the animal transcardially with ice-cold cutting solution.

• Rapidly dissect the brain and place it in ice-cold cutting solution.

• Mount the brain on the vibratome stage and cut coronal or sagittal slices (typically 250-300 µm thick) containing the region of interest (e.g., lateral hypothalamus).

• Transfer the slices to a recovery chamber containing aCSF heated to 32-34°C and allow them to recover for at least 1 hour before recording.

Whole-Cell Patch-Clamp Recording

This protocol outlines the procedure for obtaining whole-cell recordings from visually identified neurons in brain slices.

Materials:

• Upright microscope with infrared-differential interference contrast (IR-DIC) optics

• Micromanipulators

• Patch-clamp amplifier

• Data acquisition system and software

• Borosilicate glass capillaries for pulling patch pipettes

• Pipette puller

• Recording chamber with perfusion system

• Ag/AgCl reference electrode

Solutions:

• Internal (Pipette) Solution (example): 130 mM K-gluconate, 10 mM KCl, 10 mM HEPES, 0.2 mM EGTA, 4 mM Mg-ATP, 0.3 mM Na-GTP, 10 mM phosphocreatine (B42189) (pH adjusted to 7.3 with KOH).

• External (Bath) Solution: aCSF.

Procedure:

• Transfer a brain slice to the recording chamber on the microscope stage and continuously perfuse with aCSF at a rate of 2-3 ml/min.

• Visually identify a neuron of interest using IR-DIC optics.

• Pull a patch pipette with a resistance of 3-6 MΩ when filled with internal solution.

• Approach the cell with the patch pipette while applying positive pressure.

• Once the pipette tip touches the cell membrane, release the positive pressure to form a Giga-ohm seal (>1 GΩ).

• Apply gentle suction to rupture the cell membrane and establish the whole-cell configuration.

• Switch to current-clamp or voltage-clamp mode to record neuronal activity.[7][8]

Application of Orexin B and Pharmacological Agents

This section describes the method for applying Orexin B and other drugs to the brain slice during recording.

Materials:

• Orexin B stock solution (e.g., 1 mM in water)

• Pharmacological agents (e.g., TTX, CNQX, APV)

• Perfusion system with multiple reservoirs

Procedure:

• Prepare a working solution of Orexin B (e.g., 1 µM) in aCSF from the stock solution.

• To investigate the direct postsynaptic effects of Orexin B, it is common to block synaptic transmission. This can be achieved by adding the following to the aCSF:

  • Tetrodotoxin (TTX): 1 µM, to block voltage-gated sodium channels and action potentials.

  • CNQX: 20 µM, an AMPA/kainate receptor antagonist.

  • APV: 50 µM, an NMDA receptor antagonist.

• Switch the perfusion from the control aCSF to the aCSF containing Orexin B and/or other pharmacological agents.

• Record the changes in membrane potential (in current-clamp) or holding current (in voltage-clamp) in response to drug application.

• After recording the effect, wash out the drug by perfusing with control aCSF.

Signaling Pathway and Experimental Workflow Visualizations

Orexin B Signaling Pathway in a Neuron

References

• 1. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Orexin increases the neuronal excitability of several brain areas associated with maintaining of arousal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Orexin Directly Excites Orexin Neurons through Orexin 2 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Orexin directly excites orexin neurons through orexin 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Orexin Directly Enhances the Excitability of Globus Pallidus Internus Neurons in Rat by Co-activating OX1 and OX2 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Patch clamp - Wikipedia [en.wikipedia.org]
• 8. scientifica.uk.com [scientifica.uk.com]

Application Note: Calcium Imaging of Orexin B Receptor Activation

Audience: Researchers, scientists, and drug development professionals.

Introduction

The orexin (B13118510) system, comprising two neuropeptides, Orexin A (OX-A) and Orexin B (OX-B), and their corresponding G protein-coupled receptors, Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R), is a key regulator of various physiological processes, including sleep-wake cycles, feeding behavior, and reward pathways.[1][2] OX2R binds both OX-A and OX-B with similar high affinities.[3][4] Activation of OX2R often leads to the mobilization of intracellular calcium ([Ca2+]i), a crucial second messenger.[1][5] Monitoring these [Ca2+]i fluctuations provides a robust and high-throughput method to study receptor activation, screen for novel agonists or antagonists, and characterize the pharmacological profiles of lead compounds.[6][7] This application note provides a detailed protocol for measuring OX2R activation using a fluorescent calcium indicator-based assay in recombinant cell lines.

Signaling Pathway of OX2R-Mediated Calcium Mobilization

Orexin receptors, including OX2R, couple to multiple G protein subtypes, most notably Gq/11, Gi/o, and Gs.[1][2] The primary pathway leading to an increase in intracellular calcium is mediated by the Gq protein.[5][8] Upon binding of an agonist like Orexin B, the OX2R activates the Gq protein, which in turn stimulates phospholipase C (PLC).[1][2] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5][9] IP3 then binds to its receptor on the endoplasmic reticulum (ER), triggering the release of stored calcium into the cytoplasm.[9] This rapid increase in cytosolic calcium can be detected by fluorescent calcium indicators.

Caption: OX2R Gq-mediated signaling pathway leading to calcium release.

Quantitative Data: Ligand Potency at OX2R

The following table summarizes the potency of various ligands for the Orexin 2 Receptor, as measured by calcium mobilization assays in different recombinant cell systems.

Ligand	Receptor	Cell Type	Assay Type	Value (EC₅₀/IC₅₀)	Reference
Orexin B	Human OX2R	CHO	IC₅₀ (Binding)	36 nM	[3]
Orexin A	Human OX2R	CHO	IC₅₀ (Binding)	38 nM	[3]
Orexin A	Human OX2R	CHO	EC₅₀ (Ca²⁺ Mobilization)	0.20 nM	[10]
[Ala¹¹, D-Leu¹⁵]-Orexin-B	Human OX2R	CHO	EC₅₀ (Ca²⁺ Mobilization)	0.20 nM	[10]
Danavorexton (TAK-925)	Human OX2R	CHO-K1	EC₅₀ (Ca²⁺ Mobilization)	5.5 nM	[11]
OX-201	Human OX2R	CHO-K1	EC₅₀ (Ca²⁺ Mobilization)	8.0 nM	[11]
TAK-994	Human OX2R	Recombinant	EC₅₀ (Ca²⁺ Mobilization)	19 nM	[12]

Experimental Protocols

A typical workflow for assessing OX2R activation via calcium imaging involves several key steps, from cell line preparation to data analysis.

Caption: General experimental workflow for a calcium imaging assay.

Protocol 1: Cell Culture and Transfection

This protocol is suitable for HEK293 or CHO cells, which are commonly used for expressing GPCRs.[13][14]

• Cell Maintenance : Culture cells in a T-75 flask with appropriate growth medium (e.g., DMEM for HEK293, F-12 for CHO) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Incubate at 37°C in a humidified atmosphere with 5% CO₂.

• Transfection :

  • One day before transfection, seed cells into a 6-well plate to achieve 70-80% confluency on the day of transfection.

  • Prepare a transfection mixture according to the manufacturer's protocol for your chosen transfection reagent (e.g., Lipofectamine). Use a plasmid DNA vector encoding the human OX2R.

  • Incubate the cells with the transfection mixture for 24-48 hours.

  • Note: For generating a stable cell line, a selection marker (e.g., neomycin resistance) is required, followed by selection with the appropriate antibiotic.

Protocol 2: Fluo-4 AM Calcium Assay

This protocol outlines the steps for measuring intracellular calcium mobilization in a 96-well plate format.

• Cell Seeding :

  • Harvest the OX2R-expressing cells using a gentle dissociation reagent (e.g., TrypLE).

  • Resuspend the cells in the growth medium and determine the cell density.

  • Seed the cells into a black-walled, clear-bottom 96-well plate at a density of 40,000-80,000 cells per well in 100 µL of medium.

  • Incubate for 18-24 hours at 37°C with 5% CO₂.

• Dye Loading :

  • Prepare a Fluo-4 AM loading solution. A typical solution consists of 1-5 µM Fluo-4 AM and 0.02-0.1% Pluronic F-127 in a physiological buffer like Hanks' Balanced Salt Solution (HBSS) containing 20 mM HEPES.[15][16] Probenecid (1-2.5 mM) can be added to prevent dye extrusion.[15][17]

  • Aspirate the growth medium from the cell plate.

  • Add 100 µL of the Fluo-4 AM loading solution to each well.

  • Incubate the plate in the dark at 37°C for 45-60 minutes, followed by 15-30 minutes at room temperature to allow for complete de-esterification of the AM ester.[16][18]

  • Wash the cells 2-3 times with 100 µL of assay buffer (HBSS) to remove excess dye, leaving 100 µL of buffer in each well after the final wash.[16]

• Fluorescence Measurement :

  • Prepare serial dilutions of Orexin B or other test compounds in the assay buffer at appropriate concentrations (e.g., 4X final concentration).

  • Place the cell plate into a kinetic fluorescence plate reader (e.g., FLIPR, FDSS).

  • Set the instrument parameters: excitation at ~494 nm and emission at ~516 nm.[15][18]

  • Record a baseline fluorescence signal for 10-20 seconds.

  • Add the compound plate (e.g., 50 µL) to the cell plate and continue recording the fluorescence signal for 2-3 minutes to capture the transient calcium peak.[7]

Protocol 3: Data Analysis

• Data Extraction : Export the kinetic fluorescence data. The response is typically measured as the maximum fluorescence intensity change over the baseline (Max - Min) or as a ratio of the change in fluorescence to the baseline (ΔF/F).[19][20]

• Normalization : Normalize the data to the maximum response induced by a saturating concentration of a reference agonist (e.g., Orexin B) and subtract the response from vehicle-only wells.

• Curve Fitting : Plot the normalized response against the logarithm of the agonist concentration.

• EC₅₀ Calculation : Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) using software like GraphPad Prism to determine the EC₅₀ value, which represents the concentration of the agonist that produces 50% of the maximal response.[7]

Materials and Reagents

Reagent/Material	Supplier (Example)	Purpose
HEK293 or CHO Cells	ATCC	Host cell line
Human OX2R Plasmid	GenScript, OriGene	Receptor expression
DMEM / Ham's F-12 Medium	Thermo Fisher Scientific	Cell culture medium
Fetal Bovine Serum (FBS)	Thermo Fisher Scientific	Medium supplement
Penicillin-Streptomycin	Thermo Fisher Scientific	Antibiotic
Transfection Reagent	Thermo Fisher Scientific	Plasmid delivery
96-well black, clear-bottom plates	Corning, Greiner	Assay plate
Fluo-4, AM	Thermo Fisher Scientific, AAT Bioquest	Calcium indicator dye
Pluronic™ F-127	Thermo Fisher Scientific	Dye solubilizer
Probenecid	Sigma-Aldrich	Anion-transport inhibitor
HBSS / HEPES Buffer	Thermo Fisher Scientific	Assay buffer
Orexin B Peptide	Tocris, Bachem	Reference agonist
Kinetic Fluorescence Plate Reader	Molecular Devices, Hamamatsu	Data acquisition

References

• 1. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential Roles of Orexin Receptors in the Regulation of Sleep/Wakefulness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Orexin Signaling: A Complex, Multifaceted Process - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Using calcium imaging as a readout of GPCR activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. OX2R-selective orexin agonism is sufficient to ameliorate cataplexy and sleep/wake fragmentation without inducing drug-seeking behavior in mouse model of narcolepsy | PLOS One [journals.plos.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Signaling of the human calcium-sensing receptor expressed in HEK293-cells is modulated by protein kinases A and C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. hellobio.com [hellobio.com]
• 16. benchchem.com [benchchem.com]
• 17. assets.fishersci.com [assets.fishersci.com]
• 18. apexbt.com [apexbt.com]
• 19. researchgate.net [researchgate.net]
• 20. First steps for presentation and analysis of calcium imaging data - FocalPlane [focalplane.biologists.com]

Application Notes and Protocols: Creating and Characterizing an Orexin B Knockout Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orexins, also known as hypocretins, are neuropeptides crucial for regulating various physiological processes, most notably wakefulness, feeding behavior, and energy homeostasis.[1][2] The orexin (B13118510) system consists of two peptides, Orexin A (OX-A) and Orexin B (OX-B), which are cleaved from a common precursor protein, prepro-orexin.[3] These peptides exert their effects by binding to two G protein-coupled receptors (GPCRs): Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R).[1][2][3] While Orexin A binds to both receptors with high affinity, Orexin B is selective for OX2R.[3][4] The loss of orexin-producing neurons leads to the sleep disorder narcolepsy in both humans and animal models.[4][5]

The development of knockout mouse models has been instrumental in elucidating the physiological roles of the orexin system. Specifically, an Orexin B knockout mouse model, or more commonly, an OX2R knockout model (as Orexin B primarily signals through this receptor), provides a powerful tool to dissect the specific functions of the Orexin B/OX2R signaling pathway.[6][7] These models are invaluable for studying sleep disorders, metabolic syndromes, and for the preclinical evaluation of therapeutic agents targeting the orexin system.

These application notes provide detailed protocols for the generation of an Orexin B (or OX2R) knockout mouse model using CRISPR/Cas9 technology, methods for its validation, and a summary of the expected phenotypic characteristics.

Orexin B Signaling Pathway

Orexin B binds predominantly to the Orexin 2 Receptor (OX2R), a G protein-coupled receptor.[3] Activation of OX2R can initiate signaling through multiple G proteins, primarily Gq and Gi/o, depending on the cell type.[2][4] The downstream effects include the modulation of ion channels, activation of phospholipases, and regulation of protein kinases, ultimately leading to neuronal excitation.[2][8]

References

• 1. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 4. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Orexin/hypocretin receptor signalling: a functional perspective - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Viral Vector-Mediated Manipulation of Orexin B Expression

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing viral vectors to manipulate the expression of Orexin (B13118510) B, a critical neuropeptide in the regulation of sleep, arousal, feeding, and mood. This document outlines the methodologies for both overexpression and knockdown of Orexin B in vivo, along with techniques for assessing the downstream physiological and behavioral consequences.

Introduction to Orexin B and Viral Vector Technology

Orexin B, also known as hypocretin-2, is a neuropeptide produced in the lateral hypothalamus. It plays a crucial role in promoting wakefulness, regulating appetite, and influencing emotional states.[1][2] Dysregulation of the orexin system is implicated in several neurological disorders, most notably narcolepsy.[3] Viral vectors, such as adeno-associated viruses (AAVs) and lentiviruses, have emerged as powerful tools for in vivo gene delivery to the central nervous system, enabling precise manipulation of Orexin B expression in targeted neuronal populations.[4][5] This allows for the investigation of its physiological functions and the exploration of potential therapeutic strategies.

Signaling Pathways of Orexin B

Orexin B exerts its effects by binding to the G protein-coupled receptors, OX1R and OX2R, with a higher affinity for OX2R.[6][7] Upon binding, these receptors can couple to different G proteins, primarily Gq/11 and Gi/o, to initiate downstream signaling cascades.[8] The activation of Gq leads to the stimulation of phospholipase C (PLC), which in turn generates inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium levels and the activation of protein kinase C (PKC). The Gi/o pathway, on the other hand, can inhibit adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels. These signaling events ultimately modulate neuronal excitability and neurotransmitter release.

Caption: Orexin B Signaling Pathway.

Experimental Workflow for Orexin B Manipulation

A typical experimental workflow for manipulating Orexin B expression in vivo involves several key stages: viral vector production, stereotaxic injection into the hypothalamus, and subsequent behavioral and molecular analysis.

Caption: Experimental workflow for Orexin B manipulation.

Quantitative Data Summary

The following tables summarize quantitative data from representative studies on the effects of manipulating orexin expression.

Table 1: Effects of Orexin Gene Transfer on Sleep Parameters in Orexin Knockout Mice [3]

Parameter	Control Vector	Orexin Vector	Wild-Type
Cataplexy Incidence (events/day)	~25	~10 (↓ 60%)	~0
REM Sleep (minutes, last 6h of dark phase)	~30	~15 (similar to WT)	~15
Wakefulness Bouts (number, 4th day)	Increased	Normalized	Normal

Table 2: Effects of Orexin B Agonist on Feeding Behavior in Rats [2]

Treatment	Food Intake (g) at 2 hours
Vehicle	~1 g
Orexin B (10 nmol, ICV)	~5 g (partially inhibited by leptin)

Table 3: Effects of Orexin A Microinjection in the BNST on Anxiety-Like Behavior in Rats

Behavioral Test	Vehicle	Orexin A (300 pmol)
Social Interaction Time (s)	~120	~60
Elevated Plus Maze: Open Arm Time (%)	~25%	~10%
Note: Data are illustrative based on qualitative descriptions in the cited literature and represent a significant decrease in social interaction and open arm exploration, indicative of increased anxiety-like behavior.

Experimental Protocols

Viral Vector Production (AAV)

This protocol provides a general method for producing recombinant AAV vectors.

Materials:

• HEK293T cells

• AAV transfer plasmid (containing Orexin B gene or shRNA)

• AAV helper plasmid (e.g., pAdDeltaF6)

• AAV capsid plasmid (e.g., AAV9)

• Transfection reagent (e.g., PEI)

• DMEM, FBS, Penicillin-Streptomycin

• Opti-MEM

• 0.45 µm filter

Procedure:

• Cell Seeding: Seed HEK293T cells in 15 cm dishes to be 70-80% confluent at the time of transfection.[9]

• Plasmid Preparation: Prepare a DNA mixture containing the transfer, helper, and capsid plasmids in a 1:1:1 molar ratio.[9]

• Transfection:

  • Dilute the plasmid DNA mixture in Opti-MEM.

  • Dilute the PEI transfection reagent in a separate tube of Opti-MEM.

  • Combine the DNA and PEI solutions, mix gently, and incubate at room temperature for 20-30 minutes.

  • Add the transfection complex dropwise to the HEK293T cells.

• Incubation: Incubate the cells for 72 hours at 37°C and 5% CO2.[4]

• Harvesting:

  • Harvest the cells and the supernatant.

  • Lyse the cells through freeze-thaw cycles.

  • Treat the lysate with Benzonase to degrade cellular DNA/RNA.

• Purification: Purify the AAV particles using an iodixanol (B1672021) gradient ultracentrifugation or affinity chromatography.

• Titration: Determine the viral titer (viral genomes/mL) using qPCR.

Stereotaxic Injection

This protocol describes the injection of viral vectors into the lateral hypothalamus of mice.

Materials:

• Anesthesia (e.g., isoflurane)

• Stereotaxic frame

• Microinjection pump and syringe (e.g., Hamilton syringe)

• Drill

• Surgical tools

• Viral vector solution

Procedure:

• Anesthesia: Anesthetize the mouse using isoflurane (B1672236) (3-4% for induction, 1.5-2% for maintenance).[10]

• Positioning: Place the mouse in the stereotaxic frame and ensure the skull is level.[10]

• Incision: Make a midline incision on the scalp to expose the skull.

• Coordinate Identification: Identify the coordinates for the lateral hypothalamus relative to bregma (e.g., AP: -1.5 mm, ML: ±1.0 mm, DV: -5.0 mm from the skull surface). These coordinates may need to be optimized for the specific mouse strain and age.

• Craniotomy: Drill a small burr hole at the identified coordinates.[10]

• Injection:

  • Lower the injection needle to the target DV coordinate.

  • Infuse the viral vector solution (e.g., 0.5-1.0 µL) at a slow rate (e.g., 100 nL/min) to minimize tissue damage.[11]

  • Leave the needle in place for an additional 5-10 minutes to allow for diffusion and prevent backflow.[11]

• Closure: Slowly retract the needle and suture the incision.

• Post-operative Care: Provide post-operative analgesia and monitor the animal's recovery. Allow 2-4 weeks for optimal viral vector expression before behavioral testing.

Immunofluorescence Staining

This protocol is for visualizing Orexin B expression in brain tissue.

Materials:

• PFA-fixed brain slices

• Primary antibody (anti-Orexin B)

• Fluorescently labeled secondary antibody

• Blocking solution (e.g., 10% normal goat serum in PBS with 0.3% Triton X-100)

• PBS, DAPI

Procedure:

• Tissue Preparation: Perfuse the animal with 4% PFA and post-fix the brain. Cryoprotect the brain in sucrose (B13894) solution and section using a cryostat.[12]

• Blocking: Incubate the brain sections in blocking solution for 1-2 hours at room temperature to reduce non-specific antibody binding.[12]

• Primary Antibody Incubation: Incubate the sections with the primary anti-Orexin B antibody overnight at 4°C.

• Washing: Wash the sections three times with PBS.

• Secondary Antibody Incubation: Incubate with the fluorescently labeled secondary antibody for 1-2 hours at room temperature, protected from light.

• Counterstaining: Stain the cell nuclei with DAPI.

• Mounting and Imaging: Mount the sections on slides with mounting medium and visualize using a fluorescence or confocal microscope.

Western Blot Analysis

This protocol is for quantifying Orexin receptor protein levels.

Materials:

• Brain tissue homogenates

• Lysis buffer

• Primary antibodies (anti-OX1R, anti-OX2R)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels, transfer apparatus

• Chemiluminescent substrate

Procedure:

• Protein Extraction: Homogenize brain tissue from the region of interest in lysis buffer and determine the protein concentration.

• SDS-PAGE: Separate the protein lysates on an SDS-polyacrylamide gel.[13]

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[13]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against the Orexin receptor overnight at 4°C.[13]

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system. Quantify the band intensity relative to a loading control (e.g., β-actin).

Elevated Plus Maze (EPM)

This behavioral assay is used to assess anxiety-like behavior.[14][15][16]

Apparatus:

• A plus-shaped maze with two open and two closed arms, elevated from the floor.

Procedure:

• Habituation: Acclimate the animal to the testing room for at least 30 minutes before the test.[17]

• Test: Place the animal in the center of the maze, facing an open arm.[16]

• Recording: Record the animal's behavior for 5 minutes using a video tracking system.[16][18]

• Analysis: Measure the time spent in and the number of entries into the open and closed arms. A decrease in open arm exploration is indicative of increased anxiety-like behavior.[14][17]

Social Interaction Test

This test evaluates social behavior in rodents.[19][20][21]

Apparatus:

• A three-chambered apparatus or an open field with a wire mesh enclosure.

Procedure:

• Habituation: Allow the test animal to habituate to the apparatus.[19]

• Social Exposure: Introduce a novel, unfamiliar "stranger" mouse in one of the side chambers or the enclosure.

• Recording: Record the test animal's behavior for a set period (e.g., 10 minutes).[19][22]

• Analysis: Measure the time the test animal spends interacting with the stranger mouse (e.g., sniffing the enclosure). Reduced interaction time can indicate social deficits or increased anxiety.[20]

References

• 1. researchgate.net [researchgate.net]
• 2. Orexin-mediated feeding behavior involves both leptin-sensitive and -insensitive pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Video: Production of Adeno-Associated Virus Vectors in Cell Stacks for Preclinical Studies in Large Animal Models [jove.com]
• 5. Chemistry and Biology of Orexin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 7. Frontiers | Evolution of Orexin Neuropeptide System: Structure and Function [frontiersin.org]
• 8. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for AAV production for in vivo CRISPR screening in the mouse brain [protocols.io]
• 10. protocols.io [protocols.io]
• 11. olac.berkeley.edu [olac.berkeley.edu]
• 12. pharma.uzh.ch [pharma.uzh.ch]
• 13. researchgate.net [researchgate.net]
• 14. protocols.io [protocols.io]
• 15. researchgate.net [researchgate.net]
• 16. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mmpc.org [mmpc.org]
• 18. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 19. A Standardized Social Preference Protocol for Measuring Social Deficits in Mouse Models of Autism - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Social Interaction Test [bio-protocol.org]
• 21. maze.conductscience.com [maze.conductscience.com]
• 22. acsu.buffalo.edu [acsu.buffalo.edu]

Technical Notes & Optimization

Technical Support Center: Orexin B Western Blotting

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers encountering low signal issues with Orexin B western blots.

Troubleshooting Guide: Low or No Signal for Orexin B

Question: I am not seeing any band for Orexin B on my western blot. What are the possible causes and solutions?

Answer:

A complete lack of signal can be frustrating but is often solvable by systematically evaluating each step of your protocol. The issue could stem from the sample itself, the antibodies, the transfer process, or the detection reagents.

Potential Causes & Solutions

Category	Potential Cause	Recommended Solution
Sample & Protein	Low abundance of Orexin B in the sample.	Orexin B is primarily expressed in the lateral hypothalamus.[1][2][3] Ensure you are using the correct tissue. Consider enriching for Orexin B using immunoprecipitation if expression is low in your sample type.[4][5][6]
Insufficient protein loaded on the gel.	Increase the amount of protein loaded per well.[4][7][8] A typical starting point is 20-40 µg of total protein from hypothalamic lysate.
Protein degradation.	Always use fresh samples and add protease inhibitors to your lysis buffer.[4][9] Keep samples on ice during preparation.
Antibodies	Primary antibody inactivity.	The antibody may have lost activity due to improper storage or being expired.[10] Test the antibody's activity using a dot blot.[4][6]
Incorrect primary or secondary antibody.	Ensure your primary antibody is validated for western blot and recognizes Orexin B.[11][12][13] Verify that the secondary antibody is specific to the host species of the primary antibody (e.g., anti-rabbit secondary for a rabbit primary).[14]
Forgotten antibody incubation step.	It's a simple mistake that can happen in a busy lab; double-check that both primary and secondary antibody incubation steps were performed.[14]
Transfer	Inefficient protein transfer.	Orexin B is a small peptide, derived from a ~16 kDa prepro-orexin.[15] Low molecular weight proteins can be difficult to transfer efficiently. Use a membrane with a smaller pore size (e.g., 0.2 µm).[6][14] Confirm successful transfer by staining the membrane with Ponceau S after transfer.[5][16]
Air bubbles between the gel and membrane.	Air bubbles can block the transfer of proteins.[6][8] Carefully remove any bubbles when assembling the transfer stack.
Detection	Inactive detection reagent (e.g., ECL substrate).	Ensure your chemiluminescent substrate has not expired and has been stored correctly.[14] Prepare fresh substrate for each experiment.
Sodium azide (B81097) in buffers.	Sodium azide is an inhibitor of Horseradish Peroxidase (HRP) and will quench the signal if present in your buffers.[14]

A troubleshooting workflow for a "no signal" result is outlined below.

Troubleshooting workflow for no Orexin B signal.

Question: My Orexin B band is very weak. How can I increase the signal intensity?

Answer:

A weak signal indicates that the protein is being detected, but at a level that is difficult to interpret. Optimization of several steps can significantly enhance the signal.

Strategies to Enhance Signal Intensity

Category	Potential Cause	Recommended Solution
Protein Loading	Insufficient target protein.	Increase the total protein loaded per lane to ensure enough Orexin B is present for detection.[4][7][8]
Antibody Concentration	Suboptimal primary or secondary antibody dilution.	Titrate your primary and secondary antibodies to find the optimal concentration that maximizes signal while minimizing background.[4][7][17] Try increasing the concentration or extending the incubation time (e.g., overnight at 4°C).[4][10][18]
Blocking	Over-blocking.	Excessive blocking can sometimes mask the epitope, preventing the primary antibody from binding.[10][14] Try reducing the blocking time or using a different blocking agent (e.g., BSA instead of milk, or vice-versa).[17]
Washing	Excessive washing.	While necessary to reduce background, overly stringent or numerous washes can strip away bound antibodies.[6][9] Reduce the number or duration of wash steps.
Detection	Insufficient exposure time.	For chemiluminescent detection, try multiple exposure times to find the optimal signal.[4][8]
Low-sensitivity detection reagent.	Consider using a more sensitive chemiluminescent substrate to amplify the signal.[4][7]

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular weight of Orexin B on a western blot?

Orexin B is a 28-amino acid neuropeptide.[19] It is derived from a precursor protein, prepro-orexin. In western blots, antibodies may detect the mature peptide or the precursor. The mature Orexin B peptide has a molecular weight of approximately 2.9-3.5 kDa.[20][21] However, due to its small size, it may run very low on a standard SDS-PAGE gel and can be difficult to resolve. Some antibodies may also detect the prepro-orexin precursor, which has a predicted molecular weight of around 16 kDa.[15] Always check the antibody datasheet for the expected band size.

Q2: What is a good positive control for an Orexin B western blot?

The most reliable positive control is a lysate from a tissue known to express Orexin B at high levels. Orexin-producing neurons are almost exclusively located in the lateral, perifornical, and dorsomedial hypothalamus.[1][3] Therefore, a protein lysate from the hypothalamus of a rat or mouse is the recommended positive control.[22] Some commercial vendors may also offer cell lysates overexpressing Orexin B or purified Orexin B peptide.[23][24]

Q3: Can I detect Orexin B in tissues other than the brain?

While the primary site of Orexin production is the hypothalamus, some studies have reported the presence of orexins or their receptors in peripheral tissues, including the gut and pancreas.[15][25] However, expression levels are significantly lower than in the hypothalamus, and detection via western blot in these tissues may be challenging and require enrichment steps.

Q4: My primary antibody is not working. How do I choose a better one?

When selecting an Orexin B antibody, look for one that has been validated specifically for western blotting in the species you are studying (e.g., human, mouse, rat).[11][12] Check the supplier's data for images of western blots using the antibody, and look for publications that have successfully used that specific antibody.[12] Ensure the immunogen sequence does not have high homology with Orexin A to avoid cross-reactivity, unless you intend to detect both.[26]

Experimental Protocols

Protocol 1: Protein Extraction from Hypothalamus

This protocol describes the extraction of total protein from rodent hypothalamus for Orexin B detection.

• Dissection: Rapidly dissect the hypothalamic tissue from the brain on an ice-cold surface.

• Homogenization: Place the tissue in a pre-chilled microcentrifuge tube with 200-500 µL of ice-cold RIPA buffer supplemented with a protease inhibitor cocktail.

• Lysis: Homogenize the tissue using a sonicator on ice until the solution is clear.

• Incubation: Incubate the lysate on ice for 30 minutes to allow for complete lysis.

• Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant (which contains the soluble proteins) to a new pre-chilled tube.

• Quantification: Determine the protein concentration using a standard protein assay (e.g., BCA assay).

• Storage: Aliquot the lysate and store at -80°C until use.

Protocol 2: Orexin B Western Blotting

This protocol provides a general workflow for detecting Orexin B. Optimization may be required.

Key steps in the Orexin B western blot workflow.

Orexin Signaling Pathway

Orexin A and Orexin B are neuropeptides that regulate several physiological functions, including wakefulness, feeding, and energy homeostasis.[3] They exert their effects by binding to two G-protein coupled receptors (GPCRs): Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R). Orexin A binds to both receptors with high affinity, while Orexin B selectively binds to OX2R.[11][20] Activation of these receptors leads to the mobilization of intracellular calcium and other downstream signaling cascades, ultimately modulating neuronal excitability.

Simplified Orexin signaling pathway.

References

• 1. Orexins, orexigenic hypothalamic peptides, interact with autonomic, neuroendocrine and neuroregulatory systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. sinobiological.com [sinobiological.com]
• 7. blog.mblintl.com [blog.mblintl.com]
• 8. Common Errors in the Western Blotting Protocol - Precision Biosystems-Automated, Reproducible Western Blot Processing and DNA, RNA Analysis [precisionbiosystems.com]
• 9. stjohnslabs.com [stjohnslabs.com]
• 10. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 11. Anti-Orexin B Antibodies | Invitrogen [thermofisher.com]
• 12. Anti-Orexin B antibody [MM0501-5G21] (ab89888) | Abcam [abcam.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. wildtypeone.substack.com [wildtypeone.substack.com]
• 15. researchgate.net [researchgate.net]
• 16. westernblot.cc [westernblot.cc]
• 17. Troubleshooting Western Blot: Common Problems and Fixes [synapse.patsnap.com]
• 18. blog.addgene.org [blog.addgene.org]
• 19. sysy.com [sysy.com]
• 20. Orexin B, human - Echelon Biosciences [echelon-inc.com]
• 21. Orexin B | C123H212N44O35S | CID 44404987 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. Orexin induces the production of an endocannabinoid-derived lysophosphatidic acid eliciting hypothalamic synaptic loss in obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 23. biocompare.com [biocompare.com]
• 24. Recommended controls for western blot | Abcam [abcam.com]
• 25. phoenixbiotech.net [phoenixbiotech.net]
• 26. Anti-Orexin B antibody [EPR22803-18] (ab255293) | Abcam [abcam.com]

Optimizing Orexin B Immunofluorescence: A Technical Support Guide

Welcome to the technical support center for Orexin B immunofluorescence staining. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their experimental conditions and achieve reliable, high-quality staining results.

Troubleshooting Guide

This section addresses common issues encountered during Orexin B immunofluorescence experiments.

Weak or No Signal

Q1: I am not observing any Orexin B signal in my tissue sections. What are the possible causes and solutions?

A1: A lack of signal can stem from several factors, from antibody performance to procedural missteps. Here is a systematic approach to troubleshooting this issue:

• Antibody Issues:

  • Inactivity: The primary or secondary antibody may have lost activity due to improper storage. Always store antibodies according to the manufacturer's instructions, and avoid repeated freeze-thaw cycles by aliquoting them.[1] To verify antibody activity, run a positive control, such as a tissue known to express Orexin B (e.g., hypothalamus) or a cell line overexpressing the protein.[1][2]

  • Incorrect Dilution: The antibody concentration may be too low. Perform a titration experiment to determine the optimal antibody dilution that yields the best signal-to-noise ratio.[1][3]

  • Incompatibility: Ensure the secondary antibody is raised against the host species of the primary antibody (e.g., use an anti-rabbit secondary for a rabbit primary antibody).[1]

• Procedural Problems:

  • Inadequate Fixation: Insufficient fixation can lead to poor antigen preservation. Conversely, over-fixation can mask the epitope.[4] Optimization of fixation time is crucial. For paraformaldehyde (PFA) fixation, a 4% solution is commonly used.[2]

  • Epitope Masking: Formalin-based fixatives can create cross-links that mask the Orexin B epitope. Implementing an antigen retrieval step is often necessary to unmask the epitope.[4]

  • Insufficient Permeabilization: If Orexin B is localized intracellularly, the cell membrane needs to be permeabilized to allow antibody access. Triton X-100 is a common permeabilizing agent.[5]

  • Tissue Drying: Allowing the tissue to dry out at any stage of the staining process can lead to a loss of signal.[4]

High Background

Q2: My Orexin B staining shows high background, making it difficult to interpret the results. How can I reduce it?

A2: High background can be caused by non-specific antibody binding or autofluorescence. Here are some strategies to minimize background noise:

• Blocking:

  • Insufficient Blocking: Inadequate blocking can lead to non-specific binding of both primary and secondary antibodies. Use a blocking solution containing normal serum from the same species as the secondary antibody or bovine serum albumin (BSA).[3][6] Increasing the blocking incubation time can also be beneficial.[1]

  • Cross-Reactivity of Secondary Antibody: The secondary antibody may be binding non-specifically. Run a control where the primary antibody is omitted to check for non-specific binding of the secondary antibody.[3]

• Antibody Concentration:

  • Concentration Too High: Using too high a concentration of the primary or secondary antibody can increase background staining.[3] Titrate your antibodies to find the optimal concentration.

• Washing Steps:

  • Insufficient Washing: Inadequate washing between antibody incubation steps can leave unbound antibodies, contributing to background. Ensure thorough washing with an appropriate buffer like PBS.[7]

• Autofluorescence:

  • Tissue Autofluorescence: Some tissues, particularly brain tissue, can exhibit natural fluorescence. This can be reduced by treating the tissue with agents like sodium borohydride (B1222165) or Sudan Black B.[4]

  • Fixative-Induced Autofluorescence: Aldehyde fixatives like PFA can induce autofluorescence. Using fresh fixative solutions can help minimize this.[2]

Frequently Asked Questions (FAQs)

Q3: What is the recommended fixation method for Orexin B immunofluorescence in brain tissue?

A3: For brain tissue, transcardial perfusion with 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS) is a widely used and effective fixation method.[8] Post-fixation of the brain in the same fixative overnight at 4°C is also a common practice.

Q4: Which antigen retrieval method is best for Orexin B?

A4: Heat-Induced Epitope Retrieval (HIER) is the most common method for unmasking epitopes in formalin-fixed tissues.[9] The optimal buffer and heating conditions can be antibody-dependent. Commonly used HIER buffers include:

• Sodium Citrate buffer (10 mM, pH 6.0)

• Tris-EDTA buffer (pH 9.0)[10]

It is recommended to test different pH conditions to find the optimal one for your specific Orexin B antibody.[11] Heating can be performed using a microwave, pressure cooker, or water bath, with the goal of maintaining a sub-boiling temperature (around 95-100°C) for 10-20 minutes.[9][12]

Q5: What are the typical primary antibody dilutions and incubation times for Orexin B staining?

A5: The optimal dilution and incubation time should be determined empirically for each antibody. However, a common starting point for primary antibody dilution is in the range of 1:100 to 1:1000.[6] Incubation is often performed for 1-2 hours at room temperature or overnight at 4°C to enhance signal.[6]

Experimental Protocols & Data

Optimized Orexin B Immunofluorescence Protocol for Free-Floating Brain Sections

This protocol is a synthesis of best practices for staining Orexin B in perfusion-fixed, free-floating brain sections.

• Sectioning:

  • Perfuse the animal with 4% PFA in PBS.

  • Post-fix the brain overnight in 4% PFA at 4°C.

  • Cryoprotect the brain in a sucrose (B13894) solution (e.g., 30% in PBS) until it sinks.

  • Cut 30-40 µm thick sections on a cryostat or vibrating microtome.[13]

  • Store sections in a cryoprotectant solution at -20°C.

• Antigen Retrieval (HIER):

  • Wash sections in PBS three times for 5 minutes each.

  • Incubate sections in 10 mM Sodium Citrate buffer (pH 6.0) at 80°C for 30 minutes.[8]

  • Allow sections to cool down to room temperature in the same buffer.

  • Wash sections in PBS three times for 5 minutes each.

• Immunostaining:

  • Block non-specific binding by incubating sections in a blocking buffer (e.g., 5% normal goat serum, 0.3% Triton X-100 in PBS) for 1 hour at room temperature.[14]

  • Incubate sections with the primary anti-Orexin B antibody diluted in the blocking buffer overnight at 4°C.

  • Wash sections in PBS with 0.1% Triton X-100 six times for 10 minutes each.[8]

  • Incubate sections with the appropriate fluorophore-conjugated secondary antibody diluted in the blocking buffer for 2 hours at room temperature in the dark.

  • Wash sections in PBS four times for 10 minutes each in the dark.[8]

• Mounting and Imaging:

  • Mount the sections onto glass slides.

  • Coverslip with an anti-fade mounting medium, with or without a nuclear counterstain like DAPI.

  • Image using a fluorescence or confocal microscope with the appropriate filter sets.

Quantitative Data Summary

The following tables summarize typical starting concentrations and incubation parameters for optimizing Orexin B immunofluorescence. These are general guidelines and should be optimized for your specific experimental conditions.

Table 1: Primary Antibody Optimization

Parameter	Range	Recommendation
Dilution	1:100 - 1:2000	Start with the manufacturer's recommendation and perform a titration.
Incubation Time	1 hr - 48 hrs	Overnight (16-24 hrs) at 4°C is a good starting point.[5][14]
Incubation Temp.	4°C, Room Temp., 37°C	4°C is often preferred to reduce non-specific binding.

Table 2: Antigen Retrieval Optimization

Method	Buffer	pH	Temperature	Time
HIER	Sodium Citrate	6.0	80-100°C	15-30 min
HIER	Tris-EDTA	9.0	80-100°C	15-30 min

Visualizing Experimental Workflows

General Immunofluorescence Workflow

Caption: A generalized workflow for Orexin B immunofluorescence staining.

Troubleshooting Logic for Weak or No Signal

Caption: A decision tree for troubleshooting weak or absent Orexin B signal.

References

• 1. hycultbiotech.com [hycultbiotech.com]
• 2. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 3. stjohnslabs.com [stjohnslabs.com]
• 4. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 5. docs.abcam.com [docs.abcam.com]
• 6. 9 Tips to optimize your IF experiments | Proteintech Group [ptglab.com]
• 7. sinobiological.com [sinobiological.com]
• 8. researchgate.net [researchgate.net]
• 9. Paraffin Removal and Antigen Retrieval | Thermo Fisher Scientific - US [thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. publish.uwo.ca [publish.uwo.ca]
• 12. Antigen retrieval - Wikipedia [en.wikipedia.org]
• 13. Immunofluorescence protocol for localizing protein targets in brain tissue from diverse model and non-model mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Orexin B Radioimmunoassay Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for non-specific binding issues encountered in Orexin B radioimmunoassays (RIA).

Frequently Asked Questions (FAQs) on Non-Specific Binding

Q1: What is non-specific binding (NSB) in the context of an Orexin B radioimmunoassay?

Non-specific binding refers to the attachment of the radiolabeled Orexin B tracer to components other than the specific anti-Orexin B primary antibody.[1] This can include the walls of the reaction tubes, precipitating agents, or other proteins in the sample matrix. High non-specific binding can lead to an elevated background signal, which in turn reduces the sensitivity and accuracy of the assay by narrowing the window between the lowest and highest signals.

Q2: What is an acceptable level of non-specific binding in an Orexin B RIA?

While the ideal level of non-specific binding (NSB) can vary between assays, a general guideline is that it should be less than 10% of the total counts added. Some sources suggest that for optimal performance, NSB should be less than 2% of the total counts.[2] If the NSB is greater than 10%, it can significantly impact the reliability of your results, and troubleshooting is recommended.

Q3: What are the primary causes of high non-specific binding?

High non-specific binding in an Orexin B RIA can stem from several factors:

• Radioligand Issues : The radiolabeled Orexin B tracer may be damaged, of low purity, or may be hydrophobic, leading to adherence to plastic surfaces.[3]

• Antibody Problems : The primary or secondary antibodies may exhibit cross-reactivity with other molecules in the sample, or there may be issues with the antibody concentration.

• Suboptimal Assay Buffer : The composition of the assay buffer, including its pH and ionic strength, can influence non-specific interactions. The absence or inadequacy of blocking agents is a common cause.

• Inadequate Washing : Insufficient or improper washing steps can fail to remove unbound radioligand, leading to a high background signal.

• Contamination : Contamination of reagents or labware can interfere with the assay and increase non-specific binding.

• Environmental Factors : Deviations from the recommended incubation times and temperatures can affect binding kinetics and contribute to higher NSB.[3]

Troubleshooting Guide for High Non-Specific Binding

If you are experiencing high non-specific binding, follow this logical troubleshooting guide to identify and resolve the issue.

Troubleshooting workflow for high non-specific binding.

Quantitative Data Summary

The following tables provide a summary of common blocking agents and their typical concentrations, which can be a starting point for optimizing your assay.

Blocking Agent	Typical Concentration Range	Notes
Bovine Serum Albumin (BSA)	0.1% - 5%	A commonly used protein blocker that can be added to the assay buffer.
Normal Serum (e.g., goat, rabbit)	1% - 5%	Can be effective in reducing background by competing for non-specific sites.
Non-ionic Detergents (e.g., Tween-20)	0.05% - 0.2%	Helps to reduce hydrophobic interactions with plastic surfaces.
Polyethylene Glycol (PEG)	1% - 6%	Can be used as a blocking agent and to precipitate the antibody-antigen complex.

Experimental Protocols

Detailed Orexin B Radioimmunoassay Protocol

This protocol provides a general framework for performing a competitive RIA for Orexin B. Note that concentrations and incubation times may need to be optimized for your specific reagents.

References

• 1. benchchem.com [benchchem.com]
• 2. Targeted quantification of low ng/mL level proteins in human serum without immunoaffinity depletion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Radioimmunoassay (RIA) Protocol & Troubleshooting Guide for Researchers - Creative Biolabs [creativebiolabs.net]

Orexin B peptide stability and storage conditions

Welcome to the technical support center for Orexin B peptide. This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides and frequently asked questions (FAQs) to ensure the successful use of Orexin B in your experiments.

Frequently Asked questions (FAQs)

Q1: What is Orexin B and what is its primary function?

Orexin B, also known as Hypocretin-2, is a neuropeptide primarily produced in the lateral hypothalamus. It plays a crucial role in the regulation of several physiological processes, including the sleep-wake cycle, feeding behavior, energy homeostasis, and reward systems. Orexin B exerts its effects by binding to and activating two G-protein coupled receptors, Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R), with a higher affinity for OX2R.

Q2: How should I store lyophilized Orexin B peptide?

For optimal stability, lyophilized Orexin B should be stored at -20°C or colder, protected from light. Under these conditions, the peptide can be stable for several years. It is advisable to allow the vial to equilibrate to room temperature in a desiccator before opening to prevent moisture absorption.

Q3: What is the recommended procedure for reconstituting Orexin B?

Orexin B is soluble in water up to 1 mg/ml. For reconstitution, sterile, distilled water is the recommended solvent. If solubility issues arise, a small amount of a suitable organic solvent like DMSO can be used to first dissolve the peptide, followed by dilution with the desired aqueous buffer. It is crucial to test the solubility of a small aliquot first.

Q4: How should I store reconstituted Orexin B solutions?

Reconstituted Orexin B solutions are significantly less stable than the lyophilized powder. For short-term storage (up to one week), solutions can be kept at 4°C. For longer-term storage, it is highly recommended to prepare single-use aliquots and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles. One study found that Orexin B in cerebrospinal fluid (CSF) was stable for up to three months when frozen.

Q5: How many times can I freeze and thaw my Orexin B solution?

Repeated freeze-thaw cycles should be strictly avoided as they can lead to peptide degradation. A study on Orexin B stability in CSF demonstrated that its stability was compromised after only one freeze-thaw cycle. Therefore, it is critical to aliquot the reconstituted peptide into single-use volumes.

Troubleshooting Guides

This section addresses common issues that may arise during experiments involving Orexin B.

Problem 1: Inconsistent or No Biological Activity

Possible Causes:

• Peptide Degradation: Improper storage or handling can lead to the degradation of Orexin B, resulting in a loss of biological activity.

• Incorrect Concentration: Errors in calculating the peptide concentration can lead to the use of a suboptimal dose in your assay.

• Oxidation: The methionine residue in the Orexin B sequence is susceptible to oxidation, which can affect its activity.

• Aggregation: Peptides can form aggregates, reducing the concentration of active monomeric peptide.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent Orexin B activity.

Problem 2: High Background Signal in Immunoassays (ELISA)

Possible Causes:

• Non-specific Binding: The peptide may be binding to the plate or other surfaces non-specifically.

• Insufficient Washing: Inadequate washing steps can leave unbound peptide in the wells.

• Blocking Inefficiency: The blocking buffer may not be effectively preventing non-specific binding.

Troubleshooting Steps:

• Optimize Blocking: Increase the incubation time with the blocking buffer or try a different blocking agent (e.g., BSA, non-fat dry milk).

• Enhance Washing: Increase the number of wash steps and the volume of wash buffer. Adding a mild detergent like Tween-20 to the wash buffer can also help.

• Use Low-Binding Plates: Consider using commercially available low-binding microplates.

Orexin B Stability Data

The stability of Orexin B is critical for obtaining reliable and reproducible experimental results. The following tables summarize the available data on its stability under various conditions.

Table 1: Stability of Orexin B in Cerebrospinal Fluid (CSF)

Storage Condition	Duration	Stability
Frozen (-20°C or -80°C)	3 months	Stable
Refrigerated (+4°C)	7 days	Stable
Room Temperature	1 day	Stable

Data sourced from a stability study on Orexin B spiked into CSF.

Table 2: General Peptide Storage Recommendations

Form	Storage Temperature	Estimated Stability
Lyophilized Powder	-80°C	Several years
Lyophilized Powder	-20°C	Several years
Lyophilized Powder	+4°C	Short-term (weeks)
Lyophilized Powder	Room Temperature	Very short-term (days)
In Solution	-80°C	Months to a year
In Solution	-20°C	Months
In Solution	+4°C	Up to one week

These are general guidelines; stability is sequence-dependent.

Experimental Protocols

Protocol 1: Assessment of Orexin B Stability by HPLC

This protocol provides a framework for evaluating the stability of Orexin B in a specific buffer over time.

Workflow Diagram:

Caption: Workflow for assessing Orexin B stability via HPLC.

Methodology:

• Reconstitution: Prepare a stock solution of Orexin B in the buffer of interest (e.g., PBS, pH 7.4) at a known concentration.

• Aliquoting: Distribute the solution into multiple small-volume aliquots to avoid repeated sampling from the same tube.

• Incubation: Store the aliquots at the desired temperatures (e.g., 4°C, 25°C, and 37°C).

• Time Points: At specified time points (e.g., 0, 1, 4, 8, 24, 48 hours), take one aliquot from each temperature.

• Sample Preparation for HPLC: Stop any potential enzymatic degradation by adding an equal volume of a strong acid solution (e.g., 1% Trifluoroacetic Acid - TFA). Centrifuge to pellet any precipitate.

• HPLC Analysis: Inject the supernatant onto a C18 reverse-phase HPLC column. Use a gradient of acetonitrile (B52724) in water with 0.1% TFA as the mobile phase.

• Data Analysis: Monitor the elution of the peptide by UV absorbance at 214 nm. The peak corresponding to intact Orexin B should be identified based on its retention time from the time 0 sample. The percentage of remaining Orexin B at each time point is calculated by comparing the peak area to the peak area at time 0.

Protocol 2: Orexin B-Mediated Intracellular Calcium Mobilization Assay

This is a common functional assay to determine the activity of Orexin B on its receptors.

Workflow Diagram:

Caption: Workflow for an Orexin B calcium mobilization assay.

Methodology:

• Cell Culture: Seed cells stably expressing the Orexin receptor of interest (e.g., CHO-K1 cells with OX2R) into a black, clear-bottom 96-well plate and culture overnight.

• Dye Loading: Wash the cells with a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions, typically for 30-60 minutes at 37°C.

• Washing: Gently wash the cells to remove any extracellular dye.

• Baseline Measurement: Place the plate in a fluorescence plate reader and measure the baseline fluorescence intensity.

• Orexin B Addition: Prepare serial dilutions of Orexin B in the assay buffer. Add the Orexin B solutions to the wells.

• Signal Detection: Immediately begin measuring the fluorescence intensity kinetically for several minutes. An increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis: The change in fluorescence (peak signal minus baseline) is plotted against the logarithm of the Orexin B concentration. A dose-response curve is fitted to the data to determine the EC50 value.

Orexin B Signaling Pathway

Orexin B binds to its G-protein coupled receptors, primarily OX2R, to initiate a cascade of intracellular signaling events.

Caption: Simplified Orexin B signaling pathway via the Gq cascade.

Improving the success rate of Orexin B neuron patch-clamping

Welcome to the technical support center for improving the success rate of Orexin B neuron patch-clamping. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for successful electrophysiological recordings from these critical neurons.

Frequently Asked Questions (FAQs)

Q1: What is the typical success rate for obtaining high-quality whole-cell patch-clamp recordings from Orexin B neurons?

A1: The success rate for patch-clamping Orexin B neurons can be variable and is influenced by numerous factors, including the quality of the brain slice, the experience of the researcher, and the specific experimental conditions. While precise quantitative data for Orexin B neurons specifically is not extensively published, success rates for whole-cell patch clamping in vivo have been reported to be around 32.9% for automated systems and 28.8% for experienced manual operators.[1] Success rates for in vitro slice preparations can be higher, but are highly dependent on optimizing the entire experimental workflow.

Q2: How can I visually identify Orexin B neurons in a hypothalamic slice for targeted patch-clamping?

A2: Visual identification of Orexin B neurons typically relies on transgenic animal models where these neurons express a fluorescent reporter protein (e.g., GFP or tdTomato) under the control of the prepro-orexin promoter. This allows for clear visualization of the neurons within the lateral hypothalamus (LH) and perifornical area (PFA) using fluorescence microscopy.

Q3: What are the key electrophysiological properties that can help confirm I am recording from an Orexin neuron?

A3: Orexin neurons exhibit a distinct electrophysiological signature. They are tonically active during the awake state, showing a decrease in firing during quiet wakefulness and near silence during sleep.[1] They are also known to be activated by glutamate (B1630785) and inhibited by GABA.[2][3]

Troubleshooting Guide

This guide addresses common issues encountered during Orexin B neuron patch-clamping experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Success Rate in Obtaining a Gigaseal (>1 GΩ)	1. Poor slice quality (unhealthy neurons).2. Incorrect osmolarity of internal or external solutions.3. Dirty pipette tip or holder.4. Excessive positive pressure when approaching the neuron.5. Pipette resistance is too high or too low.	1. Optimize the slicing procedure (see Protocol 1). Ensure rapid brain extraction and slicing in ice-cold, oxygenated NMDG-based aCSF.2. Ensure the internal solution osmolarity is 10-20 mOsm lower than the external aCSF.[4]3. Use fresh, clean pipettes for each attempt and regularly clean the pipette holder.4. Apply just enough positive pressure to keep the tip clear. A slight dimple on the neuron surface upon approach is ideal.5. Use pipettes with a resistance of 3-6 MΩ.
Unstable Seal or Seal is Lost After "Breaking In"	1. Mechanical instability of the setup (vibrations).2. Excessive suction during break-in.3. High access resistance after break-in.	1. Ensure the anti-vibration table is functioning correctly and minimize movement in the room.2. Apply brief, gentle suction pulses to rupture the membrane. Some researchers prefer using the "zap" function on the amplifier.3. If access resistance is high (>25 MΩ), apply additional gentle suction pulses. If it remains high, the recording may be compromised.
Neurons Appear Swollen or Unhealthy Under Microscope	1. Ischemia during brain extraction and slicing.2. Inappropriate composition or oxygenation of aCSF.3. Mechanical damage from the vibratome blade.	1. Minimize the time between decapitation and immersion of the brain in ice-cold, carbogenated aCSF.2. Continuously bubble all aCSF solutions with 95% O2/5% CO2. Use a protective recovery method with NMDG-based aCSF.3. Use a high-quality vibratome with minimal Z-axis deflection and a sharp blade. Adjust cutting speed and amplitude for hypothalamic tissue.
No Spontaneous Firing or Unhealthy Electrophysiological Properties	1. Neurons are in a depolarized block state.2. Dialysis of essential intracellular components.3. Incorrect internal solution composition.	1. Check the resting membrane potential. If it is too depolarized, the slice may be unhealthy.2. Include ATP and GTP in the internal solution to support cellular metabolism.3. Use a K-gluconate based internal solution for current-clamp recordings to preserve physiological firing patterns.[5][6][7]

Quantitative Data Summary

The following table summarizes key parameters that can influence the success of Orexin B neuron patch-clamping.

Parameter	Recommended Range/Value	Rationale
Pipette Resistance	3 - 6 MΩ	Balances ease of sealing with minimal damage to the neuron.
Internal Solution Osmolarity	280 - 295 mOsm	Should be slightly hypotonic to the external solution to facilitate gigaseal formation.[4]
External aCSF Osmolarity	300 - 310 mOsm	Mimics the physiological osmolarity of the brain extracellular fluid.
Slice Thickness	250 - 300 µm	Thick enough to preserve neuronal connectivity while allowing for adequate oxygenation and visualization.
Vibratome Cutting Speed	0.05 - 0.1 mm/s	Slower speeds minimize mechanical damage to the tissue.
Recovery Temperature	32 - 34 °C	A brief recovery at a physiological temperature can improve slice health.

Experimental Protocols

Protocol 1: Acute Hypothalamic Slice Preparation

This protocol is optimized for obtaining healthy acute hypothalamic slices containing Orexin B neurons.

Materials:

• NMDG-based Artificial Cerebrospinal Fluid (aCSF)

• Standard aCSF

• Vibratome

• Carbogen gas (95% O2 / 5% CO2)

Procedure:

• Anesthetize the animal and perform transcardial perfusion with ice-cold, carbogenated NMDG-aCSF.

• Rapidly dissect the brain and immerse it in ice-cold, carbogenated NMDG-aCSF.

• Mount the brain on the vibratome stage and prepare coronal slices (250-300 µm) containing the lateral hypothalamus.

• Transfer the slices to a recovery chamber containing NMDG-aCSF at 32-34°C for 10-15 minutes, continuously bubbled with carbogen.

• Transfer the slices to a holding chamber with standard aCSF at room temperature, continuously bubbled with carbogen, for at least 1 hour before recording.

Protocol 2: Whole-Cell Patch-Clamp Recording

Solutions:

Solution	Component	Concentration (mM)
External aCSF	NaCl	126
KCl	2.5
NaH2PO4	1.25
MgCl2	1
CaCl2	2
NaHCO3	26
D-Glucose	10
Internal Solution (K-Gluconate based)	K-Gluconate	135
KCl	10
HEPES	10
EGTA	0.2
Mg-ATP	4
Na-GTP	0.3

Procedure:

• Transfer a slice to the recording chamber and continuously perfuse with carbogenated aCSF at room temperature.

• Identify Orexin B neurons using fluorescence microscopy.

• Approach the target neuron with a glass pipette (3-6 MΩ) filled with internal solution, applying light positive pressure.

• Once a dimple is observed on the neuron's surface, release the positive pressure and apply gentle negative pressure to form a gigaseal (>1 GΩ).

• After seal formation, apply brief, strong suction pulses to rupture the membrane and achieve the whole-cell configuration.

• Monitor access resistance and cell health throughout the recording.

Visualizations

Signaling Pathways and Workflows

The following diagrams illustrate key signaling pathways and experimental workflows relevant to Orexin B neuron patch-clamping.

Caption: Orexin B signaling pathway via the OX2R, leading to neuronal excitation.

Caption: Experimental workflow for whole-cell patch-clamping of Orexin B neurons.

Caption: Simplified connectivity of an Orexin B neuron.

References

• 1. Automated whole-cell patch clamp electrophysiology of neurons in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Innervation of Orexin/Hypocretin Neurons by GABAergic, Glutamatergic or Cholinergic Basal Forebrain Terminals Evidenced by Immunostaining for Presynaptic Vesicular Transporter and Postsynaptic Scaffolding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of Lateral Hypothalamic Orexin Activity by Local GABAergic Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Whole-cell Patch-clamp Recordings in Brain Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scientifica.uk.com [scientifica.uk.com]
• 6. swharden.com [swharden.com]
• 7. High Intracellular Cl− Concentrations Depress G-Protein-Modulated Ionic Conductances | Journal of Neuroscience [jneurosci.org]

Technical Support Center: Data Analysis for Orexin B-Induced Calcium Transients

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and analyzing data from Orexin (B13118510) B-induced calcium transient experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected pattern of calcium response after Orexin B stimulation?

A1: Orexin B typically induces a biphasic intracellular calcium ([Ca²⁺]i) response. This consists of a rapid, transient peak followed by a sustained plateau phase. The initial peak is primarily due to the release of calcium from intracellular stores, while the plateau is maintained by the influx of extracellular calcium.[1][2]

Q2: Which Orexin receptor subtype does Orexin B have a higher affinity for?

A2: Orexin B binds to both Orexin 1 (OX₁) and Orexin 2 (OX₂) receptors, but it generally shows a higher affinity for the OX₂ receptor.[3]

Q3: What are some common fluorescent dyes used for measuring Orexin B-induced calcium transients?

A3: Ratiometric dyes like Fura-2 (B149405) AM are widely used because they allow for more accurate quantification of intracellular calcium by minimizing the effects of uneven dye loading and photobleaching.[4][5] Single-wavelength dyes such as Fluo-3 AM and the genetically encoded calcium indicator (GECI) G-CaMP6 are also utilized.[2][6][7]

Q4: What are some open-source software options for analyzing calcium imaging data?

A4: Several open-source toolboxes are available for the analysis of calcium imaging data, including Mesmerize, CaImAn, and EZcalcium.[8][9][10][11] These platforms offer functionalities for motion correction, cell segmentation, signal extraction, and spike deconvolution.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Weak or No Fluorescence Signal	1. Suboptimal Dye Concentration: The concentration of the calcium indicator (e.g., Fura-2 AM) may be too low. 2. Insufficient Incubation Time: The cells may not have had enough time to take up the dye. 3. Poor Cell Health: Unhealthy or compromised cells will not load the dye efficiently.[12] 4. Dye Hydrolysis: The AM ester form of the dye can be hydrolyzed before it enters the cells.	1. Optimize Dye Concentration: Titrate the dye concentration to find the optimal level for your cell type. 2. Extend Incubation Time: Increase the incubation period to allow for better dye uptake.[12] 3. Ensure Cell Viability: Check cell health and viability before starting the experiment. 4. Use Fresh Dye Solution: Prepare a fresh working solution of the dye for each experiment.[12]
High Background Fluorescence	1. Incomplete Removal of Extracellular Dye: Residual dye in the medium can contribute to high background. 2. Autofluorescence: Some cell culture plastics and media components can be autofluorescent. 3. Dye Leakage: Loaded dye can leak out of the cells.[13]	1. Thorough Washing: Wash the cells thoroughly with dye-free buffer after incubation.[4] 2. Use Appropriate Materials: Use glass-bottom plates or dishes, as plastic can be autofluorescent at UV wavelengths.[14] 3. Perform Experiments at Room Temperature: Lowering the temperature can reduce dye extrusion from cells.[13]
Unstable Baseline Reading	1. Cell Movement: Movement of cells during imaging can cause fluctuations in the fluorescence signal. 2. Photobleaching: Continuous exposure to excitation light can lead to a gradual decrease in fluorescence intensity.[15][16] 3. Uneven Dye Loading: Inconsistent dye concentration across cells can lead to a variable baseline.[17]	1. Ensure Cell Adherence: Make sure cells are well-adhered to the culture surface. 2. Minimize Light Exposure: Reduce the intensity and duration of the excitation light.[16] 3. Optimize Loading Protocol: Ensure a uniform concentration of the dye and consistent incubation time for all cells.[4]
No Response to Orexin B	1. Lack of Functional Orexin Receptors: The cell line being used may not express functional Orexin receptors. 2. Degraded Orexin B: The Orexin B peptide may have degraded due to improper storage or handling. 3. Incorrect Buffer Composition: The absence of extracellular calcium will abolish the sustained phase of the response.[18]	1. Use a Validated Cell Line: Confirm the expression of OX₁ and/or OX₂ receptors in your chosen cell line. 2. Use Freshly Prepared Orexin B: Prepare fresh Orexin B solutions from a properly stored stock. 3. Check Buffer Composition: Ensure the experimental buffer contains an appropriate concentration of calcium.

Quantitative Data Summary

The following table summarizes the potency of Orexin B at human Orexin 1 (OX₁) and Orexin 2 (OX₂) receptors, as determined by calcium mobilization assays in Chinese Hamster Ovary (CHO) cells.

Ligand	Receptor	Assay	pEC₅₀ (mean ± SEM)	EC₅₀ (nM)	Reference
Orexin B	OX₁	[Ca²⁺]i	7.30 ± 0.08	50.1	[2]
Orexin B	OX₂	[Ca²⁺]i	8.43 ± 0.09	3.7	[2]
Orexin B	OX₂	Calcium Response	-	0.13	[19]

pEC₅₀ is the negative logarithm of the half-maximal effective concentration (EC₅₀).

Experimental Protocols

Key Experiment: Measurement of Intracellular Calcium using Fura-2 AM

1. Cell Preparation:

• Plate cells expressing Orexin receptors onto glass-bottom dishes or coverslips suitable for fluorescence microscopy.

• Culture the cells to the desired confluency.

2. Fura-2 AM Loading:

• Prepare a Fura-2 AM loading solution in a physiological buffer (e.g., Hanks' Balanced Salt Solution - HBSS) at a final concentration of 1-5 µM. To aid in dye solubilization, Pluronic F-127 can be included.

• Remove the culture medium from the cells and wash once with the physiological buffer.

• Add the Fura-2 AM loading solution to the cells and incubate for 15-60 minutes at room temperature or 37°C, protected from light.[12][14] The optimal time and temperature should be determined empirically for the specific cell type.[12]

• After incubation, wash the cells two to three times with the physiological buffer to remove extracellular Fura-2 AM.

• Incubate the cells for an additional 15-30 minutes in the buffer to allow for complete de-esterification of the dye by intracellular esterases.

3. Calcium Imaging:

• Mount the dish or coverslip on the stage of an inverted fluorescence microscope equipped with a light source capable of alternating excitation at 340 nm and 380 nm, and a detector for emission at ~510 nm.[4]

• Acquire a baseline fluorescence ratio (F340/F380) for a few minutes before adding Orexin B.

• Add Orexin B at the desired concentration to the cells.

• Record the changes in fluorescence intensity at both excitation wavelengths over time.

4. Data Analysis:

• Select regions of interest (ROIs) corresponding to individual cells.[14]

• For each ROI, calculate the ratio of the fluorescence intensity at 340 nm to that at 380 nm for each time point.

• The change in the F340/F380 ratio over time reflects the change in intracellular calcium concentration. Data can be presented as the ratio itself or as a normalized response (e.g., ΔR/R₀).

Visualizations

Orexin B Signaling Pathway

Caption: Orexin B signaling pathway leading to increased intracellular calcium.

Experimental Workflow for Calcium Transient Measurement

Caption: Experimental workflow for measuring Orexin B-induced calcium transients.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common issues in calcium imaging.

References

• 1. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 2. Characterization of recombinant human orexin receptor pharmacology in a Chinese hamster ovary cell-line using FLIPR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Orexin Receptor Subtype Activation and Locomotor Behavior in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]
• 5. Orexin Signaling: A Complex, Multifaceted Process - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Calcium imaging - Wikipedia [en.wikipedia.org]
• 8. Femtonics - Mesmerize - Analysis software for calcium imaging [femtonics.eu]
• 9. CaImAn an open source tool for scalable calcium imaging data analysis | eLife [elifesciences.org]
• 10. EZcalcium: Open-Source Toolbox for Analysis of Calcium Imaging Data | Semantic Scholar [semanticscholar.org]
• 11. EZcalcium: Open-Source Toolbox for Analysis of Calcium Imaging Data - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Calcium Imaging of Cortical Neurons using Fura-2 AM - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bleaching Effects | Scientific Volume Imaging [svi.nl]
• 16. Photobleaching of fura-2 and its effect on determination of calcium concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 18. Calcium affects OX1 orexin (hypocretin) receptor responses by modifying both orexin binding and the signal transduction machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Orexin B Behavioral Experiments: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the common pitfalls of Orexin (B13118510) B behavioral experiments.

Troubleshooting Guides

Issue 1: Inconsistent or No Behavioral Effects After Intracerebroventricular (ICV) Orexin B Administration

Question: I administered Orexin B via ICV injection, but I'm observing inconsistent results or no behavioral changes. What could be the problem?

Answer: This is a common issue that can arise from several factors related to the surgical procedure, the compound itself, or the experimental design. Here’s a step-by-step troubleshooting guide:

1. Verify Cannula Placement and Patency:

• Problem: The cannula may be misplaced, clogged, or may have become dislodged.

• Solution:

  • Patency Test: Before each injection, test the patency of the cannula by injecting a small volume (2-5 µL) of artificial cerebrospinal fluid (aCSF) or sterile saline. There should be no resistance to the injection.

  • Histological Verification: After the experiment is complete, it is crucial to verify the cannula placement. Infuse a dye (e.g., Trypan blue or India ink) through the cannula and then perfuse the animal. Subsequently, slice and mount the brain tissue to visualize the dye distribution within the ventricular system. Correct placement will show dye throughout the ventricles.

  • Live Imaging Verification: For real-time confirmation, blue dextran (B179266) can be infused and visualized in vivo in the cisterna magna.[1]

Experimental Protocol: Cannula Patency and Placement Verification

• Gently restrain the animal.

• Remove the dummy cannula from the guide cannula.

• Insert the injector cannula, ensuring it is fully seated.

• For patency check, slowly infuse 2-3 µL of aCSF. Observe for any resistance or leakage around the cannula base.

• For placement verification at the end of the study, infuse 2-5 µL of a dye solution (e.g., 5% Trypan blue in aCSF).

• Wait 5-10 minutes for the dye to distribute.

• Proceed with euthanasia and brain extraction for histological analysis.

2. Assess Orexin B Stability and Solubility:

• Problem: Orexin B is a peptide and can be prone to degradation or aggregation if not handled and stored properly. It also has specific solubility requirements.

• Solution:

  • Storage: Store Orexin B lyophilized powder at -20°C or below. Once reconstituted, aliquot the solution into single-use volumes and store at -80°C to avoid repeated freeze-thaw cycles.

  • Solubility: Orexin B is soluble in water or aCSF.[2] However, its conformation can be influenced by the solvent. In aqueous solutions, it tends to have an unordered structure, while in a membrane-mimetic environment, it adopts a more helical structure.[3][4] This conformational change can impact receptor binding and biological activity.

  • Fresh Preparation: Prepare Orexin B solutions fresh on the day of the experiment whenever possible.

  • Oxidation: Orexin B is susceptible to oxidation, particularly at the C-terminal methionine residue, which can alter its conformation and activity.[3] Avoid prolonged exposure to air and consider using deoxygenated solvents.

3. Evaluate Vehicle and Formulation:

• Problem: The choice of vehicle can significantly impact the solubility, stability, and delivery of Orexin B, potentially leading to inconsistent results.

• Solution:

  • Recommended Vehicle: The most common and recommended vehicle for ICV administration of Orexin B is artificial cerebrospinal fluid (aCSF) or sterile saline.

  • Avoid DMSO for ICV: While some protocols for peripheral administration might use DMSO, it should be used with extreme caution for central injections as it can have neurotoxic effects and may cause behavioral artifacts. If DMSO is necessary for solubility, the final concentration should be kept to a minimum (ideally less than 1%).

  • Formulation for Peripheral Administration: For peripheral routes, various formulations can be used, but their effects should be carefully validated. Common vehicles include saline, PEG300, Tween 80, and corn oil.[2]

4. Re-evaluate Dose and Injection Parameters:

• Problem: The dose of Orexin B may be outside the optimal range for the specific behavioral paradigm, or the injection volume and rate could be causing issues.

• Solution:

  • Dose-Response Curve: If you are not seeing an effect, it is essential to perform a dose-response study to determine the optimal concentration for your specific behavioral assay. Effects of orexins can be dose- and time-dependent.[5] For example, low doses of Orexin A delay behavioral satiety, while high doses can initially suppress behavior.[5]

  • Injection Volume and Rate: For mice, the ICV injection volume should be small (typically 1-5 µL) and administered slowly (e.g., over 1-5 minutes) to prevent increases in intracranial pressure, which can cause non-specific behavioral changes or even seizures.[6]

Issue 2: Unexpected or Contradictory Behavioral Outcomes

Question: I administered Orexin B and observed a behavioral effect that was the opposite of what I expected (e.g., hyperactivity instead of sedation, or anxiogenic effects instead of anxiolytic). Why is this happening?

Answer: Unexpected behavioral outcomes with Orexin B are not uncommon and often highlight the complexity of the orexin system. Here are the key factors to consider:

1. Differential Receptor Affinity and Activation:

• Problem: Orexin B has a different receptor binding profile than Orexin A, which can lead to distinct behavioral effects.

• Explanation: Orexin B has a significantly higher affinity for the Orexin 2 receptor (OX2R) compared to the Orexin 1 receptor (OX1R).[7] In contrast, Orexin A binds to both receptors with high affinity.[5] Therefore, the observed behavior will depend on the specific distribution and function of OX2R in the brain regions targeted by your injection.

• Experimental Consideration: When designing your experiment, consider the known roles of each receptor. OX1R is often associated with reward, motivation, and anxiety, while OX2R is more strongly linked to the regulation of sleep and wakefulness.[8] However, there is considerable overlap, and the precise function can be context-dependent.

Table 1: Orexin Receptor Affinity and Primary Associated Functions

Neuropeptide	OX1R Affinity (Ki)	OX2R Affinity (Ki)	Primary Associated Behavioral Functions
Orexin A	~20-40 nM	~36-38 nM	Arousal, feeding, reward, stress, anxiety[7][9]
Orexin B	~420 nM	~36 nM	Sleep/wake regulation, arousal[7][10]

2. Brain Region-Specific Effects:

• Problem: The behavioral output of Orexin B administration is highly dependent on the site of injection and the neural circuits being modulated.

• Explanation: Orexin receptors are widely but differentially distributed throughout the brain.[11] For example, ICV administration will lead to widespread activation, potentially engaging multiple, sometimes opposing, neural circuits. Microinjection into a specific nucleus (e.g., the paraventricular nucleus of the thalamus or the bed nucleus of the stria terminalis) can help to dissect the function of Orexin B in a particular circuit.[12]

• Troubleshooting Step: If you are getting unexpected results with ICV injections, consider performing microinjections into specific brain regions hypothesized to be involved in the behavior of interest.

3. Influence of Baseline Behavioral State and Stress:

• Problem: The animal's baseline state of arousal, stress, and motivation can significantly influence its response to Orexin B.

• Explanation: The orexin system is a key modulator of arousal and stress responses.[12][13] Therefore, the effect of exogenous Orexin B can be state-dependent. For instance, anxiolytic or anxiogenic effects of orexin receptor modulators may only be apparent in animals under conditions of high stress or anxiety.[14]

• Experimental Consideration: Carefully control for and consider the baseline behavioral state of your animals. Factors such as time of day of testing, handling procedures, and the novelty of the testing environment can all impact the outcome.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference in the behavioral effects of Orexin A and Orexin B?

A1: The primary difference stems from their receptor selectivity. Orexin A is a non-selective agonist at both OX1R and OX2R, while Orexin B is selective for OX2R.[5][7] This means that Orexin A-induced behaviors are a composite of activating both receptor subtypes, whereas Orexin B-induced behaviors are primarily mediated by OX2R. For example, Orexin A has been shown to have more potent effects on increasing blood pressure and heart rate when administered centrally, an effect largely attributed to OX1R activation.[13][15] In some paradigms, Orexin A induces arousal while Orexin B has no effect.[16][17]

Q2: Can I administer Orexin B peripherally (e.g., intraperitoneally) to study its effects on behavior?

A2: It is generally not recommended to administer Orexin B peripherally to study its central behavioral effects. Orexin B is rapidly degraded in the blood and has low lipophilicity, meaning it does not efficiently cross the blood-brain barrier.[18] In contrast, Orexin A is more lipophilic and can cross the blood-brain barrier to a greater extent.[18] Therefore, to study the central effects of Orexin B, direct central administration (e.g., ICV or microinjection) is necessary.

Q3: My Orexin B experiment shows high variability between animals. What are the likely causes?

A3: High inter-animal variability can be caused by several factors:

• Inaccurate Cannula Placement: Even small variations in the stereotaxic coordinates can lead to different brain regions being affected.

• Individual Differences in Orexin System Sensitivity: Animals may have baseline differences in orexin receptor expression or endogenous orexin levels, which can be influenced by factors like stress history and social status.

• Procedural Stress: Variations in handling and injection procedures can induce different levels of stress, which can interact with the effects of Orexin B.

• Peptide Degradation: Inconsistent preparation and handling of the Orexin B solution can lead to varying concentrations of the active peptide being administered.

Q4: How do I choose the right control for my Orexin B experiment?

A4: The appropriate control is critical for interpreting your results.

• Vehicle Control: You must include a group of animals that receive an injection of the vehicle alone (e.g., aCSF) using the same volume and rate as the Orexin B group. This controls for the effects of the injection procedure and the vehicle itself.

• Inactive Peptide Control (Optional but Recommended): To control for non-specific effects of peptide administration, you can use a scrambled or reverse sequence of Orexin B that is known to be biologically inactive.

Visualizations

Caption: Orexin A and B signaling pathways with receptor affinities.

Caption: Troubleshooting workflow for inconsistent Orexin B effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Orexin B, human | agonist at Orexin receptor | CAS# 205640-91-1 | InvivoChem [invivochem.com]
• 3. Circular Dichroism Study of Orexin B under Oxidative Stress Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR conformational studies of micelle-bound orexin-B: a neuropeptide involved in the sleep/awake cycle and feeding regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Dual orexin receptor antagonists show distinct effects on locomotor performance, ethanol interaction and sleep architecture relative to gamma-aminobutyric acid-A receptor modulators [frontiersin.org]
• 6. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 7. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Translational evaluation of novel selective orexin-1 receptor antagonist JNJ-61393215 in an experimental model for panic in rodents and humans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Use of Experimental Medicine Approaches for the Development of Novel Psychiatric Treatments Based on Orexin Receptor Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Differential Roles of Orexin Receptors in the Regulation of Sleep/Wakefulness [frontiersin.org]
• 11. Differential distribution of orexin-A and orexin-B immunoreactivity in the rat brain and spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Orexins and stress - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A review of physiological functions of orexin: From instinctive responses to subjective cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. Frontiers | Orexin, orexin receptor antagonists and central cardiovascular control [frontiersin.org]
• 16. Intracerebroventricular injection of orexin-A, but not orexin-B, induces arousal of layer-type neonatal chicks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. youtube.com [youtube.com]
• 18. Orexin A but not orexin B rapidly enters brain from blood by simple diffusion - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Orexin B Agonist Solubility

Welcome to the technical support center for Orexin B agonist solubility. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and practical solutions for common solubility challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why do Orexin B agonists often have poor aqueous solubility?

A1: Orexin B agonists can be peptides or small molecules with hydrophobic regions.[1] This non-polar nature makes it difficult for polar solvents like water to effectively surround and dissolve them, a principle known as "like dissolves like."[2] For peptide-based agonists, the amino acid composition is a key determinant of solubility; a high proportion of hydrophobic amino acids will limit aqueous solubility.[1]

Q2: What are the critical factors influencing the solubility of my Orexin B agonist?

A2: Several factors can significantly impact the solubility of your Orexin B agonist:

• pH: For ionizable compounds, pH is a crucial factor. The solubility of weakly acidic or basic agonists can be dramatically altered by adjusting the pH of the solution.[2]

• Temperature: Generally, the solubility of solid compounds increases with temperature, as the dissolution process is often endothermic (absorbs heat).[2]

• Co-solvents: The addition of a water-miscible organic solvent can decrease the polarity of the aqueous medium, thereby enhancing the solubility of hydrophobic compounds.[2]

• Excipients: Formulation aids such as surfactants and cyclodextrins can significantly improve solubility through mechanisms like micelle formation and inclusion complexation.[2]

Q3: What are the initial signs of solubility issues in my experiments?

A3: Be vigilant for the following indicators of poor solubility:

• Visual Cues: Look for cloudiness, particulates, or a film on the surface of your solution. This is best observed against a dark background with good lighting.[2]

• Filtration Test: If you filter your solution through a 0.22 µm filter and notice a significant drop in the concentration of your agonist in the filtrate (as measured by HPLC or UV-Vis spectroscopy), it indicates that the compound was not fully dissolved.[2]

• Inconsistent Results: Poor solubility can lead to variability and poor reproducibility in your experimental data.

Q4: How can I quickly assess the solubility of a new Orexin B agonist?

A4: A kinetic solubility assay is a high-throughput method ideal for early-stage drug discovery.[3] This involves dissolving the compound in an organic solvent (typically DMSO) and then adding it to an aqueous buffer to observe for precipitation.[4] For more definitive results, a thermodynamic solubility assay, such as the shake-flask method, should be performed to determine the equilibrium solubility.[5]

Troubleshooting Guides

Issue 1: My Orexin B agonist (a small molecule) precipitates immediately upon addition of the DMSO stock solution to my aqueous buffer.

• Possible Cause A: Final concentration is too high.

  • Explanation: The final concentration of your agonist in the aqueous solution may be exceeding its kinetic solubility limit under the specific experimental conditions (e.g., pH, temperature, buffer components).[1]

  • Solution: Try preparing a more dilute solution. It is also advisable to perform a kinetic solubility assay to determine the maximum achievable concentration in your specific buffer.[1]

• Possible Cause B: Improper mixing technique.

  • Explanation: Adding the DMSO stock solution too quickly or without adequate mixing can create localized areas of high concentration, leading to immediate precipitation.[1]

  • Solution: Always add the DMSO stock solution dropwise to the larger volume of the aqueous buffer while vigorously vortexing or stirring. This ensures rapid dispersion and minimizes localized supersaturation.[1]

• Possible Cause C: Final DMSO concentration is too low.

  • Explanation: While high concentrations of DMSO can be toxic to cells, a certain amount is necessary to maintain the solubility of the agonist.[1]

  • Solution: Ensure your final DMSO concentration is within a range that is both effective for solubility and non-toxic to your experimental system (typically 0.1% to 0.5%). Always include a vehicle control with the same final DMSO concentration in your experiments.[1]

Issue 2: My Orexin B agonist solution is initially clear but becomes cloudy or shows precipitate over time.

• Possible Cause A: Thermodynamic instability.

  • Explanation: The initially clear solution may be supersaturated, meaning the concentration of the agonist is above its thermodynamic equilibrium solubility. Over time, the system will try to reach equilibrium, resulting in the precipitation of the excess compound.[6]

  • Solution: Use the solution immediately after preparation. If the experiment requires a longer duration, consider adding a precipitation inhibitor, such as HPMC (hydroxypropyl methylcellulose), or reformulating with solubility enhancers like cyclodextrins.[6]

• Possible Cause B: Temperature fluctuations.

  • Explanation: If the solubility of your agonist is sensitive to temperature, a decrease in temperature can cause it to precipitate out of solution.[6]

  • Solution: Store your solutions at a constant and controlled temperature. Determine the temperature-solubility profile of your agonist to understand its sensitivity to temperature changes.[6]

• Possible Cause C: Degradation.

  • Explanation: If the agonist is unstable in the aqueous buffer, its degradation products may be less soluble, leading to precipitation over time.[6]

  • Solution: Assess the stability of your agonist in the experimental buffer. If degradation is an issue, consider adjusting the pH, protecting the solution from light, or preparing fresh solutions more frequently.[6]

Data Presentation: Solubility of Orexin Agonists

The following tables provide examples of solubility data for two different Orexin receptor agonists. Note that solubility is compound-specific, and these tables should be used as a guide for designing your own solubility studies.

Table 1: Solubility of Orexin 2 Receptor Agonist (A Small Molecule)

Solvent/Vehicle	Concentration	Observations
DMSO	50 mg/mL (85.22 mM)	Sonication is recommended.[7]
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	2 mg/mL (3.41 mM)	Sonication is recommended.[7]

Table 2: Solubility of YNT-185 Dihydrochloride (A Small Molecule Orexin 2 Receptor Agonist)

Solvent	Concentration	Notes
DMSO	100 mg/mL (162.41 mM)	Ultrasonic assistance is needed.[6]
Physiological saline (pH 2.4)	1.3 mol/L	The optimal pH for dissolving is approximately 2.4 or less.[8]

Experimental Protocols

Protocol 1: Kinetic Solubility Assay

This protocol outlines a general procedure for determining the kinetic solubility of an Orexin B agonist.

Materials:

• Orexin B agonist

• DMSO

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well filter plates

• 96-well UV-compatible plates

• Plate reader capable of UV absorbance measurements

Procedure:

• Prepare a 10 mM stock solution of the Orexin B agonist in DMSO.

• Create a serial dilution of the stock solution in DMSO.

• Add 2 µL of each concentration from the serial dilution to a 96-well filter plate.

• Add 98 µL of PBS (pH 7.4) to each well.

• Incubate the plate at room temperature for 2 hours with gentle shaking.

• Filter the solutions into a 96-well UV-compatible plate using a vacuum manifold.

• Measure the UV absorbance of the filtrate at a predetermined wavelength.

• Calculate the solubility by comparing the absorbance of the samples to a standard curve of the agonist prepared in a DMSO/PBS mixture.

Protocol 2: Thermodynamic Solubility Assay (Shake-Flask Method)

This is the gold-standard method for determining the equilibrium solubility of a compound.

Materials:

• Orexin B agonist (solid form)

• Aqueous buffer of interest (e.g., PBS at various pH values)

• Glass vials with screw caps

• Orbital shaker in a temperature-controlled environment

• Centrifuge

• HPLC or UV-Vis spectrophotometer

Procedure:

• Add an excess amount of the solid Orexin B agonist to a glass vial.

• Add a known volume of the aqueous buffer to the vial.

• Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C or 37°C).

• Shake the vial for 24-48 hours to ensure equilibrium is reached.

• After incubation, let the vial stand to allow the undissolved solid to settle.

• Centrifuge the vial to pellet any remaining solid.

• Carefully collect a sample of the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter.

• Quantify the concentration of the dissolved agonist in the filtrate using a validated analytical method (e.g., HPLC-UV).

Protocol 3: Solubility Enhancement using Cyclodextrins

This protocol describes a method for preparing an inclusion complex of an Orexin B agonist with a cyclodextrin (B1172386) to improve its aqueous solubility.

Materials:

• Orexin B agonist

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Aqueous buffer

• Organic solvent (e.g., ethanol (B145695) or DMSO)

• Stir plate and magnetic stir bar

• Vortex mixer

Procedure:

• Prepare a stock solution of HP-β-CD (e.g., 10% w/v) in the desired aqueous buffer. Gentle warming and stirring may be necessary to fully dissolve the cyclodextrin.[9]

• Prepare a concentrated stock solution of the Orexin B agonist in a minimal amount of a suitable organic solvent.

• While vigorously stirring the HP-β-CD solution, add the agonist stock solution dropwise. A 1:1 molar ratio of agonist to cyclodextrin is a common starting point.[9]

• Continue stirring the mixture for a specified period (e.g., 1-2 hours) at room temperature.

• Visually inspect the solution for clarity. If the solution is not clear, sonication may be applied.

• Filter the solution through a 0.22 µm filter to remove any uncomplexed agonist.

• Confirm the concentration of the solubilized agonist in the final solution using a suitable analytical method.

Visualizations

Caption: Orexin B signaling pathway through the OX2 receptor.

Caption: Troubleshooting workflow for Orexin B agonist precipitation.

Caption: Encapsulation of a hydrophobic Orexin B agonist by a cyclodextrin.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oatext.com [oatext.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. DOT Language | Graphviz [graphviz.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Off-Target Effects of Orexin B Antagonists

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with Orexin (B13118510) B antagonists. Our goal is to help you minimize off-target effects and ensure the accuracy and reproducibility of your results.

Troubleshooting Guides

This section addresses specific problems you may encounter during your experiments, providing potential causes and solutions in a structured question-and-answer format.

Issue 1: Inconsistent antagonist potency or efficacy in functional assays.

• Question: We are observing high variability in the IC50 values of our Orexin B antagonist in our calcium mobilization assay across different experimental days. What could be the cause?

  • Answer: High variability in functional assays can stem from several factors. Firstly, ensure consistent cell culture conditions, as passage number and cell density can alter receptor expression levels. Secondly, reagent stability, particularly of the Orexin B peptide and the antagonist itself, is critical. Prepare fresh solutions and validate their integrity. Finally, assay timing, including incubation periods with the antagonist and agonist, should be strictly controlled.[1]

Issue 2: Suspected off-target effects unrelated to Orexin receptors.

• Question: Our Orexin B antagonist shows a cellular phenotype that doesn't align with known Orexin B signaling pathways. How can we investigate potential off-target binding?

  • Answer: To investigate non-specific binding, a broad panel of off-target screening assays is recommended. These commercially available services can screen your compound against a wide range of G-protein coupled receptors (GPCRs), ion channels, and kinases.[2][3] If a specific off-target is suspected based on the phenotype, targeted binding or functional assays for that particular receptor should be performed. For instance, some compounds initially identified as selective orexin antagonists have shown activity at serotonin (B10506) or adenosine (B11128) receptors at higher concentrations.[4]

Issue 3: Difficulty in achieving desired selectivity for the Orexin 2 Receptor (OX2R).

• Question: Our novel antagonist, intended to be selective for the Orexin B-preferring OX2R, also shows significant affinity for the Orexin 1 Receptor (OX1R). How can we improve its selectivity?

  • Answer: Improving selectivity often involves structure-activity relationship (SAR) studies. Computational modeling and structure-based drug design can help identify key residues in the binding pockets of OX1R and OX2R that differ and can be exploited to enhance selectivity.[5] Small modifications to the compound's structure can introduce steric hindrance or unfavorable interactions with the OX1R binding pocket while maintaining or improving affinity for OX2R.

Frequently Asked Questions (FAQs)

Q1: What are the most common off-target effects observed with Orexin B antagonists?

A1: The most common "off-target" effect for an antagonist designed to be selective for the Orexin B-preferring OX2R is binding to the OX1R.[6] Beyond the orexin system, off-target interactions can occur with other GPCRs, particularly those with similar binding pocket characteristics. Depending on the chemical scaffold of the antagonist, interactions with monoamine transporters or other neurotransmitter receptors have been reported for some less selective orexin antagonists.[4] Common side effects reported in clinical use of dual orexin receptor antagonists include somnolence, headache, and dizziness.[7]

Q2: How can I confirm that the observed effect of my antagonist is mediated through the Orexin B/OX2R pathway?

A2: To confirm on-target activity, you can perform several experiments. One approach is to use a cell line that does not express OX2R as a negative control; the antagonist should not elicit the effect in these cells. Another method is to use a known, well-characterized OX2R antagonist as a positive control for comparison. Additionally, you can attempt to rescue the effect by co-administering a high concentration of Orexin B, which should compete with the antagonist for binding to OX2R.

Q3: What is the typical signaling pathway of Orexin B, and how can this be used to troubleshoot off-target effects?

A3: Orexin B preferentially binds to the OX2R, which can couple to Gq, Gi/o, or Gs proteins.[8] The Gq pathway activation leads to an increase in intracellular calcium via phospholipase C, which is a common readout in functional assays.[9] If your antagonist is blocking this calcium signal, it is likely acting on-target. However, if you observe modulation of cAMP levels (related to Gi or Gs coupling), this could also be an on-target effect.[10] Observing a cellular response that is independent of these known second messenger systems may suggest an off-target mechanism.

Data Presentation: Comparative Binding Affinities

The following table summarizes the binding affinities (Ki in nM) of several known orexin receptor antagonists for both Orexin 1 (OX1R) and Orexin 2 (OX2R) receptors. This data is crucial for selecting appropriate control compounds and for understanding the selectivity profile of new chemical entities.

Compound	Type	OX1R Ki (nM)	OX2R Ki (nM)	Selectivity (OX1/OX2)
Suvorexant	DORA	~1.3	~1.3	~1
Almorexant	DORA	~10	~10	~1
SB-334867	OX1R Selective	20-40	>1000	>25-fold for OX1R
EMPA	OX2R Selective	>1000	~1.3	>700-fold for OX2R
TCS 1102	DORA	3	0.2	15-fold for OX2R

DORA: Dual Orexin Receptor Antagonist. Data compiled from multiple sources.

Experimental Protocols

Below are detailed methodologies for key experiments to characterize the selectivity and off-target effects of Orexin B antagonists.

Radioligand Binding Assay for Orexin Receptors

This assay is the gold standard for determining the binding affinity (Ki) of a compound for OX1R and OX2R.

• Objective: To measure the ability of a test compound to displace a radiolabeled ligand from OX1R and OX2R.

• Materials:

  • Cell membranes from HEK293 or CHO cells stably expressing human OX1R or OX2R.

  • Radiolabeled orexin receptor antagonist (e.g., [³H]-suvorexant).

  • Test compound (your Orexin B antagonist).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl2 and 0.1% BSA).

  • 96-well plates.

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of the test compound.

  • In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound.

  • Incubate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters, washing with ice-cold buffer to separate bound and free radioligand.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.

  • Determine non-specific binding in the presence of a high concentration of a non-labeled orexin antagonist.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[1]

Calcium Mobilization Assay

This functional assay measures the ability of a compound to antagonize Orexin B-induced increases in intracellular calcium.

• Objective: To determine the functional potency (IC50) of an Orexin B antagonist at OX2R.

• Materials:

  • CHO or HEK293 cells stably expressing human OX2R.

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Orexin B peptide (agonist).

  • Test compound (antagonist).

  • Fluorescence imaging plate reader (FLIPR).

• Procedure:

  • Seed cells in a 96- or 384-well plate and incubate overnight.

  • Load the cells with the calcium-sensitive dye.

  • Place the plate in the FLIPR instrument.

  • Add varying concentrations of the test compound (antagonist) to the wells and pre-incubate for a specific period.

  • Add Orexin B (agonist) at a concentration that elicits a submaximal response (e.g., EC80).

  • Measure the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.[1]

• Data Analysis:

  • Determine the inhibitory effect of the antagonist at each concentration.

  • Calculate the IC50 value by fitting the data to a dose-response curve.

Visualizations

Orexin B Signaling Pathway

Caption: Simplified signaling pathway of Orexin B upon binding to the OX2R.

Experimental Workflow for Antagonist Selectivity Screening

Caption: A typical workflow for screening and characterizing the selectivity of novel Orexin B antagonists.

Troubleshooting Logic for Off-Target Effects

Caption: A logical decision tree for troubleshooting unexpected experimental outcomes to discern between on-target and off-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 3. researchgate.net [researchgate.net]
• 4. Orexin receptor antagonists as therapeutic agents for insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-based development of a subtype-selective orexin 1 receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.monash.edu [research.monash.edu]
• 7. How Do Orexin Antagonists Work? Uses, Side Effects, Drug Names [rxlist.com]
• 8. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 10. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]

Validating Orexin B Antibody Specificity: A Technical Support Guide

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for validating the specificity of a new Orexin B antibody. It includes frequently asked questions, detailed troubleshooting guides for common experimental hurdles, and standardized protocols for key validation assays.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take to validate my new Orexin B antibody?

A1: The crucial first step is to confirm the antibody's ability to detect the target protein. Start with a Western Blot (WB) analysis using a positive control, such as a cell lysate or tissue known to express Orexin B (e.g., hypothalamus). A specific antibody should yield a single band at the expected molecular weight of prepro-orexin.

Q2: What are the most definitive methods for validating antibody specificity?

A2: Knockout (KO) validation is considered the gold standard for confirming antibody specificity.[1][2] This method involves testing the antibody on a cell line or tissue sample where the gene for Orexin B (Hcrt) has been knocked out. A truly specific antibody will show no signal in the KO sample compared to the wild-type (WT) control.[2]

Q3: My antibody works in Western Blot, but not in Immunohistochemistry (IHC). Why?

A3: Antibody performance can vary significantly between applications. An antibody that recognizes a linear epitope on a denatured protein in a Western Blot may not recognize the native, folded protein in tissue sections used for IHC. This can be due to the epitope being masked by protein folding or by the fixation process. Optimization of antigen retrieval protocols is often necessary for IHC.

Q4: What is the purpose of a peptide competition assay?

A4: A peptide competition (or blocking) assay is used to demonstrate that the antibody binds specifically to the epitope it was raised against. By pre-incubating the antibody with the immunizing peptide, the binding sites on the antibody become saturated. This should result in the absence of a signal in your assay (e.g., no band in WB, no staining in IHC). However, while this confirms the antibody binds the intended peptide sequence, it does not rule out off-target binding to other proteins with similar epitopes.[3]

Q5: How can I be sure my IHC staining is specific to Orexin B?

A5: To confirm IHC specificity, you should use both positive and negative tissue controls. For Orexin B, the hypothalamus serves as an excellent positive control. A negative control could be a tissue known not to express Orexin B. Additionally, comparing your staining pattern to established localization from literature or in situ hybridization data can provide further confidence.[3] If available, testing on KO tissue provides the most reliable validation.

Experimental Validation Workflow

The following diagram outlines a recommended workflow for validating a new Orexin B antibody.

Caption: A general workflow for validating a new Orexin B antibody.

Troubleshooting Guides

Western Blot (WB) Troubleshooting

Problem	Potential Cause	Recommended Solution
No Signal / Weak Signal	Antibody concentration is too low.	Perform a titration to find the optimal antibody concentration. Start with the manufacturer's recommended dilution and test a range (e.g., 1:500, 1:1000, 1:2000).[4]
Insufficient protein loaded.	Increase the amount of protein loaded onto the gel (aim for 20-30 µg of total protein for tissue lysates).
Poor transfer of protein to the membrane.	Verify transfer efficiency using Ponceau S staining. For small proteins like Orexin B precursors, consider using a membrane with a smaller pore size (0.2 µm).[5]
Blocking agent is masking the epitope.	Try switching blocking agents (e.g., from non-fat dry milk to Bovine Serum Albumin - BSA) or reduce the blocking time.[6]
High Background	Antibody concentration is too high.	Decrease the primary or secondary antibody concentration.[4][7]
Insufficient washing.	Increase the number and duration of wash steps after antibody incubations.[8]
Blocking is inadequate.	Increase the blocking time (e.g., 1-2 hours at room temperature) or try a different blocking buffer.[6]
Non-Specific Bands	Primary antibody has cross-reactivity.	The most definitive solution is to test the antibody on a KO-validated cell lysate.[1][2][9] If non-specific bands persist in the WT lane but are absent in the KO lane, the main band is likely specific.
Proteolytic degradation of the sample.	Prepare fresh lysates and always use protease inhibitors. Avoid repeated freeze-thaw cycles.

Immunohistochemistry (IHC) Troubleshooting

Problem	Potential Cause	Recommended Solution
No Staining	Incorrect primary antibody dilution.	Optimize the antibody concentration through a dilution series.
Antigen retrieval is insufficient or suboptimal.	Test different antigen retrieval methods (e.g., heat-induced epitope retrieval with citrate (B86180) or EDTA buffer at varying pH).
Antibody is not suitable for fixed tissues.	Confirm with the manufacturer if the antibody has been validated for IHC. The antibody may only recognize a linear epitope, making it unsuitable for IHC.
High Background / Non-specific Staining	Primary antibody concentration is too high.	Decrease the primary antibody concentration and/or reduce the incubation time.
Inadequate blocking of endogenous peroxidases or biotin.	Ensure appropriate blocking steps are included in your protocol (e.g., hydrogen peroxide for peroxidase activity).
Cross-reactivity of the secondary antibody.	Run a "secondary antibody only" control (omit the primary antibody) to ensure the secondary antibody is not binding non-specifically.

Orexin B Signaling Pathway

Orexin B primarily signals through the Orexin 2 Receptor (OX2R), a G protein-coupled receptor (GPCR).[10] While Orexin A binds to both OX1R and OX2R, Orexin B shows a higher affinity for OX2R.[10] Activation of OX2R can couple to multiple G proteins, primarily Gq, leading to downstream signaling cascades that increase intracellular calcium and neuronal excitability.[10][11][12]

Caption: Simplified Orexin B signaling via the OX2R-Gq pathway.

Detailed Experimental Protocols

Protocol 1: Western Blot Validation

• Sample Preparation: Homogenize tissue (e.g., mouse hypothalamus) or lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 4-20% Tris-glycine gel. Include a pre-stained protein ladder. Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer proteins to a 0.2 µm PVDF membrane. Confirm transfer with Ponceau S stain.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

• Primary Antibody Incubation: Incubate the membrane with the new Orexin B antibody (e.g., at a 1:1000 dilution in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane 3 times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit HRP) diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the wash step (6).

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and image the blot using a digital imager or film.

• Analysis: Expect a single band at the appropriate molecular weight for prepro-orexin. Compare results from positive control lysates and KO lysates, if available.

Protocol 2: Immunohistochemistry (IHC-P) Validation

• Deparaffinization and Rehydration: Immerse slides in xylene, followed by a graded series of ethanol (B145695) washes (100%, 95%, 70%) and finally in distilled water.

• Antigen Retrieval: Perform heat-induced epitope retrieval by immersing slides in 10 mM Sodium Citrate buffer (pH 6.0) and heating in a pressure cooker or water bath at 95-100°C for 20 minutes. Allow slides to cool to room temperature.

• Peroxidase Block: Incubate sections in 3% hydrogen peroxide for 10 minutes to quench endogenous peroxidase activity. Rinse with PBS.

• Blocking: Block with a serum-based blocking solution (e.g., 5% normal goat serum in PBS with 0.3% Triton X-100) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate sections with the Orexin B antibody (e.g., at a 1:500 dilution in blocking buffer) overnight in a humidified chamber at 4°C.

• Washing: Wash slides 3 times for 5 minutes each in PBS.

• Secondary Antibody Incubation: Incubate with a biotinylated secondary antibody for 1 hour, followed by an avidin-biotin-HRP complex (ABC reagent) for 30 minutes.

• Washing: Repeat the wash step (6).

• Detection: Apply DAB substrate and monitor for color development. Stop the reaction by rinsing with water.

• Counterstaining & Mounting: Lightly counterstain with hematoxylin, dehydrate through graded ethanol and xylene, and coverslip using a permanent mounting medium.

• Analysis: Examine under a microscope for specific staining in appropriate cell types and locations (e.g., neurons in the lateral hypothalamus). Compare with negative controls (no primary antibody) and negative tissue controls.

References

• 1. stjohnslabs.com [stjohnslabs.com]
• 2. selectscience.net [selectscience.net]
• 3. researchgate.net [researchgate.net]
• 4. Western Blot Troubleshooting: 10 Common Problems and Solutions [synapse.patsnap.com]
• 5. blog.addgene.org [blog.addgene.org]
• 6. bosterbio.com [bosterbio.com]
• 7. neobiotechnologies.com [neobiotechnologies.com]
• 8. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Reproducibility Initiative: KO and KD Antibody Validation: Novus Biologicals [novusbio.com]
• 10. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 12. Orexin Signaling: A Complex, Multifaceted Process - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Orexin A vs. Orexin B: A Comparative Guide to Physiological Effects and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

The orexin (B13118510) system, comprising two neuropeptides, Orexin A (hypocretin-1) and Orexin B (hypocretin-2), and their G-protein coupled receptors, Orexin 1 Receptor (OX1R) and Orexin 2 Receptor (OX2R), plays a critical role in regulating a diverse array of physiological processes. While both peptides originate from the same precursor, prepro-orexin, they exhibit distinct structural and functional characteristics that translate into differential physiological effects. This guide provides a comprehensive comparison of Orexin A and Orexin B, supported by experimental data and detailed methodologies to facilitate further research and drug development.

I. Molecular and Receptor Interactions

Orexin A is a 33-amino acid peptide with two intramolecular disulfide bonds, making it a structurally constrained molecule. In contrast, Orexin B is a linear 28-amino acid peptide.[1] This structural difference is a key determinant of their receptor binding affinities and subsequent signaling cascades.

Receptor Binding Affinity

Orexin A and Orexin B display differential affinities for the two orexin receptors, OX1R and OX2R. Orexin A is a non-selective agonist, binding with high affinity to both OX1R and OX2R.[1] Orexin B, however, shows a notable selectivity for OX2R, with a significantly lower affinity for OX1R.[2][3] This differential binding is fundamental to their distinct physiological roles.

Ligand	Receptor	Binding Affinity (IC50)	Species	Reference
Orexin A	OX1R	~20 nM	Human	[3]
Orexin A	OX2R	~38 nM	Human	[3]
Orexin B	OX1R	~420 nM	Human	[3]
Orexin B	OX2R	~36 nM	Human	[3]

II. Signaling Pathways

The activation of orexin receptors initiates intracellular signaling cascades primarily through G-protein coupling. Both OX1R and OX2R couple to the Gq protein, leading to the activation of phospholipase C (PLC).[4][5] This, in turn, results in the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), leading to an increase in intracellular calcium levels and activation of protein kinase C (PKC).[4][5]

A key distinction in their signaling mechanisms is the ability of OX2R to also couple to the Gi/o protein.[4][6] This allows Orexin B, and Orexin A acting on OX2R, to modulate adenylyl cyclase activity and influence ion channels, adding another layer of complexity to their neuronal effects.

Orexin Signaling Pathways

III. Comparative Physiological Effects

The differences in receptor affinity and signaling translate to distinct physiological roles for Orexin A and Orexin B.

Arousal and Sleep-Wakefulness

Both orexins are potent promoters of wakefulness and suppress both non-REM (NREM) and REM sleep when administered centrally.[7][8] However, their effects are mediated by different receptor populations in key arousal centers of the brain.

• Orexin A exerts its arousal effects through both OX1R and OX2R.[9][10] Its action on OX1R in the locus coeruleus (LC), a major noradrenergic nucleus, is crucial for promoting wakefulness.[7][10]

• Orexin B , acting primarily through OX2R, also robustly promotes wakefulness.[11] The OX2R is widely expressed in various arousal-promoting neuronal populations.

Physiological Effect	Orexin A	Orexin B	Key Brain Regions Involved	References
Arousal	Potent promotion via OX1R and OX2R	Potent promotion primarily via OX2R	Locus Coeruleus, Tuberomammillary Nucleus, Dorsal Raphe	[7][9][10]
Sleep	Suppression of NREM and REM sleep	Suppression of NREM and REM sleep	Ventrolateral Preoptic Area (indirect inhibition)	[7][8]

Metabolism and Feeding Behavior

Initially identified for their role in stimulating food intake, the orexins have complex effects on energy homeostasis.

• Central administration of both Orexin A and Orexin B stimulates food consumption.[12][13]

• Orexin neurons are sensitive to metabolic cues such as glucose and leptin, suggesting a role in integrating energy status with arousal and feeding.[6][14]

Cardiovascular Function

The orexin system exerts significant influence over the cardiovascular system, primarily through centrally mediated sympathoexcitation.

• Intracerebroventricular injection of both Orexin A and Orexin B leads to increases in blood pressure and heart rate.[15][16]

• Orexin A generally produces a more potent and sustained cardiovascular response compared to Orexin B, likely due to its dual agonism at both OX1R and OX2R.[15]

• Interestingly, recent evidence suggests a direct cardioprotective role for Orexin B acting via OX2R in the heart itself, independent of central mechanisms.[8][17]

Reward and Addiction

The orexin system is increasingly recognized for its critical role in reward processing and addiction.

• Orexin A , acting through OX1R in the ventral tegmental area (VTA), is strongly implicated in the reinstatement of drug-seeking behavior for substances like cocaine and opioids.[18][19]

• Blockade of OX1R has been shown to attenuate drug-seeking behaviors in preclinical models.[18][19] The role of Orexin B and OX2R in addiction is less clearly defined but is an active area of investigation.

IV. Experimental Protocols

To facilitate research into the differential effects of Orexin A and B, this section provides detailed methodologies for key experiments.

Comparative Experimental Workflow

Intracerebroventricular (ICV) Injection of Orexin A/B in Rodents

Objective: To assess the central effects of Orexin A and B on physiology and behavior.

Protocol:

• Animal Preparation: Anesthetize the rodent (e.g., mouse or rat) using an appropriate anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine mixture).

• Stereotaxic Surgery: Secure the animal in a stereotaxic frame. Make a midline incision on the scalp to expose the skull.

• Craniotomy: Using a dental drill, create a small burr hole over the target lateral ventricle. Coordinates are determined based on a stereotaxic atlas (e.g., for mice, approximately -0.2 mm posterior to bregma, 1.0 mm lateral to the midline).

• Cannula Implantation: Slowly lower a guide cannula to the desired depth just above the ventricle and secure it to the skull with dental cement.

• Recovery: Allow the animal to recover for at least one week post-surgery.

• Injection: On the day of the experiment, gently restrain the animal. Insert an injector cannula connected to a microsyringe pump through the guide cannula. Infuse a small volume (e.g., 1-5 µL) of Orexin A or Orexin B solution (or vehicle control) into the ventricle over several minutes.

• Behavioral/Physiological Assessment: Following the injection, monitor the animal for changes in sleep-wake states, feeding behavior, or other relevant parameters.

In Vivo Microdialysis for Neurotransmitter Release

Objective: To measure the effects of Orexin A and B on the extracellular levels of neurotransmitters in specific brain regions.

Protocol:

• Probe Implantation: Following a similar stereotaxic procedure as for ICV injection, implant a microdialysis guide cannula into the brain region of interest (e.g., locus coeruleus, ventral tegmental area).

• Recovery: Allow for a 24-48 hour recovery period.

• Microdialysis Setup: On the experimental day, insert a microdialysis probe through the guide cannula. Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a slow, constant flow rate (e.g., 1-2 µL/min) using a syringe pump.

• Baseline Collection: Allow the system to stabilize for 1-2 hours. Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).

• Orexin Administration: Administer Orexin A or B (e.g., via ICV injection or reverse dialysis through the probe).

• Sample Collection and Analysis: Continue collecting dialysate samples. Analyze the samples for neurotransmitter content using high-performance liquid chromatography (HPLC) with electrochemical or fluorescence detection.

Electrophysiological Recording of Neuronal Activity

Objective: To determine the direct effects of Orexin A and B on the firing rate and membrane potential of specific neurons.

Protocol:

• Brain Slice Preparation: Anesthetize and decapitate the animal. Rapidly remove the brain and place it in ice-cold, oxygenated aCSF.

• Slicing: Using a vibratome, prepare acute coronal or sagittal brain slices (250-350 µm thick) containing the region of interest.

• Recording: Transfer a slice to a recording chamber continuously perfused with oxygenated aCSF at physiological temperature.

• Patch-Clamp Recording: Using a glass micropipette filled with an internal solution, obtain a whole-cell patch-clamp recording from a target neuron identified under a microscope.

• Orexin Application: After establishing a stable baseline recording, bath-apply Orexin A or Orexin B at known concentrations.

• Data Analysis: Record changes in membrane potential, firing frequency, and synaptic currents.

Calcium Imaging of Orexin Receptor Activation

Objective: To visualize and quantify intracellular calcium changes in response to Orexin A and B in cultured cells or brain slices.

Protocol:

• Cell Culture/Slice Preparation: Use either primary neuronal cultures or acute brain slices.

• Dye Loading: Incubate the cells or slices with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or a genetically encoded calcium indicator like GCaMP).

• Imaging Setup: Place the preparation on the stage of a fluorescence microscope equipped with a camera for capturing time-lapse images.

• Baseline Imaging: Acquire baseline fluorescence images before stimulation.

• Orexin Application: Perfuse the cells or slice with a solution containing Orexin A or Orexin B.

• Image Acquisition and Analysis: Continuously record fluorescence intensity. An increase in fluorescence indicates a rise in intracellular calcium. Analyze the change in fluorescence over time to determine the magnitude and kinetics of the calcium response.

V. Conclusion

Orexin A and Orexin B, despite their common origin, exhibit distinct physiological profiles due to their differential interactions with OX1R and OX2R. Orexin A acts as a potent, non-selective agonist, influencing a broad range of functions including arousal, reward, and cardiovascular control. Orexin B demonstrates a preference for OX2R, playing a significant role in wakefulness and potentially exerting direct cardioprotective effects. A thorough understanding of these differences, facilitated by the experimental approaches outlined in this guide, is crucial for the development of targeted therapeutics for a variety of disorders, including narcolepsy, insomnia, addiction, and metabolic syndromes. The continued investigation into the nuanced roles of Orexin A and B will undoubtedly unveil further complexities of this vital neuropeptide system.

References

• 1. researchgate.net [researchgate.net]
• 2. Langendorff heart - Wikipedia [en.wikipedia.org]
• 3. Electrophysiological actions of orexins on rat suprachiasmatic neurons in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Induction and Assessment of Ischemia-reperfusion Injury in Langendorff-perfused Rat Hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. kanazawa-u.repo.nii.ac.jp [kanazawa-u.repo.nii.ac.jp]
• 9. Orexin Mediates Morphine Place Preference, but not Morphine-Induced Hyperactivity or Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. psychiatrist.com [psychiatrist.com]
• 11. Intracerebroventricular injection of orexin-2 receptor antagonist promotes REM sleep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Behavioral State Instability in Orexin Knock-Out Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Monitoring Amino Acid Neurotransmitter Release in the Brain by In Vivo Microdialysis | Springer Nature Experiments [experiments.springernature.com]
• 14. Activation of Orexin System Stimulates CaMKII Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Rapid assessment of sleep/wake behaviour in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Orexin A alleviates neuroinflammation via OXR2/CaMKKβ/AMPK signaling pathway after ICH in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Abnormal Sleep/Wake Dynamics in Orexin Knockout Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Orexin A and Orexin B: A Comparative Analysis of Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

The orexin (B13118510) system, comprising two neuropeptides, Orexin A (OXA) and Orexin B (OXB), and their cognate G protein-coupled receptors, Orexin 1 Receptor (OX1R) and Orexin 2 Receptor (OX2R), plays a critical role in regulating diverse physiological processes, including sleep-wake cycles, appetite, and reward pathways. Understanding the differential binding affinities of OXA and OXB for OX1R and OX2R is paramount for the development of targeted therapeutics for conditions such as narcolepsy, insomnia, and addiction. This guide provides an objective comparison of the receptor binding profiles of Orexin A and B, supported by experimental data and detailed methodologies.

Quantitative Analysis of Receptor Binding Affinity

The binding affinities of Orexin A and Orexin B for OX1R and OX2R have been characterized using various in vitro assays, most commonly competitive radioligand binding assays and functional assays measuring intracellular calcium mobilization. The data consistently demonstrates a significant difference in the binding profiles of the two peptides.

Orexin A exhibits a high affinity for both OX1R and OX2R. In contrast, Orexin B displays a marked selectivity, with a significantly lower affinity for OX1R compared to OX2R.[1][2][3] Specifically, OX1R demonstrates a 10- to 100-fold higher affinity for Orexin A than for Orexin B.[4][5] Conversely, OX2R binds both Orexin A and Orexin B with similar high affinities.[1][2][3]

The table below summarizes the binding affinities (IC50 and Ki values) from representative studies.

Ligand	Receptor	Assay Type	Cell Line	IC50 (nM)	Ki (nM)	Reference
Orexin A	OX1R	Competitive Binding	CHO	20	-	[1]
Orexin B	OX1R	Competitive Binding	CHO	420	-	[1]
Orexin A	OX2R	Competitive Binding	CHO	38	-	[1]
Orexin B	OX2R	Competitive Binding	CHO	36	-	[1]
Orexin A	OX1R	Calcium Mobilization (EC50)	CHO	30	-	[1]
Orexin B	OX1R	Calcium Mobilization (EC50)	CHO	2500	-	[1]
Orexin A	OX1R	Competitive Radioligand Binding	-	-	20	[4][5]
Orexin B	OX1R	Competitive Radioligand Binding	-	-	250	[4][5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of binding affinity data. Below are representative protocols for two common assays used to characterize orexin receptor binding.

Radioligand Competition Binding Assay

This assay measures the ability of a non-labeled ligand (Orexin A or B) to compete with a radiolabeled ligand for binding to the orexin receptor.

Materials:

• Cell Membranes: Membranes prepared from Chinese Hamster Ovary (CHO) cells stably expressing either human OX1R or OX2R.

• Radioligand: [¹²⁵I]-Orexin A.

• Competitors: Unlabeled Orexin A and Orexin B.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass Fiber Filters (e.g., Whatman GF/C).

• 96-well plates.

Procedure:

• Membrane Preparation: Homogenize CHO cells expressing the target receptor in lysis buffer and pellet the membranes by centrifugation. Wash the pellet and resuspend in assay buffer. Determine the protein concentration using a standard protein assay (e.g., BCA assay).

• Assay Setup: In a 96-well plate, add the following in order:

  • 50 µL of assay buffer (for total binding) or 1 µM unlabeled Orexin A (for non-specific binding).

  • 50 µL of competitor ligand (Orexin A or Orexin B) at various concentrations.

  • 50 µL of [¹²⁵I]-Orexin A (final concentration ~0.1 nM).

  • 100 µL of cell membrane preparation (typically 10-20 µg of protein).

• Incubation: Incubate the plate at 25°C for 60 minutes with gentle agitation.

• Filtration: Rapidly filter the contents of each well through glass fiber filters pre-soaked in 0.3% polyethyleneimine (PEI) using a cell harvester. Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the competitor concentration. Determine the IC50 value using non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Mobilization Functional Assay

This assay measures the increase in intracellular calcium concentration following receptor activation, which is a downstream effect of Gq-coupled GPCR signaling.

Materials:

• Cells: CHO cells stably expressing either human OX1R or OX2R.

• Cell Culture Medium: Ham's F-12 medium supplemented with 10% fetal bovine serum, penicillin/streptomycin, and a selection agent (e.g., G418).

• Calcium-sensitive fluorescent dye: Fluo-4 AM.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) containing 20 mM HEPES and 2.5 mM probenecid, pH 7.4.

• Agonists: Orexin A and Orexin B.

• 96-well or 384-well black, clear-bottom plates.

• Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed the CHO cells into the black, clear-bottom plates at a density of 20,000-50,000 cells per well and incubate overnight at 37°C in a 5% CO₂ incubator.

• Dye Loading: Remove the culture medium and add the Fluo-4 AM loading solution (e.g., 1 µM Fluo-4 AM in assay buffer containing 0.02% Pluronic F-127). Incubate for 60 minutes at 37°C.

• Washing: Aspirate the dye solution and wash the cells three times with assay buffer, leaving a final volume of 50-100 µL in each well.

• Agonist Addition and Measurement:

  • Place the plate in the fluorescence plate reader.

  • Establish a baseline fluorescence reading for each well.

  • Automatically inject a range of concentrations of Orexin A or Orexin B into the wells.

  • Immediately begin measuring the fluorescence intensity at regular intervals (e.g., every second) for several minutes.

• Data Analysis: The change in fluorescence, indicating the increase in intracellular calcium, is measured as the peak fluorescence intensity minus the baseline fluorescence. Plot the response against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Signaling Pathways and Experimental Workflows

The differential binding of Orexin A and B to their receptors initiates distinct downstream signaling cascades. Both OX1R and OX2R are G protein-coupled receptors. OX1R couples primarily to the Gq/11 class of G proteins, leading to the activation of phospholipase C (PLC), which in turn mobilizes intracellular calcium.[6][7][8] OX2R can couple to both Gq/11 and Gi/o proteins, allowing for a more diverse range of intracellular responses, including the inhibition of adenylyl cyclase.[2][5][6]

Orexin Receptor Signaling Pathways

The following diagram illustrates the general workflow for a competitive radioligand binding assay.

Radioligand Binding Assay Workflow

This guide provides a foundational understanding of the differential receptor binding affinities of Orexin A and Orexin B. The distinct selectivity profile, with Orexin B's preference for OX2R, offers a strategic advantage in the design of receptor-subtype-selective drugs, enabling more precise therapeutic interventions with potentially fewer off-target effects. The provided experimental protocols serve as a detailed reference for researchers aiming to investigate the orexin system further.

References

• 1. Assay in Summary_ki [bindingdb.org]
• 2. Rapid identification of orexin receptor binding ligands using cell-based screening accelerated with magnetic beads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. researchgate.net [researchgate.net]
• 6. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 7. Rapid Identification of Orexin Receptor Binding Ligands Using Cell-Based Screening Accelerated with Magnetic Beads - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of Orexin 1 and Orexin 2 Ligand Binding Modes Using X-ray Crystallography and Computational Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Orexin B vs ghrelin in the regulation of food intake

An Objective Comparison of Orexin (B13118510) B and Ghrelin in the Regulation of Food Intake

Introduction

The regulation of food intake is a complex physiological process governed by a network of central and peripheral signals. Among the key players are orexin B, a neuropeptide produced in the lateral hypothalamus, and ghrelin, a peptide hormone primarily synthesized in the stomach. Both are potent orexigenic agents, meaning they stimulate appetite and food consumption. However, they originate from different locations and act through distinct, albeit interconnected, pathways to exert their effects. This guide provides an objective comparison of their roles, mechanisms, and the experimental data supporting our current understanding, tailored for researchers and professionals in drug development.

Mechanism of Action and Signaling Pathways

Ghrelin: The Peripheral Hunger Signal

Ghrelin is renowned as the only known circulating orexigenic hormone, with its levels rising during fasting and pre-prandial periods and falling after a meal.[1][2] It is produced mainly by the P/D1 cells of the stomach and duodenum.[3] The active form, acyl-ghrelin, crosses the blood-brain barrier to act on the central nervous system, particularly the hypothalamus.

Its primary receptor is the growth hormone secretagogue receptor type 1a (GHSR-1a), a G-protein coupled receptor (GPCR).[2][4] GHSR-1a is densely expressed on neuropeptide Y (NPY) and agouti-related peptide (AgRP) neurons in the arcuate nucleus (ARC) of the hypothalamus.[2][5] Binding of ghrelin to GHSR-1a activates a Gq/11 protein, leading to the stimulation of phospholipase C (PLC). This results in the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which subsequently increase intracellular calcium levels and activate protein kinase C (PKC), leading to neuronal depolarization and the release of orexigenic peptides NPY and AgRP.[4]

Caption: Simplified Ghrelin Signaling Pathway in Hypothalamic Neurons.

Orexin B: The Central Regulator of Arousal and Feeding

Orexins, also known as hypocretins, are produced exclusively by a population of neurons in the lateral hypothalamic area (LHA) and perifornical area.[6] There are two forms, orexin-A and orexin-B, which are cleaved from a common precursor, prepro-orexin. While both stimulate food intake, orexin-A is generally considered more potent.[7][8] Orexin neurons are uniquely positioned to integrate signals related to energy status, sleep, and reward to modulate feeding behavior.[6][9]

Orexin B acts primarily on the orexin 2 receptor (OX2R), while orexin-A binds to both the orexin 1 (OX1R) and orexin 2 receptors. Both are GPCRs.[9] For feeding regulation, orexin neurons project to various brain regions, including the ARC, paraventricular nucleus (PVN), and nucleus accumbens.[7][10] Similar to ghrelin, orexin receptor activation often couples to Gq proteins, leading to PLC activation and increased intracellular calcium. This activation can stimulate downstream orexigenic pathways, including the NPY system.[9][11]

Caption: Simplified Orexin B Signaling via the OX2R Receptor.

Comparative Analysis of Orexigenic Effects

Both ghrelin and orexins potently stimulate food intake, but their effects differ in magnitude and are influenced by the experimental context. Ghrelin is often considered one of the most powerful circulating orexigens.[12] The orexigenic effect of the orexins is considered robust but generally weaker than that of NPY.[7]

Feature	Ghrelin	Orexin B
Primary Origin	Stomach (P/D1 cells)[3]	Lateral Hypothalamus[6]
Primary Receptor	GHSR-1a[4]	OX2R[9]
Primary Site of Action	Arcuate Nucleus (NPY/AgRP neurons)[2][5]	Lateral Hypothalamus, PVN, Arcuate Nucleus[7][11]
Effect on Food Intake	Potent, rapid, and biphasic increase[12][13]	Moderate increase, less potent than Orexin-A[7][14]
Typical ICV Dose (Rats)	~200 pmol[15]	3-30 nmol[7][14]
Example Effect (Rats)	Intracerebroventricular (ICV) administration significantly increases food intake.[4][5]	ICV administration of 30 nmol orexin-B increased 2-hour food intake to 2.6±0.5 g vs 1.5±0.2 g for saline, though this was not always statistically significant.[7][14]
Human Studies	Peripheral infusion (5 pmol/kg/min) increases food intake by ~30% and enhances appetite.[16][17]	Data is less direct; antagonists are used to treat insomnia, suggesting a primary role in arousal.[18]

Interaction Between Ghrelin and Orexin Systems

A critical aspect of their function is the hierarchical and interactive relationship. Evidence strongly suggests that the orexigenic effects of ghrelin are, at least in part, mediated by the orexin system.[5][19] Ghrelin-immunoreactive axonal terminals make direct synaptic contacts with orexin-producing neurons in the LHA.[15]

Key experimental findings supporting this interaction include:

• Neuronal Activation: Central administration of ghrelin induces the expression of c-Fos (a marker of neuronal activation) in orexin neurons.[5][15]

• Pharmacological Blockade: Pretreatment with antibodies against orexin-A and orexin-B significantly attenuates ghrelin-induced feeding in rats.[5][15]

• Genetic Knockout: Ghrelin-induced food intake is significantly lower in orexin-deficient (knockout) mice compared to wild-type mice.[5][15]

This indicates a pathway where peripheral ghrelin signals the ARC, which in turn activates LHA orexin neurons to promote feeding and arousal.

Caption: Hypothalamic pathway linking ghrelin to the orexin system.

Experimental Protocols

Protocol: Investigating the Orexigenic Effect of Centrally Administered Peptides in Rodents

This protocol is a composite representation of methodologies commonly cited in the literature.[5][7][11]

• Animals and Housing:

  • Species: Male Wistar or Sprague-Dawley rats (250-300g).

  • Housing: Individually housed in wire-mesh cages in a temperature-controlled room (22 ± 1°C) with a 12h light/dark cycle.

  • Acclimation: Animals are acclimated to the housing conditions for at least one week prior to any procedures. Standard laboratory chow and water are available ad libitum unless otherwise specified.

• Surgical Procedure: Intracerebroventricular (ICV) Cannulation:

  • Animals are anesthetized with an appropriate anesthetic (e.g., ketamine/xylazine cocktail or isoflurane).

  • Using a stereotaxic frame, a stainless-steel guide cannula (e.g., 22-gauge) is implanted, aimed at the lateral cerebral ventricle. A typical coordinate for rats is: 0.8 mm posterior to bregma, 1.5 mm lateral to the sagittal suture, and 3.5 mm ventral to the skull surface.

  • The cannula is secured to the skull with dental cement and jeweler's screws. A dummy cannula is inserted to maintain patency.

  • Animals are allowed a post-operative recovery period of 7-10 days. Cannula placement is verified at the end of the experiment by injecting dye (e.g., Evans blue) and histological examination.

• Experimental Procedure: Drug Administration and Food Intake Measurement:

  • Habituation: Animals are habituated to the injection procedure by handling and mock injections for several days.

  • Administration: On the experimental day, peptides (e.g., Orexin B, Ghrelin) or vehicle (e.g., sterile saline) are dissolved and injected via an internal cannula connected to a microsyringe. The injection volume is typically 1-5 µL, administered over 60 seconds.

  • Food Intake Measurement: Pre-weighed food is presented to the animals immediately after the injection. Food intake is measured by weighing the remaining food and spilled chow at specific time points (e.g., 1, 2, 4, and 24 hours post-injection). Cumulative food intake is calculated.

• Neuronal Activation Analysis (Optional): c-Fos Immunohistochemistry:

  • At a predetermined time after peptide injection (typically 90-120 minutes), animals are deeply anesthetized and transcardially perfused with saline followed by 4% paraformaldehyde.

  • Brains are removed, post-fixed, and cryoprotected (e.g., in 30% sucrose).

  • Coronal sections (e.g., 30-40 µm) of the hypothalamus are cut using a cryostat or microtome.

  • Standard immunohistochemical procedures are performed using a primary antibody against c-Fos protein and an appropriate secondary antibody conjugated to a marker (e.g., biotin) for visualization with a chromogen (e.g., DAB) or a fluorophore.

  • The number of c-Fos-positive cells in specific brain nuclei (e.g., LHA, ARC, PVN) is quantified using a microscope and image analysis software.

Conclusion

Orexin B and ghrelin are both crucial orexigenic peptides that drive food intake, yet they operate from different positions within the body's energy regulation hierarchy. Ghrelin acts as a primary peripheral signal of hunger, originating from the gut to activate central feeding circuits. Orexin B, produced within the hypothalamus, acts as a central integrator, modulating not only feeding but also arousal and reward-seeking behaviors. A key finding in the field is that ghrelin's powerful orexigenic signal is channeled, in large part, through the orexin system. This interaction highlights a sophisticated gut-brain axis where a peripheral signal of energy need (ghrelin) activates a central system (orexin) that promotes the coordinated behaviors required to seek and consume food. Understanding the distinct and overlapping functions of these pathways is essential for developing therapeutic strategies targeting obesity and eating disorders.

References

• 1. Ghrelin Signalling on Food Reward: A Salient Link Between the Gut and the Mesolimbic System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ghrelin receptor signaling: a promising therapeutic target for metabolic syndrome and cognitive dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Ghrelin, a gastrointestinal hormone, regulates energy balance and lipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. profiles.wustl.edu [profiles.wustl.edu]
• 7. The effect of the orexins on food intake: comparison with neuropeptide Y, melanin-concentrating hormone and galanin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Orexin/hypocretin system: Role in food and drug overconsumption - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Orexins/Hypocretins: Key Regulators of Energy Homeostasis [frontiersin.org]
• 10. Orexin/hypocretin and dysregulated eating: Promotion of foraging behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Orexin-induced food intake involves neuropeptide Y pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ghrelin treatment induces rapid and delayed increments of food intake: a heuristic model to explain ghrelin’s orexigenic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ghrelin, Appetite Regulation, and Food Reward: Interaction with Chronic Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Ghrelin Increases Hunger and Food Intake in Patients with Restricting-type Anorexia Nervosa: A Pilot Study [jstage.jst.go.jp]
• 18. Impact of Orexin-A Treatment on Food Intake, Energy Metabolism and Body Weight in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Ghrelin-induced food intake is mediated via the orexin pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Orexin B as a Therapeutic Target for Narcolepsy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of therapeutic strategies targeting the Orexin (B13118510) B pathway for narcolepsy against other alternatives. It includes supporting experimental data, detailed methodologies for key validation experiments, and visualizations of critical pathways and workflows to aid in research and development.

Introduction: The Orexin System and Narcolepsy

Narcolepsy is a chronic neurological disorder characterized by excessive daytime sleepiness (EDS), cataplexy, sleep paralysis, and disrupted nighttime sleep.[1][2] Narcolepsy Type 1 (NT1) is now understood to be caused by a significant loss of neurons in the hypothalamus that produce orexins (also known as hypocretins), which are crucial neuropeptides for maintaining wakefulness.[3][4]

The orexin system consists of two peptides, Orexin A and Orexin B, which act on two G-protein-coupled receptors (GPCRs): Orexin Receptor 1 (OX1R) and Orexin Receptor 2 (OX2R).[5] While Orexin A binds to both receptors with high affinity, Orexin B shows a higher selectivity for OX2R.[6][7] The loss of these peptides leads to instability in the sleep-wake cycle.[8] Consequently, developing agonists that mimic orexin signaling, particularly at the OX2R, represents a primary disease-modifying therapeutic strategy, aiming to address the root cause of NT1.[9]

The Orexin Signaling Pathway

Orexin neurons, located in the lateral hypothalamus, project widely throughout the brain, promoting arousal by activating key wake-promoting nuclei, including the dopaminergic, noradrenergic, serotonergic, and histaminergic systems.[5][10] The activation of OX2R is considered particularly important for the stabilization of wakefulness and the suppression of REM sleep.[2] The loss of this excitatory input in NT1 leads to the characteristic symptoms of sleepiness and inappropriate intrusions of REM-sleep phenomena like cataplexy.[3]

Caption: Orexin A and B signaling through OX1R and OX2R to promote wakefulness.

Therapeutic Validation Workflow

The validation of Orexin B/OX2R as a therapeutic target follows a standard drug development pipeline, from initial in vitro characterization to extensive clinical trials. This process ensures that potential therapeutic agents are both effective and safe.

Caption: The drug development and validation pipeline for orexin-targeted therapies.

Comparison of Orexin Agonists and Alternative Narcolepsy Treatments

Orexin receptor agonists represent a departure from traditional narcolepsy treatments, which primarily manage symptoms by increasing downstream wake-promoting neurotransmitters without addressing the core orexin deficiency.

Caption: Mechanism of action for orexin agonists versus alternative narcolepsy therapies.

Quantitative Data Comparison

The following tables summarize key data for investigational OX2R agonists compared to standard-of-care treatments for narcolepsy.

Table 1: Efficacy of Investigational OX2R Agonists in Narcolepsy Type 1

Compound	Phase of Development	Primary Endpoint	Result	Citation
TAK-861	Phase 3	Change in Maintenance of Wakefulness Test (MWT) sleep latency	Statistically significant and clinically meaningful improvement.	[11]
ALKS 2680	Phase 2	Change in MWT sleep latency	Statistically significant improvement (mean change vs placebo of +34.0 min at 8 mg).	[9][12]
ORX750	Phase 2	Not yet reported	Preclinical data show enhanced wakefulness and reduced cataplexy events.	[9][13]
Danavorexton (TAK-925)	Phase 1 (IV formulation)	Increased wakefulness	Demonstrated proof-of-concept; development paused for oral formulation.	[6][9][14]
Oveporexton	Phase 2	Cognitive function	Improved memory, attention, and executive functioning.	[4]

Table 2: Comparative Efficacy of Approved Narcolepsy Treatments

Drug	Mechanism of Action	Effect on EDS (ESS Reduction)	Effect on Cataplexy	Citation
Modafinil	Dopamine reuptake inhibitor (atypical)	Moderate	None / Minimal	[14]
Methylphenidate	Dopamine/Norepinephrine reuptake inhibitor	Moderate to Strong	None / Minimal	[14]
Pitolisant	Histamine H3 receptor inverse agonist	Moderate	Moderate	[14]
Solriamfetol	Dopamine/Norepinephrine reuptake inhibitor	Strong	None / Minimal	[14]
Sodium Oxybate	GABA-B receptor agonist	Strong	Strong	[14]

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating key validation experiments.

Orexin Receptor Binding Assay Protocol (Generalized)

This protocol describes a competitive radioligand binding assay to determine the affinity of a test compound for OX2R.

• Objective: To determine the binding affinity (Ki) of a test compound for the human Orexin 2 Receptor (OX2R).

• Materials:

  • Cell Line: Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing human OX2R.[15]

  • Radioligand: A high-affinity OX2R radiolabeled antagonist (e.g., 3H-EMPA).[15]

  • Test Compound: Serial dilutions of the compound of interest (e.g., a novel OX2R agonist).

  • Non-specific Binding Control: A high concentration of a known, non-labeled OX2R antagonist (e.g., 10µM Suvorexant).[15]

  • Assay Buffer: Tris-HCl buffer with appropriate salts and protein (e.g., BSA).[7]

  • Scintillation counter and vials.

• Procedure:

  • Cell Preparation: Culture the OX2R-expressing cells to confluency. Harvest and prepare a cell membrane suspension via homogenization and centrifugation. Resuspend the membrane pellet in assay buffer to a specific protein concentration.

  • Assay Setup: In a 96-well plate, add assay buffer, the cell membrane preparation, the radioligand at a fixed concentration (near its KD value), and varying concentrations of the test compound.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a sufficient period to reach equilibrium (e.g., 2 hours).[15]

  • Separation: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters quickly with ice-cold buffer to remove non-specifically bound radioligand.

  • Quantification: Place the filter discs into scintillation vials with scintillation fluid. Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding). Calculate the Ki value using the Cheng-Prusoff equation.[15]

In Vivo Efficacy Study in a Narcolepsy Animal Model

This protocol outlines an experiment to assess the efficacy of an OX2R agonist in a transgenic mouse model of narcolepsy.

• Objective: To evaluate the effect of a test compound on wakefulness and cataplexy-like episodes in orexin-deficient mice.

• Animal Model: Orexin/ataxin-3 transgenic mice, which exhibit progressive loss of orexin neurons post-natally, closely mimicking the etiology of human NT1.[16][17][18]

• Materials:

  • Orexin/ataxin-3 mice and wild-type littermates (as controls).

  • Surgical equipment for implanting EEG/EMG electrodes.

  • Data acquisition system for continuous EEG/EMG recording.

  • Test compound (OX2R agonist) and vehicle control.

• Procedure:

  • Surgical Implantation: Surgically implant chronic electrodes for electroencephalogram (EEG) and electromyogram (EMG) recording in all mice to monitor sleep-wake states. Allow for a recovery period of at least one week.

  • Habituation: Acclimate the animals to the recording chambers and administration procedures (e.g., oral gavage or intraperitoneal injection).

  • Baseline Recording: Record baseline EEG/EMG data for at least 24 hours to characterize the sleep-wake architecture and frequency of cataplexy-like episodes (identified by motor atonia during wakefulness).

  • Drug Administration: Administer the test compound or vehicle at the beginning of the lights-off (active) period. A crossover design, where each animal receives all treatments on different days, is recommended.

  • Post-treatment Recording: Record EEG/EMG continuously for 24 hours post-administration.

  • Data Analysis:

    • Score the recordings into wakefulness, NREM sleep, and REM sleep in 10-second epochs.

    • Quantify the total time spent in each state and the fragmentation of wakefulness (number of wake bouts).

    • Identify and count all cataplexy-like episodes.

    • Compare the effects of the test compound against the vehicle control using appropriate statistical tests (e.g., ANOVA or t-test). Efficacy is demonstrated by a significant increase in consolidated wakefulness and a reduction in cataplexy-like episodes.[19]

Clinical Trial Design Outline (Phase IIb)

This protocol provides a framework for a Phase IIb clinical trial to evaluate the efficacy, safety, and dose-response of an oral OX2R agonist in patients with NT1.

• Title: A Randomized, Double-Blind, Placebo-Controlled, Multi-center Study to Evaluate the Efficacy and Safety of [Test Compound] in Adults with Narcolepsy Type 1.

• Objectives:

  • Primary: To assess the efficacy of multiple doses of the test compound compared to placebo on improving wakefulness, as measured by the Maintenance of Wakefulness Test (MWT).[11]

  • Secondary: To evaluate the effect on subjective sleepiness (Epworth Sleepiness Scale - ESS), frequency of cataplexy attacks, and overall safety and tolerability.

• Study Population: Adults (18-65 years) with a confirmed diagnosis of Narcolepsy Type 1 according to ICSD-3 criteria, including a mean MWT sleep latency of ≤8 minutes and a history of cataplexy.

• Study Design:

  • Screening Period (2-4 weeks): Confirm diagnosis, perform baseline assessments, and washout prohibited medications.[20]

  • Randomization: Randomly assign participants to one of several parallel arms (e.g., Placebo, Low-dose, Mid-dose, High-dose of the test compound).

  • Treatment Period (8 weeks): Participants self-administer the assigned treatment orally once daily.

  • Assessments:

    • MWT: Performed at baseline and at the end of the treatment period (Week 8).

    • ESS: Completed at baseline and at specified intervals throughout the study.

    • Cataplexy Diary: Patients record the number of cataplexy attacks daily.

    • Safety Monitoring: Record adverse events, vital signs, ECGs, and clinical laboratory tests throughout the study.

  • Follow-up Period (2-4 weeks): Monitor for any withdrawal effects or delayed adverse events after discontinuing the study drug.

• Statistical Analysis: The primary endpoint (change from baseline in MWT sleep latency) will be analyzed using an ANCOVA model with treatment as a factor and baseline MWT as a covariate. Secondary endpoints will be analyzed similarly.

Conclusion

The validation of Orexin B signaling, primarily through the OX2R, as a therapeutic target for narcolepsy is strongly supported by a robust body of preclinical and clinical evidence. Orexin receptor agonists are the first class of drugs poised to treat the underlying pathophysiology of Narcolepsy Type 1 by replacing the missing neuropeptide signaling.[4][9] Early clinical data for compounds like TAK-861 and ALKS 2680 show promising and clinically meaningful improvements in wakefulness, a key symptom of the disorder.[11][12] Compared to existing symptomatic treatments, which modulate downstream neurotransmitter systems, orexin agonists offer a more targeted and potentially transformative approach. As these therapies advance through late-stage clinical trials, they hold the promise of revolutionizing the standard of care for patients with narcolepsy.

References

• 1. neurosciencenews.com [neurosciencenews.com]
• 2. The neurobiological basis of narcolepsy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. psychiatrist.com [psychiatrist.com]
• 5. Frontiers | The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases [frontiersin.org]
• 6. Use of Experimental Medicine Approaches for the Development of Novel Psychiatric Treatments Based on Orexin Receptor Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Orexin Deficiency in Narcolepsy: Molecular Mechanisms, Clinical Phenotypes, and Emerging Therapeutic Frontiers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sleepreviewmag.com [sleepreviewmag.com]
• 10. Orexin - Wikipedia [en.wikipedia.org]
• 11. vjneurology.com [vjneurology.com]
• 12. sleepreviewmag.com [sleepreviewmag.com]
• 13. What are the new molecules for OOR agonists? [synapse.patsnap.com]
• 14. Recent advances in treatment for narcolepsy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pa2online.org [pa2online.org]
• 16. mdpi.com [mdpi.com]
• 17. Animal models of narcolepsy and the hypocretin/orexin system: Past, present, and future - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Animal Models of Narcolepsy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. ClinicalTrials.gov [clinicaltrials.gov]

Orexin B Antibody Cross-Reactivity with Other Neuropeptides: A Comparative Guide

For researchers, scientists, and drug development professionals, selecting a highly specific antibody is paramount to achieving accurate and reproducible results. This guide provides a comparative analysis of commercially available Orexin B antibodies, focusing on their cross-reactivity with other key neuropeptides, including Orexin A, Neuropeptide Y, and Substance P. The information presented is based on manufacturer-provided data and published studies.

This guide aims to assist in the selection of the most appropriate Orexin B antibody for your specific application by presenting available cross-reactivity data, detailed experimental protocols for specificity testing, and a visual representation of a typical cross-reactivity assessment workflow.

Quantitative Cross-Reactivity Data

The specificity of an antibody is a critical factor for the validity of experimental results. The following table summarizes the reported cross-reactivity of several commercially available Orexin B antibodies with related neuropeptides. The data is primarily derived from enzyme-linked immunosorbent assays (ELISA), radioimmunoassays (RIA), and dot blot analyses.

Antibody (Manufacturer, Cat. No.)	Orexin A	Neuropeptide Y	Substance P	Pre-pro-orexin
Phoenix Pharmaceuticals, H-003-31 (Human)	0%[1]	0%[1]	Data Not Available	Data Not Available
Phoenix Pharmaceuticals, H-003-32 (Rat/Mouse)	0%	0%	Data Not Available	Data Not Available
R&D Systems, MAB734	No cross-reactivity observed in direct ELISAs	Data Not Available	Data Not Available	Data Not Available
Abcam, ab255293	No cross-reactivity observed in Dot Blot	Data Not Available	Data Not Available	Data Not Available
Merck Millipore, AB3100	Epitope not found in Orexin-A[2]	Data Not Available	Data Not Available	May react[2]

Note: "Data Not Available" indicates that cross-reactivity data for that specific neuropeptide was not found in the reviewed datasheets or publications. Researchers are encouraged to contact the manufacturers for the most up-to-date information or to perform their own validation experiments.

Experimental Protocols

To ensure the specificity of an Orexin B antibody, several immunoassays can be employed. Below are detailed methodologies for key experiments used to assess cross-reactivity.

Competitive ELISA for Cross-Reactivity Assessment

Competitive ELISA is a highly effective method for quantifying antibody specificity. In this assay, a known amount of labeled Orexin B competes with unlabeled neuropeptides (Orexin A, Neuropeptide Y, Substance P, etc.) for binding to the Orexin B antibody. The degree of cross-reactivity is determined by the concentration of the competing neuropeptide required to displace the labeled Orexin B.

Materials:

• Orexin B antibody to be tested

• Purified Orexin B peptide (for coating and as a standard)

• Purified competing neuropeptides (Orexin A, Neuropeptide Y, Substance P)

• ELISA plates (e.g., high-binding 96-well plates)

• Coating Buffer (e.g., 0.1 M carbonate-bicarbonate buffer, pH 9.6)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Enzyme-conjugated secondary antibody (if the primary is not labeled)

• Substrate solution (e.g., TMB)

• Stop Solution (e.g., 2 N H₂SO₄)

• Plate reader

Protocol:

• Coating: Coat the wells of a 96-well microplate with 100 µL of purified Orexin B peptide (1-10 µg/mL in coating buffer) and incubate overnight at 4°C.

• Washing: Wash the plate three times with Wash Buffer.

• Blocking: Block the remaining protein-binding sites by adding 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with Wash Buffer.

• Competition: Prepare serial dilutions of the competing neuropeptides (Orexin A, Neuropeptide Y, Substance P) and a standard curve of unlabeled Orexin B. In separate tubes, pre-incubate a fixed, limiting concentration of the Orexin B antibody with the various concentrations of the competing peptides or the Orexin B standard for 1-2 hours at room temperature.

• Incubation: Add 100 µL of the antibody-peptide mixtures to the Orexin B-coated wells and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with Wash Buffer.

• Detection: If the primary Orexin B antibody is unlabeled, add 100 µL of an appropriate enzyme-conjugated secondary antibody diluted in Blocking Buffer and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with Wash Buffer.

• Substrate Reaction: Add 100 µL of the substrate solution to each well and incubate in the dark until sufficient color development.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a plate reader.

• Analysis: The percentage of cross-reactivity can be calculated using the formula: (Concentration of Orexin B at 50% displacement / Concentration of competing peptide at 50% displacement) x 100.

Immunohistochemistry (IHC) for Specificity in Tissue

IHC can be used to visually assess the specificity of an Orexin B antibody by examining its staining pattern in tissues known to express or lack Orexin B and other neuropeptides.

Protocol:

• Tissue Preparation: Perfuse and fix the tissue (e.g., rodent brain) with 4% paraformaldehyde and prepare cryostat or paraffin-embedded sections.

• Antigen Retrieval: If using paraffin-embedded sections, perform antigen retrieval (e.g., heat-induced epitope retrieval with citrate (B86180) buffer).

• Blocking: Block non-specific binding sites with a suitable blocking solution (e.g., 5% normal serum from the secondary antibody host species in PBS with 0.3% Triton X-100) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the sections with the Orexin B antibody at its optimal dilution overnight at 4°C.

• Washing: Wash the sections three times with PBS.

• Secondary Antibody Incubation: Incubate with a fluorescently labeled or biotinylated secondary antibody for 1-2 hours at room temperature.

• Washing: Wash the sections three times with PBS.

• Signal Detection: For fluorescently labeled antibodies, mount the sections with an anti-fade mounting medium. For biotinylated antibodies, incubate with an avidin-biotin-enzyme complex (e.g., ABC reagent) followed by a chromogenic substrate (e.g., DAB).

• Imaging: Visualize the staining using a fluorescence or light microscope. Specific staining should be observed in orexin-producing neurons of the lateral hypothalamus, while other regions should be negative.

Western Blot for Neuropeptide Detection

Western blotting can be used to assess the specificity of an Orexin B antibody against purified neuropeptides or tissue lysates. Due to the small size of neuropeptides, modifications to standard protocols are often necessary.

Protocol:

• Sample Preparation: Prepare lysates from relevant tissues or use purified neuropeptide standards.

• Gel Electrophoresis: Separate the proteins/peptides on a high-percentage Tris-Tricine or Tris-Glycine SDS-PAGE gel, which is optimized for resolving small proteins.

• Transfer: Transfer the separated peptides to a low-molecular-weight cutoff PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the Orexin B antibody overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and imaging system. A specific antibody should only detect a band corresponding to the molecular weight of Orexin B.

Experimental Workflow and Signaling Pathway Diagrams

To provide a clearer understanding of the experimental process and the biological context, the following diagrams are provided.

Fig. 1: Workflow for Competitive ELISA Cross-Reactivity Testing.

Fig. 2: Simplified Orexin Signaling Pathway.

References

• 1. phoenixbiotech.net [phoenixbiotech.net]
• 2. merckmillipore.com [merckmillipore.com]

The Reproducibility of Orexin B's Wake-Promoting Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the wakefulness-promoting effects of Orexin (B13118510) B, an endogenous neuropeptide, with other alternatives, supported by experimental data. A critical examination of the reproducibility of these effects is presented through detailed experimental protocols, quantitative data analysis, and an exploration of the underlying signaling pathways.

Orexin B and the Regulation of Wakefulness: A Summary

Orexin B, along with its counterpart Orexin A, is a key regulator of the sleep-wake cycle.[1][2] Produced by a specific group of neurons in the lateral hypothalamus, these neuropeptides exert their effects by binding to two G protein-coupled receptors: Orexin 1 Receptor (OX1R) and Orexin 2 Receptor (OX2R).[1][2] While Orexin A binds to both receptors with high affinity, Orexin B demonstrates a selective preference for OX2R.[1] Activation of these receptors, particularly OX2R by Orexin B, leads to the excitation of wake-promoting monoaminergic and cholinergic neurons, thereby increasing and sustaining wakefulness.[1][2] The critical role of the orexin system in maintaining arousal is underscored by the fact that the loss of orexin-producing neurons results in narcolepsy, a sleep disorder characterized by excessive daytime sleepiness.[3]

Comparative Analysis of Wakefulness-Promoting Agents

To objectively assess the efficacy of Orexin B, its effects on sleep-wake parameters are compared with those of other wake-promoting agents. The following tables summarize quantitative data from studies investigating the effects of intracerebroventricular (ICV) administration of Orexin B and other compounds in rodent models.

Agent (Dose, Route)	Animal Model	Change in Total Wake Time	Change in NREM Sleep	Change in REM Sleep	Latency to NREM Sleep	Latency to REM Sleep	Reference
Orexin A (250 pmol, intra-LH)	Rat	Increased	Decreased	Decreased	Not Reported	Not Reported
Orexin A (3 nmol, ICV)	Mouse	Increased (up to 3h post-injection)	Suppressed	Suppressed	Not Reported	Not Reported
Modafinil (B37608) (200 mg/kg, i.p.)	Mouse	Increased (approx. 5h)	Not Reported	Initially Reduced	Not Reported	Not Reported	[4]
Caffeine (10mg/kg, i.p.)	Rat	Increased	Not Reported	Not Reported	Not Reported	Not Reported	[5]

Note: Direct comparative studies quantifying the effects of Orexin B alongside other wake-promoting agents in wild-type animals are limited in the currently available literature. The data presented for Modafinil and Caffeine are from separate studies and may not be directly comparable due to differing experimental conditions. One study did find that Orexin B had no significant effect on feeding behavior when administered via ICV infusion in rats, in contrast to Orexin A which increased feeding.[6]

Experimental Protocols

The reproducibility of experimental findings is critically dependent on the detailed and consistent application of methodologies. Below are key experimental protocols utilized in the study of Orexin B's effects on wakefulness.

Intracerebroventricular (ICV) Cannula Implantation

A standard procedure for delivering substances directly into the cerebral ventricles of rodents.

Materials:

• Stereotaxic apparatus

• Anesthesia system (e.g., isoflurane)

• Surgical drill

• Guide cannula (e.g., 26-gauge) and dummy cannula

• Dental cement

• Jeweler's screws

• Surgical instruments

Procedure:

• Anesthetize the animal and mount it in the stereotaxic frame.

• Make a midline incision on the scalp to expose the skull.

• Identify bregma and lambda and drill small holes for anchor screws and the guide cannula at predetermined coordinates for the lateral ventricle.

• Secure the anchor screws to the skull.

• Lower the guide cannula to the target depth and fix it in place with dental cement.

• Insert a dummy cannula to keep the guide cannula patent.

• Allow the animal to recover for at least one week before any infusions.

Intracerebroventricular (ICV) Infusion of Orexin B

Materials:

• Orexin B peptide

• Artificial cerebrospinal fluid (aCSF) or saline as vehicle

• Infusion pump and tubing

• Internal cannula that extends slightly beyond the guide cannula

Procedure:

• Dissolve Orexin B in the vehicle to the desired concentration.

• Gently restrain the animal and remove the dummy cannula from the guide cannula.

• Connect the internal cannula, attached to the infusion pump via tubing, to the guide cannula.

• Infuse the Orexin B solution at a slow, controlled rate (e.g., 0.5 µL/min for rats, 0.5 µL/hr for mice) to avoid adverse pressure effects.[7]

• Following infusion, leave the internal cannula in place for a short period to allow for diffusion and prevent backflow.

• Replace the dummy cannula.

Sleep-Wake State Recording and Analysis (EEG/EMG)

Procedure:

• Surgically implant electrodes for electroencephalography (EEG) and electromyography (EMG) recording.

• Acclimate the animal to the recording chamber and tether.

• Record EEG and EMG signals continuously for a baseline period (e.g., 24-48 hours).

• Administer Orexin B or a control substance.

• Continue recording to observe changes in sleep-wake architecture.

• Score the recordings in epochs (e.g., 4-10 seconds) as wakefulness, NREM sleep, or REM sleep based on EEG frequency and amplitude, and EMG activity.[8]

• Analyze parameters such as total time in each state, bout duration, and number of state transitions.

Signaling Pathways and Experimental Workflow

To visualize the mechanisms of action and the experimental process, the following diagrams are provided.

Caption: Orexin B Signaling Pathway via the OX2R.

Caption: Experimental Workflow for Orexin B Wakefulness Studies.

Reproducibility and Future Directions

The reproducible nature of the wake-promoting effects of the orexin system, in general, is well-established, as evidenced by the consistent phenotype of narcolepsy following orexin system disruption.[3] However, the quantitative reproducibility of Orexin B's effects can be influenced by several factors including the animal model (species, strain, age), the specifics of the experimental protocol (e.g., infusion rate, dose, time of administration), and the methods of data analysis.

Future research should focus on direct, head-to-head comparative studies of Orexin B with other wake-promoting agents in the same experimental setting. This will allow for a more definitive assessment of its relative potency and efficacy. Furthermore, exploring the dose-response relationship of Orexin B on various sleep-wake parameters in detail will be crucial for understanding its therapeutic potential and for ensuring the reproducibility of its effects across different laboratories. Investigating the long-term effects and potential for tolerance development with chronic Orexin B administration is another important avenue for future studies.

References

• 1. Differential Roles of Orexin Receptors in the Regulation of Sleep/Wakefulness - PMC [pmc.ncbi.nlm.nih.gov]
• 2. THE REGULATION OF SLEEP AND WAKEFULNESS BY THE HYPOTHALAMIC NEUROPEPTIDE OREXIN/HYPOCRETIN - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Delayed Orexin Signaling Consolidates Wakefulness and Sleep: Physiology and Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of the effects of modafinil and sleep deprivation on sleep and cortical EEG spectra in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of Vigilance Promoting Drugs Modafinil and Caffeine on Cognition Enhancing Activities in Wistar Albino Rats-A Comparative Study – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 6. Effects of single and chronic intracerebroventricular administration of the orexins on feeding in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modafinil more effectively induces wakefulness in orexin-null mice than in wild-type littermates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Researcher's Guide to Orexin B ELISA Kits: A Comparative Analysis

For researchers in neuroscience, metabolism, and sleep studies, the accurate quantification of Orexin B (also known as Hypocretin-2) is critical. This neuropeptide plays a pivotal role in regulating arousal, appetite, and energy homeostasis.[1] The enzyme-linked immunosorbent assay (ELISA) has become a standard method for this purpose, offering a balance of sensitivity and throughput. However, with a variety of commercial kits available, selecting the most appropriate one for your specific research needs can be challenging.

This guide provides an objective comparison of several commercially available Orexin B ELISA kits, focusing on their performance characteristics as stated by the manufacturers. Due to the lack of independent, head-to-head comparative studies, the data presented here is compiled from publicly available product datasheets. Researchers are advised to perform their own validation experiments to ensure optimal performance with their specific sample types.

Performance Characteristics of Orexin B ELISA Kits

The selection of an ELISA kit often hinges on key performance metrics such as sensitivity (the lowest detectable concentration), the dynamic range of the assay, and the required sample volume. The following table summarizes these parameters for several human Orexin B ELISA kits. Most kits employ a competitive ELISA format.[1][2]

Manufacturer	Catalog Number	Assay Type	Sensitivity	Assay Range (ng/mL)	Sample Types
Assay Genie	AEES00667	Competitive	0.23 ng/mL	0.39 - 25	Serum, Plasma, other biological fluids
FineTest	EH3488	Competitive	0.234 ng/mL	0.391 - 25	Serum, Plasma, Cell culture supernatant, Tissue lysate
Novus Biologicals	NBP2-80234	Competitive	0.234 ng/mL	0.391 - 25	Serum, Plasma, other biological fluids
ELK Biotechnology	ELK0143	Competitive	0.11 ng/mL	0.4 - 25	Serum, Plasma, other biological fluids
MyBioSource	MBS266298	Sandwich	5 pg/mL (0.005 ng/mL)	0.0156 - 1	Serum, Plasma, Cell culture supernatant

Disclaimer: The data presented in this table is sourced from manufacturer datasheets and may not reflect the results of direct, independent comparative studies.

The Orexin B Signaling Pathway

Orexin B exerts its physiological effects by binding to its cognate G-protein coupled receptor, primarily the Orexin Receptor 2 (OX2R).[3] Orexin A, derived from the same precursor protein, binds to both OX1R and OX2R.[3] The activation of OX2R by Orexin B initiates a cascade of intracellular signaling events, predominantly coupling through Gq/11 and Gi/o proteins.[4] This leads to the activation of Phospholipase C (PLC), subsequent production of inositol (B14025) trisphosphate (IP₃), and the mobilization of intracellular calcium, ultimately modulating neuronal excitability.[4]

Caption: Orexin B signaling cascade via the OX2R receptor.

Experimental Methodologies

The majority of the compared Orexin B ELISA kits operate on the principle of competitive immunoassay. This technique is particularly suited for small molecules like neuropeptides. In this format, Orexin B present in the sample competes with a fixed amount of labeled (e.g., biotinylated) Orexin B for a limited number of binding sites on a pre-coated capture antibody. The amount of labeled Orexin B that binds to the antibody is inversely proportional to the concentration of Orexin B in the sample.

Generalized Experimental Workflow

The following diagram illustrates the typical workflow for a competitive Orexin B ELISA.

Caption: Generalized workflow for a competitive Orexin B ELISA.

Detailed Experimental Protocol (Generalized)

This protocol represents a typical procedure based on manuals from competitive Orexin B ELISA kits.[2][5] Refer to the specific manufacturer's manual for precise volumes, incubation times, and temperatures.

• Reagent Preparation :

  • Prepare the Wash Buffer by diluting the concentrated buffer (typically 25x) with distilled water.

  • Reconstitute the lyophilized Orexin B Standard with the provided Standard Diluent to create a stock solution. Perform serial dilutions to generate a standard curve (e.g., 25, 12.5, 6.25, 3.125, 1.56, 0.781, 0.391, 0 ng/mL).[5]

  • Prepare the Biotinylated Detection Antibody and HRP-Streptavidin Conjugate (SABC) working solutions by diluting the concentrated stocks with their respective diluents as instructed.[5]

• Assay Procedure :

  • Determine the number of wells required for standards, samples, and a blank.

  • Add 50 µL of each Standard and sample into the appropriate wells of the microplate pre-coated with anti-Orexin B antibody.

  • Immediately add 50 µL of the Biotin-labeled Antibody working solution to each well (except the blank). Gently tap the plate to mix and incubate for 45 minutes at 37°C.[5]

  • Aspirate the liquid from each well and wash the plate three times with 1x Wash Buffer.

  • Add 100 µL of the SABC working solution to each well. Incubate for 30 minutes at 37°C.[5]

  • Aspirate and wash the plate five times with 1x Wash Buffer.

  • Add 90 µL of TMB Substrate to each well. Incubate for 10-20 minutes at 37°C in the dark. A blue color will develop.[5]

  • Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

  • Immediately measure the optical density (OD) at 450 nm using a microplate reader.

• Data Analysis :

  • Subtract the OD of the blank well from the OD of all other wells.

  • Create a standard curve by plotting the mean OD for each standard concentration on the y-axis against the concentration on the x-axis.

  • The concentration of Orexin B in the samples is inversely proportional to the OD value.[2] Use the standard curve to determine the Orexin B concentration in the unknown samples.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Human OXB(Orexin B) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 3. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Awakening Recovery: Enhancing Orexinergic Tone After Acute CNS Damage [mdpi.com]
• 5. fn-test.com [fn-test.com]

Orexin B and Histamine in Arousal: A Comparative Guide

An objective analysis of the distinct and synergistic roles of Orexin (B13118510) B and Histamine (B1213489) in the promotion and maintenance of wakefulness, supported by experimental data.

For Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive comparison of the roles of orexin B and histamine in arousal, two key neuromodulators in the sleep-wake cycle. While both are critical for promoting wakefulness, they exert their effects through distinct neuronal pathways, receptor subtypes, and downstream signaling cascades. Understanding these differences is paramount for the development of targeted therapeutics for sleep disorders and other conditions involving arousal regulation.

Core Concepts: Distinct yet Complementary Roles

Orexin B, a neuropeptide produced in the lateral hypothalamus, and histamine, a monoamine synthesized in the tuberomammillary nucleus (TMN) of the posterior hypothalamus, are both indispensable for maintaining a consolidated state of wakefulness. However, experimental evidence, primarily from studies on knockout mouse models, reveals a division of labor. Orexin signaling appears to be more critically involved in behavioral arousal , including locomotion and motivated behaviors.[1][2][3] In contrast, histamine is predominantly responsible for cortical activation and the cognitive aspects of wakefulness.[1][2][3] Despite these distinct roles, there is a significant interplay between the two systems, with orexin neurons known to excite histaminergic neurons, suggesting a synergistic action in promoting arousal.

Quantitative Comparison of Orexin B and Histamine Systems

The following tables summarize key quantitative data comparing the receptor binding affinities and the effects on wakefulness of orexin B and histamine.

Table 1: Receptor Binding Affinities

Ligand	Receptor	Ki (nM)	Species	Experimental System
Orexin B	Orexin 2 Receptor (OX2R)	36	Human	Recombinant CHO cells
Orexin B	Orexin 1 Receptor (OX1R)	420	Human	Recombinant CHO cells
Histamine	Histamine H1 Receptor	1.3 ± 0.1	Rodent	Brain tissue

Data sourced from references[4]. Ki represents the inhibition constant, with lower values indicating higher binding affinity.

Table 2: Effects on Wakefulness in Knockout (KO) Mouse Models

Genotype	Parameter	Observation	Reference
Orexin KO	Spontaneous Wakefulness	Normal total amount of wakefulness, but fragmented with increased transitions.	[1][2]
Orexin KO	Wakefulness in a Novel Environment	Increased wakefulness in response to a new environment.	[1]
Orexin KO	Wakefulness during Motor Challenge (Running Wheel)	Deficient wakefulness and locomotion.	[1][3][5]
Histidine Decarboxylase (HDC) KO	Spontaneous Wakefulness	Sleep fragmentation and a deficit in wakefulness around the onset of the dark (active) period.	[1]
HDC KO	Wakefulness in a Novel Environment	No significant increase in wakefulness.	[1]
HDC KO	Wakefulness during Motor Challenge (Running Wheel)	No significant deficit in wakefulness or locomotion compared to wild-type.	[1]
Orexin KO	REM Sleep	Increased during the dark (active) period.
HDC KO	REM Sleep	Increased during the light (inactive) period.

Signaling Pathways

The arousal-promoting effects of orexin B and histamine are mediated by distinct intracellular signaling cascades following their binding to G protein-coupled receptors (GPCRs).

Orexin B Signaling Pathway

Orexin B primarily acts on the Orexin 2 Receptor (OX2R), which can couple to multiple G-proteins, predominantly Gq/11 and Gi/o.[6][7][8][9] The activation of Gq/11 initiates the phospholipase C (PLC) pathway, leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). These events ultimately lead to neuronal depolarization and increased excitability. The coupling to Gi/o can potentially lead to the inhibition of adenylyl cyclase.[6]

Orexin B Signaling Pathway

Histamine Signaling Pathway

Histamine exerts its primary arousal-promoting effects through the Histamine H1 Receptor, which is coupled to the Gq/11 protein.[10] Similar to the orexin pathway, this activates PLC, leading to the production of IP3 and DAG, subsequent intracellular calcium release, and PKC activation.[11] This cascade results in the depolarization of target neurons and the promotion of a wakeful state.

References

• 1. Orexin/Hypocretin and Histamine: Distinct Roles in the Control of Wakefulness Demonstrated Using Knock-Out Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Histamine and Orexin in the Control of Arousal, Locomotion, and Motivation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Orexin/hypocretin and histamine: distinct roles in the control of wakefulness demonstrated using knock-out mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Emedastine: a potent, high affinity histamine H1-receptor-selective antagonist for ocular use: receptor binding and second messenger studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jneurosci.org [jneurosci.org]
• 6. researchgate.net [researchgate.net]
• 7. Orexin/hypocretin receptor signalling cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Orexin Signaling: A Complex, Multifaceted Process [frontiersin.org]
• 9. Orexin Signaling: A Complex, Multifaceted Process - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Histamine receptor signaling in energy homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective Regulation of H1 Histamine Receptor Signaling by G Protein-Coupled Receptor Kinase 2 in Uterine Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Phenotypic Differences in Orexin B Receptor (OX2R/Hcrtr2) Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the key phenotypic characteristics observed in Orexin (B13118510) B receptor (OX2R or Hcrtr2) knockout animal models. The orexin system, comprising two neuropeptides (Orexin-A and Orexin-B) and two G protein-coupled receptors (OX1R and OX2R), is a critical regulator of sleep-wake cycles, energy homeostasis, and reward-seeking behaviors.[1][2] Orexin-B shows preferential binding to the OX2R.[3] Understanding the specific consequences of disrupting the OX2R signaling pathway is crucial for developing targeted therapeutics for sleep disorders like narcolepsy and insomnia.

Orexin B / OX2R Signaling Pathway

The binding of Orexin-B to its primary receptor, OX2R, initiates a cascade of intracellular signaling events. As a G protein-coupled receptor (GPCR), OX2R can couple to multiple G protein subtypes, including Gαq, Gαs, and Gαi/o.[4][5] This activation leads to the stimulation of various effector enzymes like phospholipase C (PLC) and adenylyl cyclase (AC), resulting in downstream responses such as an increase in cytosolic calcium and activation of protein kinases.[1][4][6] This signaling ultimately modulates neuronal excitability and function.

Caption: Simplified Orexin-B signaling cascade via the OX2R receptor.

Phenotypic Comparison Data

The most striking phenotype of OX2R knockout mice is a condition that closely mimics human narcolepsy.[7][8] This is characterized by severe fragmentation of the sleep-wake cycle and cataplexy-like episodes. The phenotype is generally less severe than that observed in models where the orexin neuropeptide precursor (prepro-orexin) is knocked out, but more severe than in OX1R knockout models, which have a nearly normal sleep-wake cycle.[7][9]

Phenotype Category	Parameter	Wild-Type (WT)	OX1R Knockout	OX2R Knockout	Prepro-Orexin Knockout
Sleep/Wakefulness	Sleep/Wake Pattern	Consolidated	Mildly fragmented	Highly fragmented, narcolepsy-like phenotype[7][10]	Severely fragmented, narcolepsy-like phenotype[2]
Wake Bout Duration	Normal, consolidated	Largely normal	Very brief bouts[11]	Very brief bouts[11][12]
NREM Sleep Bouts	Normal, consolidated	Largely normal	Very brief bouts[11]	Very brief bouts[11][12]
Cataplexy (Abrupt behavioral arrests)	Absent	Absent	Present, but less frequent than prepro-orexin KO (~33x less)[2][7]	Frequent[2]
State Transitions	Normal frequency	Normal frequency	High frequency between all states[11]	High frequency between all states[11]
Metabolism	Body Weight (High-Fat Diet)	Diet-induced obesity	Resistant to diet-induced obesity[13][14]	Higher Body Mass Index than OX1R KO[13]	Susceptible to obesity[13][15]
Energy Expenditure (High-Fat Diet)	Normal	Normal	Reduced compared to WT mice[13][14]	Reduced
Food Intake (High-Fat vs. Chow)	Prefers high-fat	Similar intake for both diets[13][14]	Not specified	Reduced overall food intake[15]
Behavior	Locomotor Activity (Running Wheel)	Active	Not specified	Reduced voluntary activity[16]	Reduced voluntary activity[16]

Experimental Methodologies

Generation of Knockout (KO) Mice

The generation of gene-targeted knockout mice is a standard procedure for studying gene function. The most common method involves homologous recombination in embryonic stem (ES) cells, although CRISPR/Cas9 technology is now also widely used.[17][18]

Caption: Standard workflow for generating a knockout mouse via ES cells.

Protocol Summary (ES Cell Method):

• Targeting Vector Construction : A DNA construct is created containing sequences homologous to the target gene (Hcrtr2), but with an essential part of the gene replaced by a selectable marker (e.g., a neomycin resistance gene).[19]

• ES Cell Transfection : The targeting vector is introduced into pluripotent ES cells, typically harvested from an early-stage mouse embryo.[18][20]

• Selection : ES cells are grown in a medium that selects for cells that have successfully incorporated the targeting vector.

• Blastocyst Injection : The genetically modified ES cells are injected into an early-stage mouse embryo (a blastocyst).[19]

• Implantation : The injected blastocysts are transferred into the uterus of a surrogate mother.

• Generation of Chimeras : The resulting pups are chimeras, composed of a mix of normal cells and the modified ES cells.[19]

• Breeding : Chimeric mice are bred with wild-type mice. If the modified ES cells contributed to the germline, the knockout allele will be passed on to the offspring, creating heterozygous mice. Further breeding of heterozygotes produces homozygous knockout mice.

Polysomnographic Analysis (Sleep/Wake Recording)

To quantify the sleep/wake disturbances, mice are surgically implanted with electrodes for electroencephalogram (EEG) and electromyogram (EMG) recordings.[21]

Protocol Summary:

• Surgical Implantation : Under anesthesia, mice are implanted with stainless steel screw electrodes over the cortex for EEG recording and wire electrodes into the nuchal (neck) muscles for EMG recording.

• Recovery : Mice are allowed to recover from surgery for at least one week.

• Recording : Mice are connected to a recording system via a lightweight, flexible cable that allows free movement within their home cage. EEG and EMG signals are continuously recorded for at least 24 hours to capture both light and dark cycles.

• Data Analysis : The recordings are manually or semi-automatically scored in epochs (e.g., 5-10 seconds).

  • Wakefulness is identified by low-amplitude, high-frequency EEG activity and high, variable EMG tone.[22]

  • Non-Rapid Eye Movement (NREM) Sleep is characterized by high-amplitude, low-frequency (delta wave) EEG activity and low EMG tone.[22]

  • Rapid Eye Movement (REM) Sleep is defined by low-amplitude, high-frequency (theta-dominant) EEG activity and muscle atonia (lowest EMG tone).[22]

  • Cataplexy is scored as an abrupt transition from wakefulness into a state with REM sleep-like EEG and muscle atonia, often triggered by strong emotions or activity in human patients.[2][23]

Metabolic Analysis (Indirect Calorimetry)

To assess changes in energy homeostasis, mice are placed in metabolic cages that allow for the continuous measurement of metabolic parameters.

Protocol Summary:

• Acclimation : Mice are individually housed in metabolic chambers and allowed to acclimate for at least 24 hours.

• Data Collection : Over a set period (e.g., 24-48 hours), the system continuously monitors:

  • Oxygen Consumption (VO2) : The rate at which the mouse consumes oxygen.

  • Carbon Dioxide Production (VCO2) : The rate at which the mouse produces carbon dioxide.

• Calculations :

  • Respiratory Exchange Ratio (RER) : Calculated as the ratio of VCO2 to VO2. An RER value approaching 1.0 indicates carbohydrate metabolism, while a value approaching 0.7 indicates fat metabolism.

  • Energy Expenditure (EE) : Calculated from VO2 and VCO2 data using established formulas (e.g., the Weir formula). It reflects the mouse's overall metabolic rate.[13]

• Correlation : Data is often correlated with food intake and locomotor activity, which are simultaneously measured in the metabolic cages.

References

• 1. A molecular network map of orexin-orexin receptor signaling system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential Roles of Orexin Receptors in the Regulation of Sleep/Wakefulness - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effects of a newly developed potent orexin-2 receptor-selective antagonist, compound 1 m, on sleep/wakefulness states in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Hypocretin (orexin) regulation of sleep-to-wake transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Behavioral State Instability in Orexin Knock-Out Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] Behavioral state instability in orexin knockout mice | Semantic Scholar [semanticscholar.org]
• 13. Differential Roles of Each Orexin Receptor Signaling in Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. References [informatics.jax.org]
• 15. researchgate.net [researchgate.net]
• 16. Orexin/Hypocretin and Histamine: Distinct Roles in the Control of Wakefulness Demonstrated Using Knock-Out Mouse Models | Journal of Neuroscience [jneurosci.org]
• 17. Lab Signals | Your Biweekly Source forLife Science Research Insights [genetargeting.com]
• 18. Strategies and Protocols to Generate Mouse Models with Targeted Mutations to Analyze TRP Channel Functions - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Knockout Mice Fact Sheet [genome.gov]
• 21. Behavioral and sleep/wake characteristics of mice lacking norepinephrine and hypocretin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Sleep Homeostasis Modulates Hypocretin-Mediated Sleep-to-Wake Transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 23. academic.oup.com [academic.oup.com]

Orexin B Across Vertebrates: A Comparative Analysis of Sequence, Receptor Affinity, and Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the Orexin (B13118510) B neuropeptide across a range of vertebrate species. Orexin B, along with Orexin A, plays a crucial role in regulating various physiological processes, including sleep-wake cycles, appetite, and reward pathways. Understanding the evolutionary conservation and divergence of Orexin B's sequence and its interaction with its cognate receptors is vital for basic research and the development of novel therapeutics targeting the orexin system. This document summarizes key quantitative data, details relevant experimental methodologies, and illustrates the canonical signaling pathway.

Data Presentation

Orexin B Amino Acid Sequence Comparison

Orexin B is a 28-amino acid neuropeptide that exhibits a high degree of conservation across vertebrate evolution, particularly in its C-terminal region which is critical for receptor binding and activation.[1][2] The N-terminal region shows more variability among species.[1] The following table presents a comparative alignment of Orexin B amino acid sequences from representative vertebrate species.

Species	Class	Orexin B Amino Acid Sequence
Human (Homo sapiens)	Mammalia	RSGPPGLQGRLQRLLQASGNHAAGILTM-NH2
Mouse (Mus musculus)	Mammalia	SSGPPGLQGRLQRLLQASGNHAAGILTM-NH2
Rat (Rattus norvegicus)	Mammalia	SSGPPGLQGRLQRLLQASGNHAAGILTM-NH2
Pig (Sus scrofa)	Mammalia	RSGPPGLQGRLQRLLQASGNHAAGILTM-NH2
Dog (Canis lupus familiaris)	Mammalia	RSGPPGLQGRLQRLLQASGNHAAGILTM-NH2
Chicken (Gallus gallus)	Aves	KSTPALPGRFQRLLQACSGNHAAGILTM-NH2
Green Anole (Anolis carolinensis)	Reptilia	QSPPALPGRFQRLLQACSGNHAAGILTM-NH2
Tiger Snake (Notechis scutatus)	Reptilia	RSPSA-PGRFQRLLQACSGNHAAGILTM-NH2
Painted Turtle (Chrysemys picta bellii)	Reptilia	KSTPALPGRFQRLLQACSGNHAAGILTM-NH2
African Clawed Frog (Xenopus laevis)	Amphibia	GSNPALPGRFQRLLQACSGNHAAGILTM-NH2
Zebrafish (Danio rerio)	Actinopterygii	MSPLPGRFQRLLQACSGNHAAGILTM-NH2

Note: The C-terminal "NH2" indicates amidation, a common post-translational modification of neuropeptides.

Orexin B Receptor Binding Affinity

Species	Ligand	Receptor	Assay Type	Affinity (IC50/EC50)
Human (Homo sapiens)	Human Orexin B	Human OX1R	Competitive Binding	420 nM[3]
Human (Homo sapiens)	Human Orexin B	Human OX2R	Competitive Binding	36 nM[3]
Rat (Rattus norvegicus)	Rat Orexin B	Rat OX1R	Calcium Mobilization	4200 nM[4]
Rat (Rattus norvegicus)	Rat Orexin B	Rat OX2R	Calcium Mobilization	60 nM[4]

IC50 (half maximal inhibitory concentration) values from competitive binding assays indicate the concentration of a ligand that displaces 50% of a radiolabeled ligand. EC50 (half maximal effective concentration) values from functional assays like calcium mobilization indicate the concentration of a ligand that provokes a response halfway between the baseline and maximum response.

Experimental Protocols

Radioligand Binding Assay for Orexin Receptors

This protocol provides a general framework for determining the binding affinity of Orexin B to its receptors.

1. Membrane Preparation:

• Tissues or cells expressing the orexin receptor of interest are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).

• The homogenate is centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in a suitable buffer, and the protein concentration is determined.

2. Binding Reaction:

• The assay is typically performed in a 96-well plate format.

• To each well, add the prepared cell membranes, a radiolabeled orexin ligand (e.g., [125I]Orexin A), and varying concentrations of unlabeled Orexin B (the competitor).

• To determine non-specific binding, a high concentration of an unlabeled orexin receptor antagonist is added to a separate set of wells.

• The plate is incubated to allow the binding to reach equilibrium.

3. Separation of Bound and Free Ligand:

• The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

4. Quantification:

• The radioactivity retained on the filters is measured using a scintillation counter.

5. Data Analysis:

• Specific binding is calculated by subtracting non-specific binding from total binding.

• The data is then analyzed using non-linear regression to determine the IC50 value of Orexin B, from which the inhibition constant (Ki) can be calculated.

Calcium Mobilization Assay

This functional assay measures the intracellular calcium increase upon orexin receptor activation.

1. Cell Culture and Dye Loading:

• Cells stably or transiently expressing the orexin receptor of interest are seeded in a 96-well black, clear-bottom plate.

• The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer.

2. Compound Preparation:

• Prepare serial dilutions of Orexin B in an appropriate assay buffer.

3. Assay Performance:

• A baseline fluorescence reading is taken using a fluorescence plate reader (e.g., FLIPR or FlexStation).

• The prepared Orexin B solutions are then added to the wells.

• The fluorescence intensity is monitored in real-time to measure the change in intracellular calcium concentration.

4. Data Analysis:

• The increase in fluorescence is plotted against the concentration of Orexin B.

• A dose-response curve is generated, and the EC50 value is calculated using non-linear regression.

Mandatory Visualization

Orexin B Signaling Pathway

Orexin B binding to its primary target, the OX2R (and to a lesser extent, OX1R), initiates a cascade of intracellular signaling events. These receptors are coupled to multiple G-protein subtypes, including Gq, Gi, and Gs. The diagram below illustrates the canonical Gq-mediated pathway, which is a major route for orexin-induced neuronal excitation.

Caption: Canonical Gq-mediated signaling pathway of Orexin B.

Experimental Workflow: Radioligand Binding Assay

The following diagram outlines the key steps in a typical radioligand binding assay to determine the affinity of Orexin B for its receptors.

Caption: Workflow for a radioligand binding assay.

References

• 1. Evolution of Orexin Neuropeptide System: Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Orexin Receptors: Pharmacology and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Orexin in the chicken hypothalamus: immunocytochemical localisation and comparison of mRNA concentrations during the day and night, and after chronic food restriction - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Orexin B

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of neuropeptides like Orexin B is a critical aspect of laboratory management and environmental responsibility. Adherence to established protocols minimizes risks to personnel and prevents environmental contamination. This guide provides detailed, step-by-step procedures for the proper disposal of Orexin B, aligning with general laboratory safety standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This serves as the primary defense against accidental exposure.[1]

Essential PPE includes:

• Gloves: Chemical-resistant disposable gloves, such as nitrile, are standard.[1]

• Eye Protection: Safety glasses or goggles are mandatory to shield against splashes.[1]

• Lab Coat: A protective gown or lab coat should always be worn to protect skin and clothing.[1]

• Respiratory Protection: When handling Orexin B in its lyophilized powder form, which can easily become airborne, a fume hood or biosafety cabinet is necessary to prevent inhalation.[1]

All handling of Orexin B, particularly as a powder, should occur in a designated, well-ventilated area or a chemical fume hood.[1]

Orexin B Hazard Classification

According to its Safety Data Sheet (SDS), Orexin B is classified with the following hazards:

• Acute toxicity, oral (Category 4): Harmful if swallowed.

• Skin corrosion/irritation (Category 2): Causes skin irritation.

• Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.

• Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): May cause respiratory irritation.

Step-by-Step Disposal Protocol

The proper disposal of Orexin B involves a systematic process to ensure the safety of laboratory personnel and the environment. Given that the toxicological properties of many peptides are not fully understood, they should be treated as laboratory chemical waste.[2][3]

1. Waste Segregation:

• At the point of generation, separate Orexin B waste from other waste streams.[1][4]

• Establish three primary waste streams for Orexin B disposal:

  • Solid Waste: Includes contaminated consumables like pipette tips, tubes, gloves, and absorbent paper.[3]

  • Liquid Waste: Consists of unused or expired Orexin B solutions and contaminated buffers.[3]

  • Sharps Waste: Encompasses needles, syringes, and any other contaminated items that could puncture the skin.[3]

2. Containerization:

• Solid Waste: Collect all solid waste in a dedicated, clearly labeled, leak-proof container. High-density polyethylene (B3416737) (HDPE) containers are generally suitable. The container must be kept closed except when adding waste.[3]

• Liquid Waste: Collect all liquid waste in a designated, clearly labeled, leak-proof, and chemically resistant container.[1][2][3][5] If the peptide is in solution, it can be absorbed with a non-reactive material like vermiculite (B1170534) or sand before being placed in the solid waste container.[4] Never pour peptide solutions down the sink.[1][2]

• Sharps Waste: Dispose of all sharps contaminated with Orexin B immediately after use in a designated, puncture-resistant, and leak-proof sharps container.[3]

3. Labeling:

• Clearly label all waste containers with "Hazardous Waste" and the specific contents, including "Orexin B."[1][2][4] This ensures that anyone handling the waste is aware of its contents.

4. Storage:

• Store sealed waste containers in a designated, well-ventilated waste accumulation area.[4]

• Keep containers away from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents.

5. Final Disposal:

• Treat all peptide waste as laboratory chemical waste.[2]

• Coordinate with your institution's Environmental Health and Safety (EH&S) department for the collection and disposal of the hazardous waste.[1] Disposal must adhere to all local, state, and federal regulations.[1][4]

• Incineration is often the preferred method for the complete destruction of peptide compounds.[4]

Experimental Workflow for Orexin B Disposal

The following diagram illustrates the procedural steps for the safe and compliant disposal of Orexin B waste.

Caption: Workflow for the proper disposal of Orexin B waste.

Quantitative Data Summary

No quantitative data regarding disposal procedures for Orexin B was identified in the search results. The provided information focuses on qualitative, procedural guidelines.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of Orexin B, fostering a secure research environment and maintaining regulatory compliance.

References

• 1. peptide24.store [peptide24.store]
• 2. puretidestherapy.com [puretidestherapy.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling Orexin B

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of neuroactive compounds like Orexin (B13118510) B is paramount. This document provides immediate, essential guidance on personal protective equipment (PPE), operational procedures, and disposal plans to minimize risk and ensure laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Orexin B. The following table summarizes the recommended PPE based on safety data sheets for similar orexin compounds.[1][2][3]

Body Part	Required PPE	Specifications & Best Practices
Eyes	Safety glasses with side shields or goggles	Must meet European standard EN 166 or equivalent.[1]
Hands	Chemical-resistant gloves	Inspect gloves for permeability and breakthrough time before use. Standard BS EN 374:2003 is a minimum requirement. Remove and wash contaminated gloves before reuse. Wash hands thoroughly after handling.[1][3]
Body	Long-sleeved laboratory coat	Provides a barrier against accidental skin contact.
Respiratory	Use in a well-ventilated area or chemical fume hood	Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3] A self-contained breathing apparatus may be necessary for large spills or in poorly ventilated areas.[3]

Health Hazard Information

Orexin B is a neuropeptide that regulates arousal, wakefulness, and appetite.[4] While the specific toxicology of Orexin B is not thoroughly investigated, exposure may have physiological effects. In case of exposure, follow these first aid measures:

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, provide cardiopulmonary resuscitation (CPR) but avoid mouth-to-mouth resuscitation. Seek immediate medical attention.[2]
Skin Contact	Wash the affected area with plenty of soap and water. Remove contaminated clothing and shoes. Call a physician if symptoms persist.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing and promptly call a physician.[2][3]
Ingestion	Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[2]

Operational Plan for Handling Orexin B

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring the integrity of the compound.

Workflow for Handling Orexin B

Caption: Workflow for the safe handling and disposal of Orexin B.

Experimental Protocols:

• Preparation:

  • Always work within a certified chemical fume hood to ensure adequate ventilation.[3]

  • Before handling, put on all required personal protective equipment as detailed in the table above.

  • Assemble all necessary equipment and reagents.

• Handling:

  • Avoid the formation of dust and aerosols.[3]

  • When weighing the solid compound, do so carefully within the fume hood.

  • If preparing solutions, add the solvent to the solid slowly to prevent splashing.

• Post-Experiment:

  • Decontaminate all surfaces and equipment that may have come into contact with Orexin B. A 10% caustic solution or alcohol can be used for decontamination.[2][3]

  • Remove and wash contaminated clothing and gloves before reuse.[1]

Disposal Plan

Proper disposal of Orexin B and any contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Waste Type	Disposal Procedure
Unused Orexin B	Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not let the product enter drains.[2][3]
Contaminated Labware (e.g., pipette tips, tubes)	Place in a designated, sealed container for hazardous waste.
Contaminated PPE (e.g., gloves)	Dispose of in a designated hazardous waste container.
Spills	For small spills, absorb with an inert material (e.g., diatomite, universal binders) and place in a suitable container for disposal.[2] For large spills, evacuate the area and follow emergency procedures.

Logical Relationship for Orexin B Disposal

Caption: Decision-making process for the proper disposal of Orexin B waste.

References

• 1. fishersci.ie [fishersci.ie]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. hellobio.com [hellobio.com]
• 4. Orexin - Wikipedia [en.wikipedia.org]